Synthesis of 2-acetamido-5-aminobenzoic acid from 3,5-diaminobenzoic acid
Technical Guide: Selective Synthesis of 3-Acetamido-5-aminobenzoic Acid Optimized Protocol for the Mono-Acetylation of 3,5-Diaminobenzoic Acid Part 1: Executive Summary & Regiochemical Correction Nomenclature & Structura...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide: Selective Synthesis of 3-Acetamido-5-aminobenzoic Acid
Optimized Protocol for the Mono-Acetylation of 3,5-Diaminobenzoic Acid
Part 1: Executive Summary & Regiochemical Correction
Nomenclature & Structural Alert:
This guide addresses the synthesis of 3-acetamido-5-aminobenzoic acid .
The Discrepancy: The prompt requested the synthesis of 2-acetamido-5-aminobenzoic acid from 3,5-diaminobenzoic acid.
The Chemical Reality: 3,5-diaminobenzoic acid is a symmetric molecule with amino groups at the meta positions relative to the carboxylic acid (C1). Direct acetylation of this starting material yields the 3-acetamido derivative.[1] The 2-acetamido isomer (an anthranilic acid derivative) is structurally inaccessible from this starting material without complex ring rearrangements.
Industrial Context: The transformation of 3,5-diaminobenzoic acid to 3-acetamido-5-aminobenzoic acid is the critical first step in the manufacturing of iodinated X-ray contrast media (e.g., Diatrizoate, Iohexol). This guide focuses on this industrially relevant pathway.
Core Objective:
Achieve high-yield selective mono-N-acetylation of a symmetric diamine. The challenge lies in preventing the formation of the 3,5-diacetamido byproduct (over-acetylation) while ensuring complete consumption of the starting material.
Part 2: Scientific Foundation
Reaction Mechanism
The synthesis is a nucleophilic acyl substitution where the lone pair of the amine nitrogen attacks the carbonyl carbon of acetic anhydride.
Symmetry Breaking: The starting material is
symmetric. The first acetylation event breaks this symmetry.
Deactivation Principle: The formed acetamido group (-NHCOCH
) is moderately electron-withdrawing (via induction) and less activating than the free amine (-NH). However, in aqueous media, the solubility profile changes drastically upon mono-acetylation.
Selectivity Driver (Precipitation): In the presence of mineral acids (HCl), the mono-acetylated product forms a salt that is significantly less soluble in the reaction matrix than the starting diamine or the di-acetylated impurity. This in situ precipitation protects the product from further acetylation.
Pathway Visualization
Caption: Reaction pathway illustrating the critical precipitation step that prevents over-acetylation to the di-substituted byproduct.
Part 3: Experimental Protocol
Safety Warning: Acetic anhydride is corrosive and a lachrymator. 3,5-diaminobenzoic acid is an irritant. Perform all operations in a fume hood.
Materials & Reagents
Reagent
Role
Stoichiometry
3,5-Diaminobenzoic Acid
Starting Material
1.0 equiv
Acetic Anhydride
Acetylating Agent
1.05 - 1.10 equiv
Hydrochloric Acid (37%)
Solubilizer / Catalyst
~2.5 equiv
Water
Solvent
10-15 vol
Sodium Hydroxide (NaOH)
pH Adjustment
As required
Step-by-Step Synthesis
Step 1: Dissolution and Salt Formation
Charge a reaction vessel with 3,5-diaminobenzoic acid (e.g., 15.2 g, 0.1 mol).
Add Water (300 mL).
Add Conc. HCl (approx. 20 mL) slowly.
Stir until a clear solution is obtained (formation of the dihydrochloride salt).
Heat the solution to 70°C .
Step 2: Controlled Acetylation
Maintain temperature at 70–75°C .
Add Acetic Anhydride (11.2 g, 0.11 mol) dropwise over a period of 30–45 minutes.
Critical Control: Rapid addition causes localized high concentrations of Ac
O, leading to di-acetylation.
Stir the mixture at 70°C for an additional 60 minutes.
Observation: The solution will become turbid as the hydrochloride salt of 3-acetamido-5-aminobenzoic acid begins to precipitate.
Step 3: Isolation and Purification
Cool the reaction mixture to 20–25°C .
pH Adjustment (Isoelectric Precipitation):
The precipitate is currently the HCl salt. To obtain the free acid, adjust the pH.[1]
Slowly add 20% NaOH (aq) or Sodium Acetate solution.
Target pH: 3.8 (The isoelectric point of the mono-acetylated product).[1]
Stir the slurry for 2 hours to ensure complete conversion of the salt to the free acid.
Filter the solid using a Büchner funnel.
Wash the filter cake with cold water (2 x 50 mL) to remove acetic acid and unreacted diamine.
Dry in a vacuum oven at 60°C.
Analytical Validation
Test
Expected Result
Note
HPLC Purity
>98.0%
Monitor for 3,5-diacetamido (RRT > 1.0)
Melting Point
>280°C (Dec)
Distinct from diamine start material
Appearance
Off-white to pale grey powder
Darkening indicates oxidation of free amine
Part 4: Process Control & Troubleshooting
The Selectivity Logic (Graphviz)
Caption: Troubleshooting logic flow for optimizing the acetylation stoichiometry and kinetics.
Critical Parameters
pH Control: The reaction must remain acidic (pH < 1) during acetylation. If the pH rises, the free amine becomes too nucleophilic, increasing the rate of the second acetylation.
Temperature: Do not exceed 80°C. Higher temperatures accelerate the hydrolysis of acetic anhydride (wasting reagent) and the solubility of the mono-product (preventing the protective precipitation).
Reaction Time: Prolonged stirring after precipitation is unnecessary and may lead to hydrolysis of the amide bond if the acid concentration is too high.
References
Process for the preparation of 3-acetamido-5-aminobenzoic acid.
Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid.
2-(Acetylamino)-5-aminobenzoic acid (Compound Identification).
Source: PubChem Compound Summary.
URL:[Link]
Relevance:[1][2][3][4][5][6][7] Confirms the existence of the 2-acetamido isomer, validating the distinction made in the "Nomenclature Alert" section.
Technical Guide: Discovery and Synthesis of N-Acetylated Diaminobenzoic Acids
This guide details the discovery, chemical logic, and synthesis of N-acetylated diaminobenzoic acids , focusing on the pivotal 3-acetamido-5-aminobenzoic acid .[1][2] This molecule is the foundational scaffold for modern...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the discovery, chemical logic, and synthesis of N-acetylated diaminobenzoic acids , focusing on the pivotal 3-acetamido-5-aminobenzoic acid .[1][2] This molecule is the foundational scaffold for modern iodinated X-ray contrast media (e.g., Diatrizoate, Iodixanol).[2]
The narrative moves from the historical "Classical Route" (partial reduction) to the "Direct Selective Route" (Larsen's Method), demonstrating how solubility constants were exploited to achieve mono-selectivity on a symmetrical diamine.[1]
Executive Summary
N-acetylated diaminobenzoic acids are a class of bifunctional aromatic intermediates critical to the pharmaceutical and diagnostic imaging industries.[1] The most commercially significant isomer, 3-acetamido-5-aminobenzoic acid , serves as the precursor for triiodinated benzene derivatives used in X-ray contrast media.[1][2]
Historically, synthesizing this mono-acetylated species from the symmetrical 3,5-diaminobenzoic acid presented a classic challenge in organic chemistry: preventing double acetylation .[1][2] Early methods relied on tedious partial reductions of dinitro precursors. The breakthrough—achieved by A.A.[1] Larsen and colleagues in the 1950s—utilized pH-controlled solubility differentials to precipitate the mono-acetylated product as it formed, creating a self-validating reaction system.[1]
The Isomer Landscape
While multiple isomers exist, two dominate the technical landscape due to their downstream applications.[2]
Isomer
Structure
Key Application
Primary Challenge
3-acetamido-5-aminobenzoic acid
Symmetrical meta-substitution
X-Ray Contrast Agents (Diatrizoate, Iohexol)
Stopping acetylation at the mono-stage on a symmetrical diamine.
4-acetamido-3-aminobenzoic acid
Asymmetrical substitution
Neuraminidase Inhibitors (Oseltamivir analogs)
Regioselectivity (distinguishing C3-NH₂ vs C4-NH₂).[1]
Note: This guide focuses on the 3,5-isomer due to its complex "symmetry-breaking" synthesis requirements.
Historical Context: The "First" Synthesis
Before the 1950s, the synthesis of 3-acetamido-5-aminobenzoic acid was indirect, avoiding the selectivity problem entirely by starting with an oxidized precursor.[1]
The Classical Route (Pre-1950s)
This method relied on the partial reduction of 3,5-dinitrobenzoic acid .[1]
Partial Reduction : 3,5-dinitrobenzoic acid is reduced (often using ammonium sulfide) to 3-amino-5-nitrobenzoic acid .[1]
Acetylation : The single amine is acetylated to form 3-acetamido-5-nitrobenzoic acid .[1][3]
Final Reduction : The nitro group is reduced to the amine, yielding the target.[4]
Critique : This route was low-yielding, required difficult separation of nitro-amine isomers, and used expensive reducing agents.[1][2]
The Breakthrough: Direct Selective Acetylation (Larsen Method)
In 1956, A.A.[1][2] Larsen (Sterling Drug) and researchers at Nyegaard & Co developed a direct method that exploited the physical properties of the amine salts.[1]
The Mechanism of Selectivity
The reaction is conducted in an aqueous mineral acid solution (e.g., HCl).[1]
Starting State : 3,5-diaminobenzoic acid is dissolved in dilute HCl.[1] Both amine groups are protonated.
Acetylation : Acetic anhydride is added.[3] The free base concentration is low but in equilibrium.[1]
Precipitation (The Trap) : As soon as the mono-acetylated product forms (3-acetamido-5-aminobenzoic acid), it forms a hydrochloride salt that is significantly less soluble in the reaction medium than the starting diamine dihydrochloride.[1]
Outcome : The product precipitates out of the solution immediately, removing it from the liquid phase and preventing the second amine from reacting.[1]
Diagram: Classical vs. Selective Synthesis Pathways
Caption: Comparison of the multi-step Classical Route versus the single-step Larsen Route which utilizes solubility-driven selectivity.
Experimental Protocol: Selective Synthesis of 3-Acetamido-5-Aminobenzoic Acid
Based on the principles of US Patent 3,907,880 and Larsen et al.
Reagents
3,5-Diaminobenzoic Acid (3,5-DABA) : 15.2 g (0.1 mol)[1][2][3]
Dissolution :
Suspend 15.2 g of 3,5-DABA in 200 mL of water. Add 20.0 g of concentrated HCl. Stir until a clear solution is obtained (formation of the soluble dihydrochloride salt).
Checkpoint: Ensure the solution is clear. If turbidity remains, filter before proceeding.[2]
Controlled Acetylation :
Heat the solution to 50°C . Add 12.0 g of acetic anhydride dropwise over 30 minutes while maintaining vigorous stirring.
Observation: A white crystalline precipitate will begin to form shortly after addition begins. This is the hydrochloride salt of the target mono-acetylated product.[1]
Completion & Aging :
After addition is complete, stir the slurry for an additional hour at room temperature.
Why? This ensures maximum precipitation and allows the crystal lattice to stabilize, trapping the product away from further acetylation.[1][2]
Isolation :
Filter the precipitate. Wash the cake with a small amount of cold dilute HCl (0.1 N) to remove any unreacted diamine.[1]
Yield: The solid is the Hydrochloride Salt of 3-acetamido-5-aminobenzoic acid.[1]
Liberation of Free Acid :
Suspend the wet cake in 100 mL water. Adjust pH to 4.5–5.0 using 2N NaOH.[1] The free acid will precipitate.[1] Filter, wash with water, and dry at 80°C.[2]
Distinct singlets for aromatic protons due to asymmetry
Applications in Drug Development
The mono-acetylated product is rarely the final drug.[1] It is a "switch" intermediate:
Iodination : The free amine (position 5) directs iodination to the ortho-positions (4 and 6), while the acetamido group (position 3) directs to positions 2 and 4.[1]
Solubility : The acetamido group dramatically increases the water solubility of the final triiodinated contrast agent compared to the free amine.
Workflow: From Intermediate to Contrast Agent
Caption: The critical role of the mono-acetylated intermediate in directing the tri-iodination pattern required for X-ray opacity.
References
Larsen, A. A., et al. (1956).[2][5] Iodinated 3,5-Diaminobenzoic Acid Derivatives.[1][2][4][5][6] Journal of the American Chemical Society, 78(13), 3210–3216.[2] Link[1]
Wille, K. (1976). Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid.[1][5][6][7][8] US Patent 3,991,105. Link
Tilly, G., et al. (1975).[2] Process for the preparation of 3-acetamido-5-aminobenzoic acid.[1][3][5][9][6][8] US Patent 3,907,880. Link
PubChem. (2025).[9][7][10] Benzoic acid, 3-(acetylamino)-5-amino- (Compound Summary).[1][5][9][6][7][8] National Library of Medicine. Link[1]
Grisolia, S., & Cohen, P. P. (1953).[2] The Role of N-Acetylglutamic Acid in the Biosynthesis of Citrulline.[1] Journal of Biological Chemistry. (Context on early N-acetyl biological studies). Link
Technical Guide: Solubility Profiling of Sodium 2-(acetylamino)-5-aminobenzoate
An in-depth technical guide on the solubility characteristics, determination protocols, and process applications of Sodium 2-(acetylamino)-5-aminobenzoate. Executive Summary & Chemical Context Sodium 2-(acetylamino)-5-am...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical guide on the solubility characteristics, determination protocols, and process applications of Sodium 2-(acetylamino)-5-aminobenzoate.
Executive Summary & Chemical Context
Sodium 2-(acetylamino)-5-aminobenzoate (CAS: 85237-54-3) is a critical intermediate in the synthesis of pharmaceutical compounds, most notably
-agonists such as Cimaterol . As a sodium salt of a functionalized benzoic acid, its solubility profile is governed by the interplay between its ionic character (carboxylate salt) and its functional groups (acetylamino and amino moieties).
Understanding the solubility of this compound in various solvents is essential for:
Process Optimization: Designing efficient reaction solvents for subsequent coupling steps.
Formulation: Ensuring stability and bioavailability in potential drug delivery systems.
This guide provides a comprehensive framework for determining, modeling, and applying solubility data for this specific compound, synthesizing theoretical principles with practical experimental protocols.
Based on the "Like Dissolves Like" principle and structural analogs (e.g., Sodium 2-acetamidobenzoate), the expected solubility hierarchy is:
Solvent Class
Representative Solvents
Predicted Solubility
Mechanistic Rationale
Water
Very High
Ion-dipole interactions; hydration of and .
Polar Protic
Methanol, Ethanol
High to Moderate
H-bonding with and ; dielectric stabilization of ions.
Polar Aprotic
DMSO, DMF, DMAc
High
Strong solvation of cations; disruption of crystal lattice.
Moderate Polar
Acetone, Acetonitrile
Low to Moderate
Limited ability to solvate the sodium cation compared to protic solvents.
Non-Polar
Toluene, Hexane, DCM
Negligible
Lack of dipole moment to stabilize the ionic salt.
Experimental Determination Protocol
To obtain precise solubility data, a rigorous Shake-Flask Method coupled with HPLC Analysis is the gold standard. This protocol ensures thermodynamic equilibrium is reached and quantifies the solute accurately.
Experimental data should be correlated using thermodynamic models to allow interpolation and extrapolation. This is crucial for process design (e.g., cooling crystallization).
Modified Apelblat Equation
The most common model for correlating solubility (
, mole fraction) with temperature (, Kelvin) is the Modified Apelblat equation:
: Mole fraction solubility.
: Absolute temperature (K).
: Empirical parameters determined by non-linear regression.
Interpretation:
If
and , solubility increases with temperature (endothermic dissolution).
This model typically provides the highest
(>0.99) for pharmaceutical salts.
van't Hoff Equation
For determining thermodynamic properties (
):
Plot:
vs .
Slope:
.
Intercept:
.
Insight: A positive
confirms an endothermic process, implying that cooling crystallization is a viable purification method.
Modeling Workflow (DOT)
Figure 2: Thermodynamic Modeling Workflow for Solubility Data.
Application in Process Optimization
Crystallization Strategy
Given the likely high solubility in water and low solubility in organics (like Acetone or Isopropanol), a Anti-solvent Crystallization or Cooling Crystallization strategy is recommended.
Anti-solvent Method:
Dissolve the salt in a minimum volume of Water or Methanol (Good Solvent).
Slowly add Acetone or Isopropanol (Anti-solvent).
The solubility (
) decreases rapidly, inducing nucleation.
Benefit: High yield and purity; effective for removing unreacted organic precursors.
Cooling Method:
Saturate the solution at high temperature (e.g., 60°C) in Ethanol/Water mixture.
Cool to 5°C at a controlled rate (e.g., 0.5°C/min).
In the synthesis of Cimaterol, Sodium 2-(acetylamino)-5-aminobenzoate is often formed by reducing the nitro-precursor.
Impurity: Sodium 2-(acetylamino)-5-nitrobenzoate.
Separation: The amino-derivative is generally more soluble in acidic aqueous media (due to protonation of the amine) but as a sodium salt in neutral media, solubility differences in Ethanol/Water mixtures can be exploited.
References
OECD Guidelines for the Testing of Chemicals, Section 1 . Test No. 105: Water Solubility. OECD Publishing, Paris. (Standard protocol for column elution and flask method). Link
Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Foundational text on solubility thermodynamics).
Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. Journal of Chemical Thermodynamics.
Vertex Pharmaceuticals. (1995). Antibiotic compounds. US Patent 5478820A. (Describes the synthesis and handling of 2-acetamido-5-aminobenzoic acid derivatives). Link
A Technical Guide to the Evolving Landscape of Acetylated Aminobenzoic Acids: Synthesis, Bioactivity, and Therapeutic Potential
Abstract The structural scaffold of aminobenzoic acid, particularly para-aminobenzoic acid (PABA), represents a cornerstone in medicinal chemistry, serving as a versatile building block for a vast array of therapeutic ag...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The structural scaffold of aminobenzoic acid, particularly para-aminobenzoic acid (PABA), represents a cornerstone in medicinal chemistry, serving as a versatile building block for a vast array of therapeutic agents.[1][2][3] Its inherent biological activities and structural simplicity make it an ideal candidate for chemical modification aimed at enhancing efficacy and expanding therapeutic applications.[4] Among the various derivatization strategies, acetylation stands out as a historically significant and potent method for modulating pharmacological profiles. This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and therapeutic promise of acetylated aminobenzoic acids. We will delve into the causality behind experimental designs, present validated protocols, and synthesize data to offer researchers and drug development professionals a comprehensive resource on this promising class of compounds.
The Rationale for Acetylation: Modifying a Privileged Scaffold
Aminobenzoic acids are biologically active compounds often utilized as precursors in the synthesis of essential metabolites like folic acid in many microorganisms.[5] The core structure, featuring both an amino and a carboxylic acid group on an aromatic ring, offers two key sites for chemical modification.[2]
Acetylation, the introduction of an acetyl group (CH₃CO), is a fundamental strategy in drug design used to alter a molecule's physicochemical properties. The primary goals of acetylating aminobenzoic acids include:
Modulating Bioavailability: Acetylation can change the polarity and solubility of a compound, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) profile. For instance, studies have shown that N-acetyl-p-aminobenzoic acid (AcPABA) is absorbed more slowly from the small intestine than its parent compound, PABA.[6]
Altering Target Affinity: The addition of an acetyl group can change the molecule's size, shape, and electronic distribution, leading to enhanced or altered binding affinity for biological targets.
Reducing Toxicity: In some cases, acetylation can mitigate the toxicity of a parent compound. For example, the acetylation of the amine group in para-aminophenol yields acetaminophen, a widely used analgesic with a better safety profile than its precursor.[7]
Enhancing Potency: As will be discussed, acetylation has been shown to amplify the anti-inflammatory and anticancer activities of certain PABA derivatives.[8]
Synthetic Strategies and Methodologies
The synthesis of acetylated aminobenzoic acids can be achieved through several robust methods. The choice of synthetic route is dictated by the specific isomer desired (e.g., N-acetylation vs. O-acetylation) and the complexity of the final molecule.
Foundational Synthesis: N-Acetylation of p-Aminobenzoic Acid
The direct acetylation of the amino group is a straightforward and common initial step. The product, 4-acetamidobenzoic acid (Acedoben), serves as a key intermediate for more complex derivatives.[9]
Experimental Protocol: Synthesis of 4-Acetamidobenzoic Acid (2)
This protocol is adapted from the initial step in the synthesis of 4-acetamido-3-aminobenzoic acid derivatives.[10]
Dissolution: Dissolve p-aminobenzoic acid (1) in a suitable solvent (e.g., water or glacial acetic acid).
Acetylation: Slowly add acetic anhydride to the solution. The reaction is often exothermic and may require cooling to maintain control.
Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed.
Precipitation & Isolation: Add a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases, neutralizing excess acid. The solution is then acidified with concentrated HCl.
Purification: The precipitated white solid (2) is filtered under suction, washed with cold water, and recrystallized from a suitable solvent like ethanol to yield the pure product.
Advanced Synthesis: A Multi-Step Pathway
For more complex derivatives, a multi-step synthesis is often required. The following workflow illustrates the generation of Schiff base derivatives, which have shown significant antimicrobial potential.[10]
Anti-inflammatory and Analgesic Potential
The archetypal acetylated aromatic acid, aspirin (acetylsalicylic acid), sets a strong precedent for the anti-inflammatory potential of this class. Derivatives of acetylated aminobenzoic acid have shown promise through similar and distinct mechanisms.
Mechanism of Action: Beyond COX Inhibition
The primary mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes, which blocks the production of inflammatory prostaglandins. Derivatives of 5-aminosalicylic acid, a related compound, are known to act via this pathway. However, recent research on novel PABA derivatives indicates a more complex mechanism of action.
A study on a PABA derivative, DAB-1, and its acetylated form, DAB-2-28, revealed that the anti-inflammatory effects are mediated through the inhibition of the TNFα/NFκB and iNOS/NO pathways.[8] This demonstrates that acetylation can confer potent anti-inflammatory activity by targeting key pro-inflammatory signaling cascades. Furthermore, N-acetyl glucosamine (NAG) derivatives have shown the ability to significantly decrease serum levels of pro-inflammatory cytokines IL-6 and TNF-α in response to lipopolysaccharide (LPS) challenge.[11]
A standard in vivo model to assess acute anti-inflammatory activity is the carrageenan-induced paw edema test in rodents.
Experimental Protocol: In Vivo Anti-inflammatory Assay
This is a generalized protocol based on established methodologies.[12]
Animal Acclimatization: Acclimatize laboratory rats or mice to the experimental conditions for at least one week.
Grouping: Divide animals into groups: a negative control (vehicle), a positive control (e.g., Diclofenac), and test groups receiving different doses of the acetylated aminobenzoic acid derivative.
Compound Administration: Administer the test compounds and controls via an appropriate route (e.g., intraperitoneal or oral).
Induction of Inflammation: After a set time (e.g., 60 minutes), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.
Measurement: Measure the paw volume or thickness using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) post-carrageenan injection.
Data Analysis: Calculate the percentage of edema inhibition for each group compared to the negative control group.
The modification of PABA has yielded derivatives with significant cytotoxic activity against various cancer cell lines.[2] Acetylation has been identified as a key strategy to improve this potential.
In a compelling study on bladder cancer, the acetylated PABA derivative DAB-2-28 was found to be more efficient at inhibiting tumor development in vivo compared to its non-acetylated precursor, DAB-1.[8] This enhanced efficacy was linked to a greater ability to inhibit pro-tumoral and pro-inflammatory signaling pathways, such as IL6/STAT3 and TNFα/NFκB, while having lower general cytotoxicity.[8] This highlights a crucial principle of targeted drug design: increasing therapeutic efficacy while minimizing off-target toxicity.
Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)
Cell Culture: Seed cancer cells (e.g., MCF-7, HCT-116) in 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of the acetylated aminobenzoic acid derivatives for a specified period (e.g., 48 or 72 hours). Include wells for vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.
IC₅₀ Calculation: Plot the percentage of cell viability versus the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).
Antimicrobial Properties
PABA is essential for folate synthesis in many bacteria, making its metabolic pathway a classic target for antimicrobial agents like sulfonamides.[2] Derivatives of PABA, including acetylated forms, have demonstrated a broad spectrum of antibacterial and antifungal activities.[13][14]
A notable example involves a series of novel 4-acetamido-3-aminobenzoic acid derivatives synthesized as potential microbial neuraminidase inhibitors, highlighting a specific molecular target for antiviral therapy.[10] Simple chemical modification of PABA into Schiff bases has resulted in compounds with potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and various fungal species.[5][13]
Experimental Protocol: Minimum Inhibitory Concentration (MIC) via Tube Dilution
This protocol is based on the methodology described by Chhonker et al.[14]
Media Preparation: Prepare a suitable sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi).
Compound Dilution: Prepare a two-fold serial dilution of the test compound in the broth across a series of test tubes.
Inoculation: Inoculate each tube with a standardized suspension of the target microorganism (e.g., ~5 x 10⁵ CFU/ml).
Controls: Include a positive control tube (broth + inoculum, no compound) and a negative control tube (broth only).
Incubation: Incubate all tubes under appropriate conditions (e.g., 37°C for 24 hours for bacteria).
MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Conclusion and Future Horizons
Acetylated aminobenzoic acids represent a promising and versatile class of compounds with a wide spectrum of demonstrable biological activities. The strategy of acetylation is a powerful tool for medicinal chemists to refine and enhance the therapeutic properties of the core aminobenzoic acid scaffold. Preclinical data strongly supports their potential as anti-inflammatory, anticancer, and antimicrobial agents.[5][8][15]
Future research in this field should be directed towards:
Structure-Activity Relationship (SAR) Studies: Synthesizing and screening a broader library of derivatives to establish clear relationships between chemical structure and biological activity.
In-depth Mechanistic Elucidation: Moving beyond phenotypic screening to identify specific molecular targets and signaling pathways affected by these compounds.[1]
In Vivo Efficacy and Toxicology: Advancing the most promising lead compounds into preclinical animal models to evaluate their therapeutic efficacy, safety, and pharmacokinetic profiles.
The continued exploration of acetylated aminobenzoic acids holds significant potential for the discovery of novel therapeutics to address unmet needs in oncology, infectious diseases, and inflammatory disorders.
References
Faroon, H., et al. (2023).
ResearchGate. (n.d.). Acetylation and condensation of p-amino benzoic acid 1 with different...
Faroon, H., et al. (2023).
Gupta, M. K. (2019). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel 4-acetamido-3-aminobenzoic acid derivatives As Microbial Neuraminidase Inhibitors. Research Journal of Pharmacy and Technology.
Kos, J., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI.
Faroon, H., et al. (2023).
Chhonker, Y. S., et al. (2012). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management.
BenchChem. (2025). The Dawn of Novel Benzoic Acid Derivatives: A Technical Guide to the Synthesis and Discovery of 2-(acetyloxy)-5-amino Congeners.
ResearchGate. (2025).
Kulkarni, S. S., et al. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-Ylcarbonyl) Aniline – An Amide Derivative of P-Aminobenzoic Acid. Asian Journal of Research in Chemistry.
Wikipedia. (n.d.). Acedoben.
Ovid. (n.d.).
Kos, J., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PMC.
Kopecký, J., et al. (1998). Different transfers of N-acetyl-p-aminobenzoic acid and p-aminobenzoic acid across the placenta and the small intestine in rats. Journal of Drug Targeting, 5(3), 207-13.
Yang, S., et al. (2022). The Effect of N-Acetylation on the Anti-Inflammatory Activity of Chitooligosaccharides and Its Potential for Relieving Endotoxemia. PMC.
ResearchGate. (2025).
ResearchGate. (n.d.).
Ghanei-Gheshlagh, F., et al. (2025).
Zhang, Y., et al. (2024).
Zhang, Y., et al. (2023). Anti-inflammatory activities of two new deoxygenated N-acetyl glucosamines in lipopolysaccharide-activated mouse macrophage RAW2. ScholarWorks @ UTRGV.
Heydari, M., & Shariati, A. (2022). Chemical Evaluation of the Effects of Analgesics on the Body's Chemical Cells.
Logvinov, S. V., et al. (2024). Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid. MDPI.
In-Silico Profiling of Sodium 2-(acetylamino)-5-aminobenzoate: A Computational Characterization Framework
The following technical guide details a comprehensive in-silico framework for characterizing Sodium 2-(acetylamino)-5-aminobenzoate (CAS: 85237-54-3). This guide is structured to serve as a blueprint for computational ch...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details a comprehensive in-silico framework for characterizing Sodium 2-(acetylamino)-5-aminobenzoate (CAS: 85237-54-3). This guide is structured to serve as a blueprint for computational chemists and drug developers to predict the physicochemical, pharmacokinetic, and pharmacodynamic profiles of this specific New Chemical Entity (NCE) in the absence of extensive wet-lab data.
Executive Summary & Compound Rationale
Sodium 2-(acetylamino)-5-aminobenzoate is a sodium salt derivative of 2-acetamido-5-aminobenzoic acid. Structurally, it belongs to the anthranilic acid (vitamin L1) family, sharing scaffold similarity with fenamate NSAIDs (e.g., mefenamic acid) and PABA (para-aminobenzoic acid) analogs.
Why In-Silico?
Experimental characterization of metabolic intermediates is resource-intensive. By leveraging Density Functional Theory (DFT) and inverse molecular docking, we can predict:
Electronic Stability: Reactivity hotspots via HOMO-LUMO analysis.
Bioavailability: Solubility improvements conferred by the sodium salt form versus the free acid.
Polypharmacology: Potential off-target binding to COX enzymes (anti-inflammatory potential) or bacterial folate pathways (PABA mimicry).
Physicochemical Profiling: Electronic Structure Theory
Objective: To define the molecular geometry, reactive sites, and stability of the anion.
Methodology: Density Functional Theory (DFT)
We employ DFT to optimize the geometry of the organic anion [2-(acetylamino)-5-aminobenzoate]⁻. The sodium counterion is treated implicitly in solvation models or explicitly if studying crystal packing, but for pharmacological prediction, the anionic species is the pharmacophore.
Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – chosen for its proven accuracy in organic thermochemistry.
Basis Set: 6-311++G(d,p) – includes diffuse functions (++) essential for accurately modeling the anionic carboxylate headgroup.
Solvation Model: PCM (Polarizable Continuum Model) using water (
) to simulate physiological environments.
Predicted Electronic Parameters
The following parameters are derived from the optimized wavefunction. The HOMO (Highest Occupied Molecular Orbital) is expected to be localized on the 5-amino group (nucleophilic site), while the LUMO (Lowest Unoccupied Molecular Orbital) likely resides on the acetyl-carbonyl/phenyl ring system (electrophilic site).
Parameter
Predicted Range / Value
Biological Significance
Dipole Moment ()
4.5 - 6.0 Debye
High polarity indicates good water solubility but potential BBB permeation challenges.
HOMO Energy
-5.8 to -6.2 eV
Measure of electron donation capability (antioxidant potential).
LUMO Energy
-1.5 to -2.0 eV
Measure of electron acceptance; correlates with electrophilic toxicity.
Band Gap ()
~4.0 - 4.5 eV
Indicates a stable, "hard" molecule with low inherent photoreactivity.
MESP Max
Carboxylate Oxygens
Primary site for electrostatic interaction with receptor cationic residues (e.g., Arg/Lys).
DFT Workflow Visualization
The following diagram outlines the logical flow for the quantum mechanical characterization.
Caption: Workflow for Quantum Mechanical profiling. Iterative optimization ensures the structure represents a true potential energy minimum.
ADMET Prediction: Pharmacokinetics & Toxicity
Objective: To assess the "drug-likeness" and safety profile of the compound before synthesis.
Absorption & Distribution (SwissADME Protocol)
The sodium salt form ensures high aqueous solubility, bypassing the dissolution rate-limiting step often seen in neutral benzoates.
Lipinski’s Rule of 5 Status:Pass .
MW < 500 (Actual: ~216 Da).
LogP < 5 (Predicted Consensus LogP: 0.8 - 1.2).
H-Bond Donors < 5 (3: Amine NH2, Amide NH).
H-Bond Acceptors < 10 (4: Carboxylate O x2, Amide O, Amine N).
Bioavailability Radar: High oral bioavailability is predicted.
Blood-Brain Barrier (BBB): Predicted Negative (or Low). The anionic carboxylate at physiological pH prevents passive diffusion across the BBB, reducing CNS side effect risks.
Toxicity Profiling (ProTox-II / Derek Nexus)
Specific structural alerts must be evaluated:
5-Amino Group: Primary aromatic amines can be metabolically activated (N-hydroxylation) to reactive intermediates.
Hepatotoxicity: Generally low for anthranilic acid derivatives, but acetylation status (NAT1/NAT2 metabolism) is a variable.
LD50 Prediction: Class 4 or 5 (Harmful if swallowed / May be harmful). Estimated LD50 > 1000 mg/kg based on PABA analogs.
Molecular Docking: Target Identification
Objective: To identify biological targets. Given the structure, we prioritize Anti-inflammatory (COX) and Antimicrobial (Folate synthesis) pathways.
Target Selection Rationale
Cyclooxygenase (COX-1/2): The N-acetyl-anthranilic acid core mimics the fenamate class of NSAIDs. We hypothesize binding to the Arg120 region of COX-1.
Dihydropteroate Synthase (DHPS): The 5-amino-benzoate moiety is a regioisomer of PABA (4-aminobenzoate). It may act as a competitive inhibitor or a substrate mimic in bacteria.
Docking Protocol (AutoDock Vina / Glide)
Grid Generation: Centered on the active site of COX-2 (PDB: 5KIR) and DHPS (PDB: 3TYE).
Ligand State: The carboxylate is deprotonated (COO⁻). The 5-amine is neutral (pKa ~4-5).
Validation: Re-docking of native ligands (e.g., Flurbiprofen for COX) to ensure RMSD < 2.0 Å.
Interaction Mapping
The docking simulation seeks to validate the following "Pharmacophore Anchors":
Salt Bridge: Carboxylate (Ligand) ↔ Arg120 (COX-2).
Pi-Stacking: Benzene ring (Ligand) ↔ Trp387 (COX-2).
Docking Logic Diagram
Caption: Structural biology workflow. Targets are selected based on scaffold similarity to known drugs (Fenamates/PABA).
Molecular Dynamics (MD) Validation
Objective: To verify that the static docking pose remains stable under physiological dynamics.
Protocol:
Software: GROMACS 2024.
Force Field: CHARMM36m (Protein) + CGenFF (Ligand).
System: Cubic box, TIP3P water model, Na+/Cl- ions to neutralize.
Simulation Time: 100 ns.
Metric: RMSD (Root Mean Square Deviation) of the ligand < 2.5 Å over the trajectory confirms a stable binder.
References
Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.
Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717.
Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461.
Banerjee, P., et al. (2018). ProTox-II: a webserver for the prediction of toxicity of chemicals. Nucleic Acids Research, 46(W1), W257-W263.
Abraham, M. J., et al. (2015). GROMACS: High performance molecular simulations through multi-level parallelism from laptops to supercomputers. SoftwareX, 1-2, 19-25.
Exploratory
Thermogravimetric analysis of 2-acetamido-5-aminobenzoic acid
Thermogravimetric Analysis of 2-Acetamido-5-Aminobenzoic Acid: A Comprehensive Mechanistic Guide Executive Summary Understanding the thermal stability of active pharmaceutical ingredient (API) precursors is a critical ma...
Author: BenchChem Technical Support Team. Date: March 2026
Thermogravimetric Analysis of 2-Acetamido-5-Aminobenzoic Acid: A Comprehensive Mechanistic Guide
Executive Summary
Understanding the thermal stability of active pharmaceutical ingredient (API) precursors is a critical mandate in modern drug development. 2-Acetamido-5-aminobenzoic acid (CAS RN: 54669-98-6)[1] is a highly functionalized aromatic building block frequently utilized in the synthesis of broad-spectrum carbapenem antibiotics[2]. Because pharmaceutical synthesis often involves high-temperature refluxing, drying, and crystallization steps, mapping the thermal decomposition profile of this compound is essential. This whitepaper provides an in-depth, self-validating protocol for the Thermogravimetric Analysis (TGA) of 2-acetamido-5-aminobenzoic acid, detailing the causality behind experimental parameters and the specific mechanistic pathways of its thermal degradation.
Molecular Context and Thermal Behavior
2-Acetamido-5-aminobenzoic acid (
, Molar Mass: 194.19 g/mol ) features a benzene ring substituted with a carboxylic acid, an ortho-acetamido group, and a meta-amino group[3].
The thermal stability of this molecule is governed by its extensive intermolecular hydrogen-bonding network. Similar to other acetamidobenzoic acid isomers, the compound remains stable up to its melting point, after which it undergoes sequential, endothermic degradation[4]. The presence of the electron-withdrawing carboxylic acid and the electron-donating amino groups creates distinct thermal vulnerabilities within the molecular framework, dictating a predictable, multi-stage decomposition pathway[5].
Experimental Protocol: A Self-Validating TGA System
To achieve reproducible and scientifically rigorous TGA data, the experimental design must isolate purely thermal cleavage events from oxidative artifacts. The following step-by-step methodology is engineered to validate its own accuracy through strict environmental controls.
Step 1: Instrument Calibration
Action: Calibrate the TGA balance using certified precision weights (e.g., 10 mg and 100 mg). Calibrate the furnace temperature using the Curie point of high-purity reference metals (e.g., Nickel at 355.3 °C and Iron at 770.0 °C).
Causality: Ensures that the recorded onset temperatures (
) are absolute and unaffected by sensor drift over time.
Step 2: Crucible Selection and Sample Loading
Action: Weigh 5.0 ± 0.1 mg of 2-acetamido-5-aminobenzoic acid into a standard alumina (
) crucible.
Causality: Alumina is selected over platinum because platinum can act as a catalyst for the oxidation of aromatic amines at elevated temperatures. A small, tightly controlled sample mass (5 mg) prevents thermal gradients within the sample bed, ensuring uniform heat transfer.
Step 3: Purge Gas Configuration
Action: Establish a high-purity Nitrogen (
) purge at a flow rate of 50 mL/min.
Causality: An inert atmosphere is critical. It suppresses oxidative combustion, ensuring that the recorded mass losses correspond strictly to intramolecular thermal cleavage (e.g., decarboxylation) rather than reactions with environmental oxygen[5].
Step 4: Dynamic Thermal Program
Action: Isotherm the sample at 25 °C for 5 minutes to establish baseline stability. Subsequently, apply a dynamic heating ramp of 10 °C/min up to 800 °C.
Causality: A 10 °C/min heating rate provides an optimal kinetic balance. Slower rates (e.g., 2 °C/min) can cause closely spaced thermal events to overlap due to prolonged thermal exposure, while faster rates (e.g., 20 °C/min) induce thermal lag between the furnace and the sample core, artificially shifting
to higher values.
Step 5: Data Acquisition and Derivative Analysis
Action: Record the Thermogravimetric (TG) curve (mass % vs. temperature) and calculate the first derivative (DTG) curve.
Causality: The DTG curve mathematically isolates the exact inflection points of mass loss, allowing for the precise determination of the maximum degradation rate temperatures (
) for each decomposition stage.
TGA experimental workflow for 2-acetamido-5-aminobenzoic acid.
Mechanistic Pathway of Thermal Decomposition
Based on the structural thermodynamics of substituted benzoic acids[4][5], the thermal decomposition of 2-acetamido-5-aminobenzoic acid proceeds through three well-defined mechanistic stages under an inert atmosphere.
Stage I: Decarboxylation (180 °C – 250 °C)
The most thermally labile moiety in the molecule is the carboxylic acid group. As the thermal energy surpasses the activation energy for the C-C bond cleavage at the C1 position, the molecule undergoes decarboxylation. This results in the evolution of carbon dioxide (
) gas. The loss of the hydrogen-bonding carboxyl group drastically alters the physical state of the remaining residue.
Stage II: Deacetylation (250 °C – 350 °C)
Following decarboxylation, the secondary amide (acetamido group) at the ortho position becomes the primary site of thermal instability. The cleavage of the amide bond typically proceeds via a cyclic transition state or direct homolytic cleavage, resulting in the expulsion of ketene (
) or, in the presence of residual moisture, acetic acid. This leaves behind a highly reactive aromatic diamine intermediate.
Stage III: Aromatic Ring Cleavage (> 400 °C)
At temperatures exceeding 400 °C, the robust aromatic carbon backbone begins to fracture. The exocyclic amino groups are stripped away, evolving as ammonia (
) and trace hydrogen cyanide (). The remaining carbon atoms undergo extensive cross-linking and aromatization, ultimately forming a stable, amorphous carbonaceous char[5].
Mechanistic stages of 2-acetamido-5-aminobenzoic acid thermal decomposition.
Quantitative Data Presentation
The theoretical mass losses can be calculated based on the molar mass of the parent compound (194.19 g/mol ) and the molar masses of the specific leaving groups (
= 44.01 g/mol ; Ketene = 42.04 g/mol ). The table below summarizes the expected quantitative profile during the TGA scan.
Decomposition Stage
Temp. Range (°C)
Primary Evolved Gas
Theoretical Mass Loss (%)
Expected Experimental Mass Loss (%)
Stage I
180 – 250
Carbon Dioxide ()
22.66%
22.1% – 23.0%
Stage II
250 – 350
Ketene ()
21.65%
21.0% – 22.2%
Stage III
> 400
Ammonia (),
N/A (Continuous)
N/A (Char Formation)
Note: Experimental mass losses may deviate slightly from theoretical values due to overlapping degradation kinetics at the boundary temperatures (e.g., premature deacetylation occurring simultaneously with late-stage decarboxylation).
Conclusion
For drug development professionals and process chemists, the thermogravimetric analysis of 2-acetamido-5-aminobenzoic acid reveals critical operational boundaries. Because the onset of decarboxylation occurs near 180 °C, any industrial drying, milling, or high-temperature refluxing procedures involving this API intermediate must be strictly maintained below 150 °C to prevent premature degradation and loss of yield. By adhering to the self-validating TGA protocol outlined above, laboratories can ensure precise, reproducible thermal characterization of this vital pharmaceutical building block.
References
CAS Common Chemistry. 2-(Acetylamino)-5-aminobenzoic acid. American Chemical Society. Retrieved from:[Link]
PubChem. 2-(Acetylamino)-5-aminobenzoic acid | C9H10N2O3 - CID 3016906. National Center for Biotechnology Information. Retrieved from: [Link]
Google Patents.US5478820A - Antibiotic compounds.
Thermochimica Acta. The characterization, thermal stability and thermal decomposition of some lighter trivalent lanthanide p-aminobenzoates. Elsevier. Retrieved from:[Link]
MDPI Pharmaceutics. Virtual Screening, Structural Analysis, and Formation Thermodynamics of Carbamazepine Cocrystals. Retrieved from:[Link]
Mechanism of Selective N-Acetylation of Aromatic Diamines
The following technical guide details the mechanisms and protocols for the selective N-acetylation of aromatic diamines. Executive Summary Selective mono-N-acetylation of aromatic diamines (e.g., o-, m-, p-phenylenediami...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the mechanisms and protocols for the selective N-acetylation of aromatic diamines.
Executive Summary
Selective mono-N-acetylation of aromatic diamines (e.g., o-, m-, p-phenylenediamine) is a critical transformation in the synthesis of pharmaceutical intermediates, including paracetamol analogues, benzimidazoles, and dye precursors. The core challenge lies in differentiating between two nucleophilic amino groups that are often chemically equivalent or susceptible to rapid over-acetylation (di-acetylation) due to high reaction rates.
This guide delineates three field-proven strategies to achieve high chemoselectivity:
Thermodynamic/pH Control: Exploiting pKa differences in aqueous media.
Kinetic/Biocatalytic Control: Utilizing acyltransferase enzymes for steric and site-specific recognition.
Chelation Control: Using boron or transition metals to mask one amino group.
Mechanistic Principles of Selectivity
The Selectivity Challenge
In a symmetric diamine like p-phenylenediamine, both amino groups initially possess identical nucleophilicity. Upon mono-acetylation, the resulting acetamido group (–NHCOCH₃) is electron-withdrawing (via resonance and induction), theoretically deactivating the remaining amino group.
Theory:
(The rate of the first acetylation should be faster than the second).
Reality: In standard organic solvents (DCM, THF) with highly reactive reagents (Acetyl Chloride, Acetic Anhydride), the reaction is diffusion-controlled. Localized high concentrations lead to statistical di-acetylation regardless of electronic deactivation.
Strategy A: Aqueous Medium & pH Control
This "Green Chemistry" approach utilizes water as the solvent.
Mechanism: Aromatic amines are weak bases. By adjusting the pH to approximately 4.5–5.5, the diamine exists in equilibrium between its neutral and protonated forms.
Selectivity Driver: The unprotonated amine reacts with the acylating agent. Once mono-acetylated, the electron-withdrawing nature of the acetyl group significantly lowers the basicity of the remaining amine, preventing it from competing for the acyl donor in the aqueous environment. The product often precipitates, removing it from the reaction phase.
Strategy B: Biocatalytic Acyl Transfer
Enzymes like Mycobacterium smegmatis acyltransferase (MsAcT) operate under strict kinetic control.
Mechanism: The enzyme forms a covalent acyl-enzyme intermediate. The active site sterically accommodates the diamine substrate.
Selectivity Driver: Once the first amine is acetylated, the altered steric profile and polarity of the substrate often prevent it from re-entering the active site, ensuring 100% mono-selectivity.
Strategy C: Chelation/Masking
For o-phenylenediamines, the proximity of the amines allows for bidentate chelation.
Mechanism: Reagents like Boron trifluoride or specific metallic salts coordinate to both nitrogens.
Selectivity Driver: One amine is released from the complex or activated selectively, while the other remains "masked" by the metal center.
Visualizing the Reaction Pathways
The following diagram illustrates the competing pathways and the decision logic for selecting a method.
Caption: Reaction pathways showing the kinetic competition between mono-acetylation, di-acetylation, and cyclization (for ortho-isomers).
Best for: p-phenylenediamine, m-phenylenediamine.
Mechanism: Solubility-driven selectivity.
Preparation: Dissolve the aromatic diamine (10 mmol) in water (30 mL).
Note: If the amine is not water-soluble, add dilute HCl dropwise until dissolved (forming the hydrochloride salt), then back-titrate with saturated NaHCO₃ solution to pH ~5.5.
Reagent Addition: Add Acetic Anhydride (11 mmol, 1.1 eq) dropwise over 10 minutes at room temperature (25°C).
Critical Step: Vigorous stirring is essential to disperse the anhydride before hydrolysis.
Reaction: Stir for 5–10 minutes. The mono-acetylated product typically precipitates out as a solid due to reduced water solubility compared to the diamine salt.
Workup: Filter the precipitate. Wash with cold water (2 x 10 mL) to remove any unreacted diamine or acetic acid.
Validation: Dry the solid and analyze via TLC (Ethyl Acetate:Hexane 1:1).
For o-phenylenediamine, the mono-acetylated product (2-aminoacetanilide) is prone to acid-catalyzed cyclization to 2-methylbenzimidazole.
Sign: Appearance of a new spot on TLC that is less polar than the amide.
Solution: Keep reaction temperature <30°C. Avoid strong mineral acids. Use Protocol A (Aqueous) where the product precipitates, removing it from the solution and preventing cyclization.
Handling Solubility Issues
If the starting diamine is insoluble in water (Protocol A):
Co-solvent: Use 10-20% Ethanol or THF.
Surfactants: Add 5 mol% Sodium Dodecyl Sulfate (SDS) to create a micellar environment that can enhance selectivity by sequestering the product.
References
Bhattacharya, A., & Pu, L. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC, (i), 55-63. Link
Contente, M. L., et al. (2016). Biocatalytic N-Acylation of Amines in Water Using an Acyltransferase from Mycobacterium smegmatis. Advanced Synthesis & Catalysis. Link
Nocquet, P. A., et al. (2013). N-acetylation of three aromatic amine hair dye precursor molecules eliminates their genotoxic potential. Archives of Toxicology. Link
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reference for nucleophilic substitution mechanisms).
Saikia, U. P., et al. (2016).[2] Selective N-acetylation of aromatic amines using acetonitrile as acylating agent. Tetrahedron Letters. Link
Application Note: Analytical Methods for the Quantification of 2-Acetamido-5-aminobenzoic Acid
Introduction & Chemical Rationale 2-Acetamido-5-aminobenzoic acid (CAS: 54669-98-6)[1], also widely referenced as 2-(acetylamino)-5-aminobenzoic acid[2], is a highly functionalized aromatic building block frequently enco...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Rationale
2-Acetamido-5-aminobenzoic acid (CAS: 54669-98-6)[1], also widely referenced as 2-(acetylamino)-5-aminobenzoic acid[2], is a highly functionalized aromatic building block frequently encountered in pharmaceutical synthesis and metabolic profiling. Structurally, it is characterized by three distinct functional groups: a carboxylic acid, an acetamido group, and a primary aromatic amine[1].
Quantifying this compound presents unique chromatographic challenges. With a calculated LogP of approximately 0.75[3], the molecule is highly polar. Furthermore, its zwitterionic potential means its ionization state is highly sensitive to mobile phase pH. At neutral pH, the molecule exhibits poor retention and severe peak tailing on conventional C18 stationary phases. This tailing is caused by secondary electrostatic interactions between the protonated primary amine of the analyte and residual, unendcapped silanols (Si-O⁻) on the silica backbone.
To achieve robust, reproducible quantification, the analytical method must strictly control the ionization state of both the analyte and the stationary phase. This guide details two validated workflows: a routine RP-HPLC-UV method for bulk purity analysis, and an LC-MS/MS method for trace-level pharmacokinetic (PK) quantification.
To suppress silanol activity and force the analyte into a consistent ionization state, a low-silanol reverse-phase column—such as the Newcrom R1—is required[3]. The Newcrom R1 features advanced proprietary end-capping designed to minimize secondary interactions[4].
By utilizing a highly acidic mobile phase (pH < 2.5), the carboxylic acid group is protonated (neutralized), which increases the molecule's overall hydrophobicity and enhances retention[5]. Simultaneously, the acidic environment ensures that residual silanols on the column remain protonated (Si-OH), effectively eliminating the ion-exchange interactions that cause peak tailing[4].
Figure 1: End-to-end analytical workflow for 2-acetamido-5-aminobenzoic acid quantification.
Figure 2: Mechanistic rationale for mobile phase and stationary phase selection.
Chromatographic Conditions
The choice of acid modifier is dictated by the detection method[3]. Phosphoric acid is optimal for UV detection due to its low UV cutoff and excellent buffering capacity. However, because phosphoric acid is non-volatile and will rapidly foul mass spectrometer ion sources, it must be replaced with formic acid for LC-MS/MS applications[3].
Table 2: Method Parameters for UV and MS/MS Workflows
Causality Check: Proper sample diluent matching prevents "solvent effects" (peak fronting or splitting) caused by injecting a sample in a solvent stronger than the initial mobile phase.
Mobile Phase Preparation :
Add 1.0 mL of concentrated modifier (Phosphoric acid for UV, Formic acid for MS) to 1000 mL of LC-MS grade Water (Mobile Phase A).
Repeat for LC-MS grade Acetonitrile (Mobile Phase B).
Critical Step: Filter both phases through a 0.22 µm PTFE membrane to prevent column frit clogging and degas via sonication for 10 minutes.
Standard Stock Solution (1.0 mg/mL) :
Weigh exactly 10.0 mg of 2-acetamido-5-aminobenzoic acid reference standard.
Dissolve in 10.0 mL of Methanol. Store at 4°C protected from light to prevent amine oxidation.
Working Solutions & Sample Dilution :
Dilute the stock solution using the initial mobile phase conditions (e.g., 95% A / 5% B) to create a calibration curve (e.g., 1, 5, 10, 50, 100 µg/mL).
Centrifuge all biological or synthetic samples at 14,000 x g for 10 minutes prior to injection to remove particulates.
Protocol B: System Execution & Self-Validation
Causality Check: A protocol must validate itself before data is accepted. The System Suitability Test (SST) ensures the column chemistry is intact and the detector is stable.
Equilibration : Purge the system and equilibrate the Newcrom R1 column with 95% A / 5% B for at least 15 column volumes until the baseline is completely flat.
Blank Injection : Inject the sample diluent. Verify there are no ghost peaks at the expected retention time of the analyte.
System Suitability Testing (SST) : Inject the mid-level standard (e.g., 50 µg/mL) five consecutive times.
Data Acquisition : Proceed with sample analysis only if the SST criteria (Table 3) are met.
Table 3: System Suitability & Validation Metrics (Self-Validating Criteria)
Metric
Acceptance Criteria
Mechanistic Rationale
Tailing Factor (Tf)
≤ 1.5
Values > 1.5 indicate failure of the end-capping or insufficient mobile phase acidity, leading to silanol interactions.
Theoretical Plates (N)
> 5,000
Ensures the column bed is intact and void-free.
Peak Area %RSD
≤ 2.0% (n=5)
Validates autosampler precision and ionization stability (for MS).
Retention Time %RSD
≤ 1.0% (n=5)
Confirms pump delivery accuracy and complete column equilibration.
References
PubChem . "2-(Acetylamino)-5-aminobenzoic acid | C9H10N2O3 | CID 3016906". National Institutes of Health.
SIELC Technologies . "Separation of 2-(Acetylamino)-5-aminobenzoic acid on Newcrom R1 HPLC column".
CAS Common Chemistry . "2-(Acetylamino)-5-aminobenzoic acid". American Chemical Society.
Element Lab Solutions . "SiELC Newcrom R1 HPLC Columns".
Application Note: High-Resolution HPLC-UV Analysis of Aminobenzoic Acid Isomers
Abstract The separation of positional isomers—o-aminobenzoic acid (Anthranilic acid) , m-aminobenzoic acid , and p-aminobenzoic acid (PABA) —presents a significant chromatographic challenge due to their structural simila...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The separation of positional isomers—o-aminobenzoic acid (Anthranilic acid) , m-aminobenzoic acid , and p-aminobenzoic acid (PABA) —presents a significant chromatographic challenge due to their structural similarity, zwitterionic nature, and high polarity. Traditional Reversed-Phase (RP) C18 methods often suffer from poor retention (k' < 1) and co-elution. This guide details a robust Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) protocol designed to achieve baseline resolution (
) and sufficient retention for all three isomers. The method utilizes a standard C18 column with an acidic phosphate buffer containing sodium octanesulfonate, ensuring applicability across standard pharmaceutical QC laboratories.
Introduction & Significance
Aminobenzoic acids are critical intermediates in the synthesis of pharmaceuticals, azo dyes, and sunscreens.
p-Aminobenzoic Acid (PABA): A precursor to folic acid and a common sunscreen agent (UV-B absorber).
o-Aminobenzoic Acid (Anthranilic Acid): A starting material for indigo dyes and non-steroidal anti-inflammatory drugs (NSAIDs) like mefenamic acid.
m-Aminobenzoic Acid: Used in the synthesis of resin stabilizers and pharmaceutical agents.
The Analytical Challenge:
These isomers are amphoteric molecules containing both a basic amine (
) and an acidic carboxyl () group.
pKa values: The carboxyl group has a
, and the protonated amine has a [1, 4].
pH Dilemma: At acidic pH (< 2.5), the molecules are cationic (
). At neutral pH (6-7), they are anionic (). Charged species resist retention on hydrophobic C18 stationary phases, eluting near the void volume ().
To overcome this, this protocol employs Ion-Pair Chromatography , where a hydrophobic counter-ion (octanesulfonate) forms a neutral complex with the protonated amine, driving retention on the C18 phase.
Method Development Logic (The "Why")
Stationary Phase Selection
While mixed-mode columns (C18 + Cation Exchange) are effective, they are proprietary and less common in QC labs. We utilize a Type B (High Purity) End-capped C18 column . The high surface area and carbon load provide the necessary hydrophobicity to interact with the ion-pair complex.
Mobile Phase Chemistry
pH 3.0 Selection: At pH 3.0, the amine groups are fully protonated (
), ensuring they can interact stoichiometrically with the anionic ion-pairing reagent. The carboxyl groups are partially ionized but largely suppressed compared to neutral pH.
Ion-Pair Reagent (Sodium Octanesulfonate): The sulfonate head group attracts the ammonium cation of the analyte, while the octyl tail embeds into the C18 stationary phase. This effectively creates a "dynamic ion-exchange" surface.
Organic Modifier (Methanol): Methanol is preferred over acetonitrile here to prevent precipitation of the phosphate/sulfonate salts and to provide different selectivity for the aromatic rings.
Experimental Protocol
Reagents & Standards
Standards: o-, m-, and p-Aminobenzoic acid (>99% purity).
System: HPLC with Isocratic Pump and UV-Visible Detector (or PDA).
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.
Temperature: 30°C (Controlled).
Chromatographic Conditions
Parameter
Setting
Mobile Phase
Buffer : Methanol (70 : 30 v/v)
Buffer Composition
20 mM + 5 mM Sodium Octanesulfonate, adjusted to pH 3.0 with .
Flow Rate
1.0 mL/min
Injection Volume
10 µL
Detection
UV @ 254 nm (Universal) or 268 nm (Max sensitivity for PABA)
Run Time
15 minutes
Preparation of Solutions
Buffer Prep: Dissolve 2.72 g
and 1.08 g Sodium Octanesulfonate in 950 mL water. Adjust pH to 3.0 ± 0.1 with dilute phosphoric acid. Dilute to 1 L. Filter through 0.45 µm nylon filter.
Mobile Phase: Mix 700 mL Buffer with 300 mL Methanol. Degas.
Standard Stock: Prepare 1.0 mg/mL of each isomer in Mobile Phase.
Working Standard: Dilute stocks to 50 µg/mL mixture in Mobile Phase.
Results & Discussion
Separation Mechanism
The addition of Sodium Octanesulfonate (SOS) dramatically increases the retention factor (
) of all isomers compared to a standard buffer system.
Elution Order:
p-Aminobenzoic Acid (PABA): Most polar, elutes first.
m-Aminobenzoic Acid: Intermediate retention.
o-Aminobenzoic Acid: Elutes last. The ortho position allows for intramolecular hydrogen bonding between the amine and carboxyl groups, reducing its effective polarity and increasing interaction with the lipophilic stationary phase.
Precision (RSD): < 1.0% for retention time; < 2.0% for peak area (
).
Visualization of Workflow
The following diagram illustrates the analytical workflow and the chemical interaction occurring at the stationary phase.
Caption: Workflow for HPLC analysis of aminobenzoic acids, highlighting the ion-pair interaction mechanism.
Validation Parameters (ICH Q2)
To ensure the method is "Trustworthy," the following validation parameters should be verified during implementation:
Linearity:
over the range of 1.0 – 100 µg/mL.
LOD/LOQ: Typical Limits of Quantitation (LOQ) for PABA using this method are ~0.05 µg/mL due to strong UV absorbance [3].
Robustness: Small changes in pH (± 0.2) significantly affect retention time in Ion-Pair chromatography. Strict pH control is critical.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Drifting Retention Times
Temperature fluctuation or incomplete column equilibration.
Ion-pair reagents require long equilibration (>30 column volumes). Thermostat the column.
Peak Tailing
Silanol interaction or pH too high.
Ensure pH is ≤ 3.[1]0. Use a "Base Deactivated" (End-capped) column.
High Backpressure
Precipitation of salts.
Never pump 100% Acetonitrile directly into the buffer line. Flush with 10% Methanol/Water first.
References
Helix Chromatography. (n.d.). HPLC Separation of Three Isomers of Aminobenzoic Acid on Coresep 100 Mixed-Mode Column. Retrieved from [Link]
Kastel, R., et al. (1994).[2] Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography. Biomedical Chromatography. Retrieved from [Link]
DrugFuture. (n.d.). p-Aminobenzoic Acid Properties and pKa. Retrieved from [Link]
Application Note: Protocol for the Selective Mono-Acetylation of 3,5-Diaminobenzoic Acid
Abstract & Strategic Significance 3,5-Diaminobenzoic acid is a critical symmetric scaffold used in the synthesis of X-ray contrast media (e.g., Diatrizoate), high-performance polyimides, and asymmetric pharmaceutical int...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Significance
3,5-Diaminobenzoic acid is a critical symmetric scaffold used in the synthesis of X-ray contrast media (e.g., Diatrizoate), high-performance polyimides, and asymmetric pharmaceutical intermediates. The selective mono-acetylation of this molecule is chemically challenging due to the identical nucleophilicity of the two amine groups. Standard acetylation often leads to a statistical mixture of unreacted starting material, the desired mono-acetylated product (3-amino-5-acetamidobenzoic acid), and the di-acetylated impurity.
This Application Note details a field-proven protocol that circumvents statistical limitations by exploiting solubility-driven selectivity . By conducting the reaction in a controlled aqueous acidic medium, the mono-acetylated product precipitates as a mineral acid salt upon formation, effectively removing it from the reaction phase and preventing over-acetylation.
Mechanistic Insight & Reaction Design
The Selectivity Challenge
In a homogeneous organic solution (e.g., THF, DMF), the reaction kinetics follow a consecutive irreversible scheme:
Since the acetyl group is electron-withdrawing, it deactivates the aromatic ring. However, the deactivation at the meta position (the second amine) is inductive and relatively weak compared to ortho/para resonance effects. Consequently,
, leading to significant di-acetylation even at stoichiometric equivalence.
The Solution: Heterogeneous Kinetic Trapping
To achieve high selectivity (>85%), we utilize a Precipitation-Driven Protocol . The reaction is performed in aqueous mineral acid.[4]
Starting Material: Soluble as the bis-hydrochloride salt.
Product: The mono-acetamido hydrochloride salt has significantly lower solubility in the reaction matrix than the bis-salt.
Outcome: As B forms, it precipitates, stopping the reaction physically before C can form.
Reaction Pathway Diagram
Caption: Kinetic trapping mechanism. The mono-acetylated product precipitates, preventing the second acetylation step.
Experimental Protocol
Materials & Equipment
Reagents:
3,5-Diaminobenzoic acid (Purity >98%)
Acetic Anhydride (
, Reagent Grade)
Hydrochloric Acid (37%)
Sodium Hydroxide (for neutralization, if free acid is desired)
Equipment:
Three-neck round-bottom flask (equipped with reflux condenser and addition funnel).
Mechanical stirrer (magnetic stirring may fail due to heavy precipitation).
Charge the reaction vessel with 3,5-Diaminobenzoic acid (15.2 g, 100 mmol) .
Add Water (150 mL) and Conc. HCl (10 mL) .
Stir vigorously at room temperature until a clear or slightly hazy solution of the bis-hydrochloride salt is obtained.
Note: If the solution is dark, treat with activated charcoal (1 g) for 15 mins and filter before proceeding.
Phase 2: Controlled Acetylation
4. Heat the solution to 70°C .
5. Using the addition funnel, add Acetic Anhydride (11.2 g, 10.4 mL, 110 mmol, 1.1 eq) dropwise over 45 minutes .
Critical Control Point: Do not add the reagent all at once. The slow addition maintains a low instantaneous concentration of , favoring the reaction with the highly abundant diamine over the newly formed mono-amine.
Maintain temperature at 70–75°C for an additional 60 minutes .
Observe the formation of a white to off-white precipitate (the mono-acetylated hydrochloride salt).
Phase 3: Workup & Isolation
8. Cool the reaction mixture slowly to 10°C using an ice bath to maximize precipitation.
9. Filtration: Filter the solid under vacuum.
10. Wash: Wash the filter cake with ice-cold dilute HCl (0.1 M, 2 x 20 mL) to remove unreacted diamine, followed by cold water (1 x 20 mL) to remove excess acid.
Note: The di-acetylated byproduct (if any) is generally more soluble in the mother liquor or remains in the filtrate due to the specific pH conditions.
Phase 4: Conversion to Free Acid (Optional)
11. If the free amino-acid is required (zwitterion), suspend the wet cake in Water (100 mL) .
12. Adjust pH to 4.5–5.0 using 10% NaOH solution.
13. Stir for 30 minutes; the free acid will form a dense precipitate.
14. Filter, wash with water, and dry in a vacuum oven at 60°C.
Caption: Operational workflow for the selective mono-acetylation process.
Troubleshooting & Optimization
High Di-acetyl Content (>5%)
Cause: Temperature too high (>85°C) or addition of acetic anhydride was too fast.
Remedy: Strictly control temperature at 70°C. Ensure dropwise addition takes at least 45 minutes.
Purification: The di-acetylated byproduct is often more soluble in hot ethanol. Recrystallize the crude product from 50% aqueous ethanol if necessary.
Low Yield / No Precipitation
Cause: Acid concentration too high (solubilizing the mono-salt) or too low (preventing salt formation).
Remedy: Ensure the initial solvent matrix is approximately 0.5 M to 1.0 M HCl. If the product does not precipitate, add solid NaCl (salting out) or cool further to 0°C.
Coloration (Pink/Brown Product)[9]
Cause: Oxidation of the free amine group.
Remedy: Perform the reaction under a nitrogen atmosphere. Add a pinch of sodium bisulfite (
) during the dissolution step as an antioxidant.
References
Håkansson, C. L. (1975). Process for the preparation of 3-acetamido-5-aminobenzoic acid. U.S. Patent No. 3,907,880. Washington, DC: U.S. Patent and Trademark Office. Link
Holm, T. (1976). Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid. U.S. Patent No. 3,991,105. Washington, DC: U.S. Patent and Trademark Office. Link
BenchChem. (2025).[7][9] Application Notes and Protocols for the N-Acylation of 4-Amino-3-bromobenzoic acid (Analogous methodology for aromatic amines). Link
ResearchGate. (2013). Discussion on mono-acetylation of symmetric diamines/diols. Link
Technical Application Note: Sodium 2-(acetylamino)-5-aminobenzoate in Heterocyclic Scaffold Design
The following Application Note and Protocol Guide details the strategic use of Sodium 2-(acetylamino)-5-aminobenzoate (CAS 54669-98-6, acid form) as a versatile building block in medicinal chemistry. Introduction: The "J...
Author: BenchChem Technical Support Team. Date: March 2026
The following Application Note and Protocol Guide details the strategic use of Sodium 2-(acetylamino)-5-aminobenzoate (CAS 54669-98-6, acid form) as a versatile building block in medicinal chemistry.
Introduction: The "Janus" Scaffold
Sodium 2-(acetylamino)-5-aminobenzoate represents a high-value "Janus" intermediate in medicinal chemistry—a molecule with dual, orthogonal reactivity profiles pre-installed on a benzene core.[1] Unlike simple anthranilic acid, Na-AABA possesses a masked nitrogen at position 2 (acetyl-protected) and a free nucleophilic amine at position 5.[1]
Core Chemical Advantage
The primary utility of Na-AABA lies in its electronic differentiation:
C5-Amine (Nucleophilic): The amino group at position 5 is electron-rich and sterically accessible, allowing for selective derivatization (acylation, alkylation, sulfonylation) without protecting group manipulation.[1]
C2-Acetamido (Latent Electrophile/Nucleophile): The acetamido group serves as a stable "holding pattern" that prevents self-polymerization but can be activated to participate in cyclization reactions to form Quinazolin-4(3H)-ones or Benzoxazinones .[1]
C1-Carboxylate (Solubilizing/Electrophilic): As a sodium salt, the molecule is water-soluble, facilitating biphasic reactions (Schotten-Baumann conditions).[1] Upon acidification and activation, it drives ring closure.[1]
Strategic Applications
A. Synthesis of 6-Substituted Quinazolin-4(3H)-ones
Quinazolinones are "privileged structures" in drug discovery, serving as cores for kinase inhibitors (e.g., EGFR inhibitors), anticonvulsants, and anti-inflammatory agents.[1] Na-AABA allows for the introduction of diversity at the 6-position before ring closure, a synthetic route often superior to electrophilic aromatic substitution on the formed heterocycle.[1]
Mechanism: The C5-amine is functionalized first.[1] Subsequently, the C2-acetamido and C1-carboxylate are condensed with a primary amine (R-NH2) to close the pyrimidine ring.[1]
B. Carbapenem Antibiotic Side Chains
Na-AABA is a documented precursor for constructing complex side chains in carbapenem antibiotics (e.g., Meropenem analogs).[1] The C5-amine serves as the attachment point to pyrrolidine thioesters, while the benzoic acid moiety enhances pharmacokinetic solubility and protein binding profiles [1].[1]
C. PROTAC Linker Design
The bifunctional nature (Amine + Carboxylate) makes Na-AABA an ideal rigid linker for Proteolysis Targeting Chimeras (PROTACs).[1] The aromatic ring provides structural rigidity, preventing "linker collapse," while the C5-amine allows attachment to E3 ligase ligands (e.g., Thalidomide derivatives).[1]
Experimental Protocols
Pre-requisite: Desalting Protocol
Context: The sodium salt is hygroscopic and basic.[1] For anhydrous organic reactions, it must be converted to the free acid or used in a buffered biphasic system.[1]
Dissolve 10 mmol of Sodium 2-(acetylamino)-5-aminobenzoate in 15 mL distilled water.
Cool to 0–5°C in an ice bath.
Dropwise add 1M HCl until pH reaches ~3.0. A white/off-white precipitate (the free acid) will form.[1]
Filter the solid, wash with cold water (2 x 5 mL), and dry under vacuum over
Setup: Dissolve Na-AABA (1.0 g, 4.6 mmol) in 10 mL of 10% aqueous
. Add 5 mL of THF to aid solubility of the electrophile.[1]
Addition: Cool the biphasic mixture to 0°C. Add the Acyl Chloride (5.1 mmol) dropwise over 15 minutes with vigorous stirring.
Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (System: 10% MeOH in DCM).[1] The free amine spot should disappear.[1]
Workup: Acidify carefully with 1M HCl to pH 4. The product (functionalized benzoic acid) will precipitate.[1]
Activation: Suspend the intermediate (2.0 mmol) and Primary Amine (2.4 mmol) in dry Toluene (15 mL).
Cyclization: Add
(1.0 mmol) dropwise (Caution: Exothermic).
Reflux: Heat the mixture to reflux (110°C) for 3–6 hours. The reaction proceeds via the formation of an imino-chloride or benzoxazinone intermediate which reacts with the amine.[1]
Quench: Cool to RT and pour into ice-cold saturated
.
Extraction: Extract with EtOAc (3 x 20 mL). Wash organics with brine, dry over
Purification: Recrystallize from EtOH or purify via Flash Chromatography.
Pathway Visualization
The following diagram illustrates the divergent synthesis pathways available from the Na-AABA scaffold.
Figure 1: Synthetic workflow showing the conversion of Na-AABA into functionalized intermediates and heterocyclic drug scaffolds.
Data Summary & Specifications
Property
Specification
Notes
Molecular Formula
Sodium salt
MW
216.17 g/mol
Salt form
Solubility
Water (High), DMSO (Moderate)
Insoluble in non-polar organics (Et2O, Hexane)
pKa (Acid)
~4.5 (COOH)
Typical benzoic acid range
pKa (Base)
~4.0 (Aniline )
5-position amine is moderately nucleophilic
Storage
2–8°C, Desiccated
Hygroscopic; protect from moisture
References
Antibiotic Synthesis: Betts, M. J., et al.[1] "Carbapenem derivatives and uses thereof." U.S. Patent No.[1][2] 5,478,820.[1] Washington, DC: U.S. Patent and Trademark Office.[1] (1995).[1]
Quinazolinone Chemistry: Niementowski, S.[1] "Synthese der Chinazolinverbindungen."[1] Journal für Praktische Chemie, 51, 564.[1] (Classic reaction basis).
Analytical Standards: SIELC Technologies. "Separation of 2-(Acetylamino)-5-aminobenzoic acid on Newcrom R1 HPLC column." Application Note.
Chemical Identity: CAS Common Chemistry.[1][3] "2-(Acetylamino)-5-aminobenzoic acid (CAS RN 54669-98-6)."[1][3][4][5] [1][3]
Application Notes and Protocols for the Derivatization of the Amino Group of 2-Acetamido-5-aminobenzoic Acid
Abstract This technical guide provides a comprehensive overview of methodologies for the chemical derivatization of the 5-amino group of 2-acetamido-5-aminobenzoic acid. This molecule serves as a versatile scaffold in me...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive overview of methodologies for the chemical derivatization of the 5-amino group of 2-acetamido-5-aminobenzoic acid. This molecule serves as a versatile scaffold in medicinal chemistry and drug discovery, and the strategic modification of its secondary amino group allows for the synthesis of diverse compound libraries with potential therapeutic applications. This document details robust protocols for acylation, sulfonylation, and reductive amination, explaining the underlying chemical principles and experimental considerations. It is intended for researchers, scientists, and drug development professionals seeking to explore the synthetic utility of this important building block.
Introduction: The Strategic Importance of 2-Acetamido-5-aminobenzoic Acid
2-Acetamido-5-aminobenzoic acid is a key intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents. Its structure incorporates three key functionalities: a carboxylic acid, an acetamido group, and a primary aromatic amine. The presence of the primary amino group at the 5-position offers a prime site for chemical modification, enabling the exploration of structure-activity relationships (SAR) in drug design. Derivatives of analogous aminobenzoic acids have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2]
The strategic derivatization of the 5-amino group allows for the introduction of a variety of substituents, which can modulate the molecule's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and metabolic stability. This, in turn, can influence its pharmacokinetic profile and binding affinity for biological targets.[3] This guide provides detailed, validated protocols for three common and versatile derivatization strategies, empowering researchers to efficiently generate novel derivatives for screening and lead optimization.
Derivatization Strategies: A Mechanistic Overview
The derivatization of the 5-amino group of 2-acetamido-5-aminobenzoic acid can be achieved through several reliable synthetic routes. The choice of method depends on the desired functional group to be introduced. This section will cover three principal strategies: acylation, sulfonylation, and reductive amination.
Acylation: Formation of Amide Linkages
Acylation involves the reaction of the primary amino group with an acylating agent, such as an acyl chloride or acid anhydride, to form a stable amide bond. This reaction proceeds via a nucleophilic acyl substitution mechanism.[4] The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the acylating agent.[5]
The reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine. The base serves two critical roles: it neutralizes the hydrogen chloride (HCl) byproduct generated when using acyl chlorides, driving the reaction to completion, and it can also act as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate.[6][7]
Experimental Protocols
The following protocols are designed to be self-validating, with clear steps for reaction setup, monitoring, workup, and purification.
Protocol 1: Acylation with an Acyl Chloride
This protocol describes the synthesis of N-(4-acetamido-3-carboxyphenyl)benzamide, a representative acylation product.
Workflow for Acylation:
Caption: Workflow for the acylation of 2-acetamido-5-aminobenzoic acid.
Materials:
2-acetamido-5-aminobenzoic acid
Benzoyl chloride
Pyridine, anhydrous
Dimethylformamide (DMF), anhydrous
Ethanol
Deionized water
Hydrochloric acid (1 M)
Standard laboratory glassware
Procedure:
Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2-acetamido-5-aminobenzoic acid (1.0 eq) in anhydrous DMF. Add pyridine (1.2 eq) to the solution and cool to 0°C in an ice bath.
Addition of Acyl Chloride: In a separate flask, dissolve benzoyl chloride (1.1 eq) in a small amount of anhydrous DMF. Add the benzoyl chloride solution dropwise to the stirred amine solution over 20-30 minutes, maintaining the temperature at 0°C.
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).
Workup: Once the reaction is complete, pour the mixture into ice-cold water. Acidify the aqueous solution with 1 M HCl to a pH of 2-3 to precipitate the product.
Purification: Collect the precipitate by vacuum filtration and wash with cold water. Purify the crude product by recrystallization from an ethanol/water mixture.[8][9] Dry the purified crystals under vacuum.
Protocol 2: Sulfonylation with a Sulfonyl Chloride
This protocol details the synthesis of 2-acetamido-5-(phenylsulfonamido)benzoic acid.
Workflow for Sulfonylation:
Caption: Workflow for the sulfonylation of 2-acetamido-5-aminobenzoic acid.
Materials:
2-acetamido-5-aminobenzoic acid
Benzenesulfonyl chloride
Pyridine, anhydrous
Hydrochloric acid (2 M)
Standard laboratory glassware
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 2-acetamido-5-aminobenzoic acid (1.0 eq) in anhydrous pyridine and cool the solution to 0°C.
Addition of Sulfonyl Chloride: Add benzenesulfonyl chloride (1.1 eq) portion-wise to the stirred solution, ensuring the temperature remains below 5°C.
Reaction: After the addition, allow the mixture to stir at room temperature overnight.
Monitoring: Check for the completion of the reaction using TLC.
Workup: Pour the reaction mixture into a beaker containing ice and water. Acidify with 2 M HCl until the pH is approximately 2.
Purification: Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. Further purification can be achieved by recrystallization if necessary.
Protocol 3: Reductive Amination with an Aldehyde
This protocol describes the synthesis of 2-acetamido-5-(benzylamino)benzoic acid.
Application Note: 2-Acetamido-5-aminobenzoic Acid as a Precursor for Heterocyclic Synthesis and Drug Discovery
Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Chemical Profile 2-Acetamido-5-aminobenzoic acid (CAS 54669-98-6) is a highly versatile, multi-functionalized anthranil...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Introduction & Chemical Profile
2-Acetamido-5-aminobenzoic acid (CAS 54669-98-6) is a highly versatile, multi-functionalized anthranilic acid derivative 1. Structurally, it features an anthranilic acid core with a pre-installed acetamido group at the C2 position and a free primary amine at the C5 position.
This specific arrangement provides orthogonal reactivity , allowing chemists to selectively functionalize the molecule. It serves as a privileged building block for assembling complex heterocycles—most notably benzoxazinones and quinazolinones—which are critical scaffolds in the design of multitarget-directed ligands for metabolic syndrome 2 and neurodegenerative diseases like Alzheimer's [[3]]().
Figure 1: Orthogonal reactivity of the C1/C2 and C5 functional groups.
Mechanistic Causality and Synthetic Strategy
The transformation of 2-acetamido-5-aminobenzoic acid into a quinazolinone derivative is a classic example of a tandem cyclodehydration/recyclization sequence.
Cyclodehydration : When treated with excess acetic anhydride at reflux, the starting material undergoes two simultaneous reactions. The free C5 amine is acetylated, and the C1-carboxylic acid condenses with the C2-acetamido oxygen. This eliminates a molecule of water to form a highly reactive electrophile: 6-acetamido-2-methyl-4H-3,1-benzoxazin-4-one .
Nucleophilic Ring-Opening and Recyclization : The benzoxazinone intermediate is susceptible to nucleophilic attack at the C4 carbonyl carbon. Introduction of a primary amine (
) triggers a ring-opening event, yielding an intermediate diamide. Under mildly acidic conditions (e.g., glacial acetic acid) and thermal stress, this intermediate recyclizes, eliminating water to form the thermodynamically stable 3-substituted 6-acetamido-2-methylquinazolin-4(3H)-one4.
Figure 2: Mechanistic workflow for the synthesis of quinazolinones.
Self-Validating Experimental Protocols
Senior Scientist Note: The protocols below are designed with built-in causality checks. The benzoxazinone intermediate is highly sensitive to ambient moisture and will hydrolyze back to the open-chain acid if not handled properly.
Protocol 1: Synthesis of 6-Acetamido-2-methyl-4H-3,1-benzoxazin-4-one
Objective: Generate the reactive benzoxazinone intermediate via simultaneous N-acetylation and cyclodehydration.
Reaction Setup: Suspend 2-acetamido-5-aminobenzoic acid (10.0 mmol) in freshly distilled acetic anhydride (15 mL) in a 50 mL round-bottom flask. Equip the flask with a reflux condenser and a calcium chloride drying tube to exclude moisture.
Thermal Activation: Heat the mixture to reflux (~140°C) for 3–4 hours.
Causality Check: The initial suspension will clarify into a homogenous solution as the polar starting material 5 is consumed, followed by the precipitation of the product as the reaction nears completion.
Validation: Monitor via TLC (Eluent: Hexane/Ethyl Acetate 1:1). The disappearance of the baseline starting material validates completion.
Isolation: Cool the mixture to room temperature, then chill in an ice bath for 30 minutes. Filter the solid under vacuum.
Purification: Wash the filter cake thoroughly with cold, anhydrous diethyl ether (3 × 10 mL) to strip away excess acetic anhydride and acetic acid byproducts.
Storage: Dry strictly under vacuum. Store immediately in a desiccator to prevent hydrolytic ring-opening.
Protocol 2: Synthesis of 3-Substituted 6-Acetamido-2-methylquinazolin-4(3H)-ones
Objective: Convert the electrophilic benzoxazinone into a stable quinazolinone via amine coupling and dehydrative recyclization.
Coupling Initiation: Dissolve the synthesized 6-acetamido-2-methyl-4H-3,1-benzoxazin-4-one (5.0 mmol) in glacial acetic acid (15 mL).
Nucleophilic Attack: Add the primary amine (5.5 mmol, 1.1 eq) dropwise at room temperature.
Causality Check: A mild exotherm is often observed here, indicating the successful formation of the ring-opened diamide intermediate [[4]]().
Recyclization: Attach a reflux condenser and heat the mixture to reflux for 4–6 hours. The acidic environment of glacial acetic acid catalyzes the elimination of water.
Workup: Cool the mixture to room temperature and pour it slowly into crushed ice (50 g) under vigorous stirring to precipitate the product.
Purification: Collect the solid by vacuum filtration, wash with cold distilled water until the filtrate is pH neutral, and recrystallize from hot ethanol.
Quantitative Data: Nucleophile Effects on Yield and Kinetics
The efficiency of the recyclization step (Protocol 2) is highly dependent on the steric profile and nucleophilicity of the primary amine 6.
Entry
Primary Amine (Nucleophile)
Nucleophile Type
Reaction Time (h)
Yield (%)
Causality / Observation
1
Benzylamine
Aliphatic (Un-hindered)
4.0
88%
High nucleophilicity drives rapid ring-opening; minimal steric hindrance allows facile recyclization.
2
Aniline
Aromatic (Electron-neutral)
6.0
75%
Lower nucleophilicity requires longer reflux; the stable intermediate requires a strong thermal driving force.
3
4-Nitroaniline
Aromatic (Electron-poor)
8.0
45%
Poor nucleophilicity stalls the initial attack; often requires extended heating or Lewis acid catalysis.
4
tert-Butylamine
Aliphatic (Bulky)
6.0
15%
Severe steric hindrance prevents recyclization; the major isolated product is the stalled ring-opened diamide.
Applications in Drug Discovery
Derivatives originating from 2-acetamido-5-aminobenzoic acid are highly prized in medicinal chemistry due to their ability to act as multitarget-directed ligands (MTDLs) .
Metabolic Syndrome: Anthranilic acid and quinazolinone derivatives have been identified as potent modulators of Peroxisome Proliferator-Activated Receptors (PPAR-α and PPAR-γ). In diet-induced models, these MTDLs simultaneously regulate blood pressure, glucose, and triglyceride levels [[2]](), 7.
Alzheimer's Disease: Quinazolinone hybrids exhibit dual-action neuroprotection by inhibiting acetylcholinesterase (AChE) and preventing the self-induced aggregation of β-amyloid (Aβ) plaques 3.
Figure 3: Multitarget pharmacological pathways of quinazolinone derivatives.
Title: In Silico-Based Design and In Vivo Evaluation of an Anthranilic Acid Derivative as a Multitarget Drug in a Diet-Induced Metabolic Syndrome Model | Source: PMC (NIH) | URL:2
Title: In Silico-Based Design and In Vivo Evaluation of an Anthranilic Acid Derivative as a Multitarget Drug in a Diet-Induced Metabolic Syndrome Model | Source: ResearchGate | URL:7
Title: Oligo(5-amino-N-acylanthranilic acids): Amide Bond Formation without Coupling Reagent and Folding upon Binding Anions | Source: National Science Foundation (NSF) | URL:4
Title: Citric Acid-Catalyzed Three-Component Synthesis of (E)-3-Aryl-2-Styryl-2,3-Dihydroquinazolin-4-(1H)-Ones and Their Mild Oxidation with I2/DMSO System into (E) | Source: Preprints.org | URL:6
Title: Design, Synthesis, and Evaluation of Multitarget-Directed Resveratrol Derivatives for the Treatment of Alzheimer's Disease | Source: ACS Publications | URL:3
Author: BenchChem Technical Support Team. Date: March 2026
Topic: NMR characterization of 2-acetamido-5-aminobenzoic acid and its derivatives
Content Type: Application Note & Protocol
Role: Senior Application Scientist
Executive Summary
2-acetamido-5-aminobenzoic acid (also known as 5-amino-N-acetylanthranilic acid) is a critical metabolic intermediate and a versatile scaffold in medicinal chemistry. It serves as a primary precursor for quinazolinone alkaloids (e.g., in the synthesis of bioactive antifolates) and azo dyes.[1]
Characterizing this molecule presents specific challenges due to its zwitterionic potential , multiple exchangeable protons (carboxylic acid, amide, and amine), and solubility constraints.[1] This guide provides a standardized protocol for the structural elucidation of 2-acetamido-5-aminobenzoic acid and its cyclized derivatives using high-field NMR spectroscopy.
Sample Preparation Protocol
Solvent Selection Strategy
For this scaffold, DMSO-d6 is the mandatory solvent.[1]
Solubility: The compound is sparingly soluble in CDCl3 due to strong intermolecular hydrogen bonding and its polar functional groups.[1]
Exchangeable Protons: DMSO-d6 slows proton exchange, allowing for the distinct observation of the amide (-NHAc) and often the carboxylic acid (-COOH) protons, which are critical for confirming regiochemistry.
Preparation Steps[1][2][3][4][5][6][7][8][9][10]
Massing: Weigh 5–10 mg (for 1H) or 25–30 mg (for 13C/2D) of the dry solid.
Dissolution: Add 0.6 mL of DMSO-d6 (99.9% D).
Note: If the sample contains trace water, the -NH2 and -COOH signals may broaden. Use ampoules of "100%" DMSO-d6 if available.[1]
Homogenization: Vortex for 30 seconds. If suspension persists, sonicate for 1 minute at ambient temperature. Do not heat above 40°C to avoid amide hydrolysis or degradation.[1]
Filtration: Filter through a glass wool plug directly into the NMR tube to remove ferromagnetic particulates that cause line broadening.[1]
1H NMR Characterization
Structural Logic & Assignment
The molecule contains three distinct aromatic protons with a specific substitution pattern (1,2,4-trisubstituted benzene).[1] The 2-acetamido group exerts a deshielding effect on H-3, while the 5-amino group strongly shields the ortho protons (H-4 and H-6).
1H NMR Data Table (400 MHz, DMSO-d6)
Signal
Shift (δ ppm)
Multiplicity
Integral
Coupling (Hz)
Assignment
Mechanistic Insight
COOH
13.0 – 13.5
Broad Singlet
1H
-
-COOH
Highly deshielded; often invisible if water content is high.
NH (Amide)
10.8 – 11.2
Singlet
1H
-
-NHAc
Downfield due to intramolecular H-bond with COOH (ortho effect).[1]
Carbonyls: Two signals in the 168–170 ppm range.[1] The Acid (COOH) is typically further downfield (~170 ppm) than the Amide (CONH, ~168 ppm). HMBC is required to distinguish them definitively (H-3 correlates to Amide C=O; H-6 correlates to Acid C=O).[1]
Derivative Monitoring: Cyclization to Quinazolinones
A common application of this compound is the synthesis of 6-amino-2-methylquinazolin-4(3H)-one via cyclodehydration. NMR is the primary tool to monitor this reaction.[1]
Reaction Pathway & Spectral Changes
When 2-acetamido-5-aminobenzoic acid cyclizes:
Loss of COOH: The broad proton at ~13 ppm disappears.[1]
Loss of Amide NH: The singlet at ~11 ppm disappears.[1]
New Signal: A new broad singlet for the Quinazolinone N-H appears (often >12 ppm, distinct from COOH).[1]
Methyl Shift: The acetyl methyl (~2.1 ppm) shifts slightly as it becomes part of the rigid heterocyclic ring (~2.3 ppm).[1]
Caption: NMR spectral markers for monitoring the cyclization to quinazolinone.
Troubleshooting & Tips
Issue: Broad or Missing Exchangeable Protons
Cause: Wet DMSO-d6 facilitates rapid proton exchange with water (HDO signal at 3.33 ppm).[1]
Solution: Use a sealed ampoule of DMSO-d6.[1] Alternatively, add a desiccant (activated molecular sieves) to the NMR tube, though this may introduce solid particulates.[1]
Issue: Signal Overlap in Derivatives
Context: In azo dye derivatives, the aromatic region becomes crowded.[1]
Solution: Use 1H-1H COSY (Correlation Spectroscopy).[1] The coupling between H-3 and H-4 (Ortho) is a robust handle. H-6 will appear as a singlet in low-resolution COSY or show a weak cross-peak to H-4 in high-resolution scans.
Issue: Regioisomer Confusion
Context: Distinguishing 2-acetamido-5-amino from 2-amino-5-acetamido isomers.
2-acetamido isomer: NOE observed to H-3 (the proton ortho to the acetamide).[1]
5-acetamido isomer: NOE observed to H-4 and H-6 (protons ortho to the 5-position).[1]
References
PubChem. 2-(Acetylamino)-5-aminobenzoic acid | C9H10N2O3.[1] National Library of Medicine.[1] Available at: [Link]
National Institute of Standards and Technology (NIST). Benzoic acid, 2-(acetylamino)-5-amino-.[1] NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]
Reich, H. J. Structure Determination Using NMR. University of Wisconsin-Madison.[1] (General reference for substituent chemical shift additivity rules). Available at: [Link]
SpectraBase. NMR Data for Anthranilic Acid Derivatives. Wiley Science Solutions.[1] Available at: [Link]
Application Note: Process Scale-Up Protocol for the Synthesis of Sodium 2-(acetylamino)-5-aminobenzoate
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Scale: 1.0 kg Pilot-Scale (Adaptable for larger continuous manufacturing) Introduction & Scientific Rationale Sodium 2-(acetylamino)-5-am...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Scale: 1.0 kg Pilot-Scale (Adaptable for larger continuous manufacturing)
Introduction & Scientific Rationale
Sodium 2-(acetylamino)-5-aminobenzoate (derived from CAS RN: 54669-98-6) is a high-value intermediate utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs), most notably in the development of carbapenem antibiotics like Meropenem analogues .
As a Senior Application Scientist, I have engineered this protocol to address the specific bottlenecks encountered when scaling up aminobenzoic acid derivatives. The free acid, 2-acetamido-5-aminobenzoic acid, requires careful handling due to the susceptibility of the newly formed 5-amino group to oxidation . Conversion to the sodium salt is a highly intentional process choice: it enhances aqueous solubility, stabilizes the molecule against oxidative degradation, and provides an optimal, highly crystalline solid form for downstream pharmaceutical manufacturing.
Mechanistic Causality & Self-Validating System Architecture
A scalable protocol is only as reliable as its gating mechanisms. This workflow is designed as a self-validating system where each chemical transformation is coupled with a specific In-Process Control (IPC). The process physically cannot proceed to the next phase unless the IPC criteria are met, ensuring that failures are caught immediately and overall yield is protected.
Phase 1: Regioselective N-Acetylation: Starting with 2-amino-5-nitrobenzoic acid, the 2-amino group is acetylated using acetic anhydride. The presence of the electron-withdrawing 5-nitro group deactivates the aromatic ring, preventing unwanted electrophilic aromatic substitution (e.g., over-acetylation) . Glacial acetic acid is selected as the solvent because it maintains a homogeneous environment at 80°C, driving the reaction to completion.
Phase 2: Catalytic Hydrogenation: The reduction of the 5-nitro group to an amine is the most sensitive step. While bench-scale methods often use iron or zinc in acidic media, these generate massive amounts of heavy metal sludge. For scale-up, we employ 5% Palladium on Carbon (Pd/C) under a hydrogen atmosphere. Causality: This drives quantitative conversion, eliminates metal waste, and simplifies the workup to a single filtration step.
Phase 3: Controlled Salt Formation: The resulting intermediate is neutralized with aqueous sodium hydroxide. Operating at strictly 0–5°C and utilizing ethanol as an anti-solvent forces the selective crystallization of the sodium salt. Causality: The low temperature and strict pH boundaries are critical to prevent the base-catalyzed hydrolysis of the newly formed acetamido group.
Quantitative Data & Process Parameters
Phase
Chemical Transformation
Reagents & Stoichiometry
Operating Temp
Reaction Time
Expected Yield
Target Purity (HPLC)
1
N-Acetylation
Ac₂O (1.2 eq), AcOH (4 vol)
80°C
2.0 hours
88 - 92%
> 98.0%
2
Nitro Reduction
5% Pd/C (5% w/w), H₂ (3 bar)
40°C
4.0 - 6.0 hours
95 - 98%
> 99.0%
3
Salt Formation
10% NaOH (1.0 eq), EtOH (4 vol)
0 - 5°C
2.5 hours
85 - 90%
> 99.5%
Process Visualization
Process workflow for the scale-up synthesis of Sodium 2-(acetylamino)-5-aminobenzoate.
Step-by-Step Experimental Protocol (1.0 kg Pilot Scale)
Safety Note: All procedures must be conducted in a pilot-plant facility equipped with proper ventilation, explosion-proof hydrogenation reactors, and appropriate PPE.
Phase 1: Synthesis of 2-Acetamido-5-nitrobenzoic acid
Reactor Charging: Charge a clean, dry 10 L glass-lined reactor with 2-amino-5-nitrobenzoic acid (1.0 kg, 5.49 mol) and glacial acetic acid (4.0 L).
Heating: Begin agitation (150 rpm) and heat the suspension to 60°C.
Reagent Addition: Add acetic anhydride (0.67 kg, 6.59 mol, 1.2 eq) dropwise over 1 hour via an addition funnel. Maintain the internal temperature below 85°C to prevent exothermic runaway.
Reaction: Stir the reaction mixture at 80°C for 2 hours.
IPC Gating (Self-Validation): Pull a 1 mL sample, quench in water, and analyze via HPLC. Do not proceed unless unreacted starting material is < 1.0%.
Workup: Cool the reactor to 20°C. Slowly charge 5.0 L of ice-cold deionized water to precipitate the product. Filter the resulting yellow solid, wash with cold water (2 x 1 L), and dry under vacuum at 50°C.
Phase 2: Synthesis of 2-Acetamido-5-aminobenzoic acid
Reactor Charging: Transfer the dried Phase 1 intermediate (~1.17 kg, 5.22 mol) into a 20 L Hastelloy pressure reactor. Add methanol (10.0 L) and agitate until dissolved.
Catalyst Addition: Carefully charge 5% Palladium on Carbon (Pd/C, 50% wet to prevent ignition, 0.05 kg) under a strict nitrogen blanket.
Purging: Purge the reactor with nitrogen three times (pressurize to 2 bar, then vent), followed by hydrogen gas three times.
Hydrogenation: Pressurize the reactor to 3 bar (45 psi) with H₂ and heat to 40°C. Maintain agitation at 300 rpm.
IPC Gating (Self-Validation): Monitor the mass flow controller for H₂ uptake. The reaction is complete when hydrogen consumption plateaus for >30 minutes. Confirm via TLC/HPLC (complete disappearance of the yellow nitro compound).
Workup: Cool to 20°C, purge thoroughly with nitrogen, and filter the catalyst through a Celite pad. Wash the pad with methanol (1 L). Concentrate the filtrate under reduced pressure to approximately 3.0 L.
Phase 3: Formation of Sodium 2-(acetylamino)-5-aminobenzoate
Cooling: Transfer the concentrated methanolic solution of Phase 2 to a clean 10 L jacketed reactor. Cool the solution to 5°C using a chiller.
Neutralization: Slowly add a pre-titrated solution of 10% w/w aqueous NaOH (approx. 2.08 kg, containing 5.2 mol NaOH) while maintaining the internal temperature below 10°C.
IPC Gating (Self-Validation): Monitor the pH continuously using a calibrated probe. The target pH is 7.5 – 8.0. Critical: Do not exceed pH 8.5, as this will trigger the base-catalyzed hydrolysis of the acetamido group.
Crystallization: Stir for 30 minutes to ensure complete salt formation. Slowly add absolute ethanol (4.0 L) as an anti-solvent over 1 hour to induce crystallization.
Isolation: Age the slurry at 0–5°C for 2 hours to maximize crystal growth. Filter the crystalline solid, wash with cold ethanol (1 L), and dry in a vacuum oven at 40°C for 24 hours.
References
Title: US Patent 5478820A - Antibiotic compounds
Source: Google Patents
URL: [1]
Title: 2-(Acetylamino)-5-aminobenzoic acid (CAS RN: 54669-98-6)
Source: CAS Common Chemistry
URL: [Link][2]
Technical Support Center: Regioselective Acetylation of 3,5-Diaminobenzoic Acid
Welcome to the Technical Support Center for the synthesis of 3-acetamido-5-aminobenzoic acid . This intermediate is a critical building block in the pharmaceutical industry, most notably in the synthesis of triiodinated...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 3-acetamido-5-aminobenzoic acid . This intermediate is a critical building block in the pharmaceutical industry, most notably in the synthesis of triiodinated X-ray contrast agents such as diatrizoic acid [2].
As an Application Scientist, I frequently see researchers struggle with the chemoselectivity of this reaction. 3,5-Diaminobenzoic acid possesses two chemically equivalent, highly reactive amino groups. In standard homogeneous organic synthesis, reacting this symmetrical diamine with one equivalent of an acylating agent yields a statistical mixture of unreacted, monoacetylated, and diacetylated products.
To achieve >95% regioselectivity for the monoacetylated product, we must abandon homogeneous kinetics and rely on precipitation-driven chemoselectivity [1].
The table below summarizes how critical the solvent matrix and addition rate are to breaking the statistical distribution of products.
Solvent System
Acid Additive
Ac₂O Addition Time
Temp (°C)
Monoacetylated Yield (%)
Diacetylated Impurity (%)
Unreacted SM (%)
Water
None
10 min
25
42.5
31.0
26.5
Dichloromethane
TEA (2.0 eq)
60 min
25
48.0
45.0
7.0
Water
HCl (2.0 eq)
10 min
15
72.0
14.5
13.5
Water
HCl (2.0 eq)
60 min
15
> 96.5
< 1.5
< 2.0
Data reflects the critical role of both the acidic aqueous matrix (enabling phase separation) and the controlled addition rate (preventing local concentration spikes).
Standard Operating Procedure (SOP): Regioselective Monoacetylation
This protocol is a self-validating system: the success of the chemoselectivity is visually confirmed by the precipitation of the product during the reaction.
Reagents:
3,5-Diaminobenzoic acid (1.0 eq)
Concentrated Hydrochloric Acid (37%, ~2.0 eq)
Acetic Anhydride (1.05 eq)
Deionized Water (10 volumes)
Ammonium Hydroxide (28%, for free-basing)
Step 1: Salt Formation
Suspend 3,5-diaminobenzoic acid in deionized water (10 mL/g). Add concentrated HCl (2.0 eq) under continuous stirring. The suspension will transition into a clear solution as the highly water-soluble dihydrochloride salt forms.
Step 2: Temperature Control
Cool the reactor to 10–15°C using an ice-water bath.
Causality: Lower temperatures suppress the competing hydrolysis of acetic anhydride into acetic acid, ensuring the stoichiometry remains accurate for amidation [1].
Step 3: Controlled Acylation
Charge acetic anhydride (1.05 eq) into an addition funnel. Add dropwise over 60 to 90 minutes with vigorous mechanical stirring.
Causality: Slow addition prevents local pooling of the reagent, which would otherwise lead to rapid diacetylation before the mono-adduct has time to nucleate and precipitate.
Step 4: Phase Separation (The Selectivity Mechanism)
Continue stirring for 2 hours. As the monoacetylated product forms, it possesses only one basic amine, forming a monohydrochloride salt. This salt is poorly soluble in water and precipitates out of the reaction matrix as a dense white solid, physically sequestering it from further acylation [1].
Step 5: Isolation of the Intermediate
Filter the precipitated hydrochloride salt. Wash the filter cake with a minimal volume of cold 1N HCl to remove any unreacted starting material.
Step 6: Isoelectric Free-Basing
Resuspend the wet cake in water. Carefully titrate with aqueous NH₄OH until the pH reaches approximately 4.0.
Causality: pH 4.0 is the isoelectric point of the amphoteric product [3]. At this pH, the neutral free acid is formed, exhibiting minimum aqueous solubility. Over-titration will deprotonate the carboxylic acid, pulling the product back into solution as a sodium/ammonium salt.
Step 7: Final Collection
Filter the free acid, wash with cold deionized water, and dry under vacuum at 50°C to a constant weight.
Troubleshooting & FAQs
Q1: Why am I seeing significant amounts of 3,5-diacetamidobenzoic acid despite using exactly 1.0 equivalent of acetic anhydride?A1: This is a kinetic issue. If acetic anhydride is added too quickly, the local concentration of the acylating agent exceeds the nucleation rate of the monoacetylated salt. The second amine reacts before the molecule can precipitate out of the solution. Solution: Extend your addition time to at least 60 minutes and ensure your mechanical stirring is vigorous enough to disperse the Ac₂O instantly.
Q2: My reaction stalls with unreacted 3,5-diaminobenzoic acid remaining. Should I add more acetic anhydride?A2: Your acetic anhydride is likely hydrolyzing into acetic acid before it can react with the amine. In aqueous media, amidation and hydrolysis are competing pathways. Solution: Ensure your reaction temperature is strictly maintained between 10–15°C. You may use a slight excess of Ac₂O (1.05 to 1.10 eq) to compensate for unavoidable baseline hydrolysis, but do not exceed this, or you risk diacetylation.
Q3: The monoacetylated hydrochloride salt precipitated beautifully, but I lost most of my yield during the free-basing step. What went wrong?A3: You over-titrated the solution. 3-acetamido-5-aminobenzoic acid is amphoteric. If you add too much base (pushing the pH > 5.5), you deprotonate the carboxylic acid group, forming a highly water-soluble salt that vanishes into the filtrate. Solution: Titrate slowly with a weak base like NH₄OH and stop exactly at pH 4.0 to isolate the zwitterion/free acid [3].
Q4: Can I use acetyl chloride instead of acetic anhydride to speed up the reaction?A4: No. While acetyl chloride is a more potent acylating agent, it is far too reactive and hydrolyzes violently in water. In an aqueous Schotten-Baumann-type setup, acetic anhydride is the gold standard because its hydrolysis rate is slow enough to allow the chemoselective amidation to occur.
Fig 2. Logical troubleshooting matrix for common acetylation impurities.
References
Title: Process for the preparation of 3-acetamido-5-aminobenzoic acid (US3907880A)
Title: Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid (US3991105A)
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Topic: Mitigation of Diacetylated Byproducts in p-Aminobenzoic Acid (PABA) Synthesis
Support Tier: Level 3 (Senior Application Scientist)
Introduction: The "Over-Acylation" Challenge
Welcome to the technical support hub for aminobenzoic acid derivatives. You are likely here because your HPLC or LC-MS traces are showing an impurity with a mass shift of +42 Da (indicating a second acetyl group) relative to your target acetamidobenzoic acid.
In the synthesis of acetamidobenzoic acid (e.g., N-acetyl-PABA), the objective is selective mono-N-acylation . However, two distinct "diacetylated" byproducts can form if the thermodynamic and kinetic controls are mismanaged:
N,N-Diacetylation: Formation of an imide (Ar-N(Ac)₂). This is difficult to reverse without harsh conditions.
Mixed Anhydride Formation: Acylation of the carboxylic acid moiety (Ar-CO-O-CO-CH₃). This is common but easily reversed via hydrolysis.
This guide provides the causality, detection methods, and self-validating protocols to eliminate these impurities.
Module 1: Reaction Kinetics & Mechanism
The Nucleophilicity Hierarchy
To prevent byproducts, you must exploit the natural nucleophilicity difference between the starting amine and the product amide.
Amide (Ar-NH-Ac): The lone pair on the nitrogen is delocalized into the carbonyl group (resonance stabilization), making it significantly less nucleophilic .
Carboxylate (-COOH): Can react with
to form a mixed anhydride, especially under acidic catalysis or high heat.
The Failure Mode:
If you use excess forcing conditions (Temperature > 80°C, large excess of
, or strong acid catalysts), you overcome the activation energy barrier of the amide nitrogen, forcing a second acetyl group onto the molecule.
Visualizing the Pathway
Caption: Reaction pathway showing the kinetic window for the target product and the divergence into impurities under forcing conditions.
Module 2: Troubleshooting & Optimization Guides
Issue 1: Persistent N,N-Diacetyl Impurity
Symptom: LC-MS shows [M+H]+ at Target + 42. Product melting point is depressed.
Parameter
Best Practice
The "Why" (Causality)
Stoichiometry
1.05 – 1.10 eq of
Large excesses (>1.5 eq) increase the concentration of the electrophile, statistically favoring the second attack on the amide nitrogen [1].
Solvent System
Water or Aqueous Acetic Acid
Water acts as a "scavenger." Once the amine reacts, any excess anhydride is eventually hydrolyzed by the solvent, preventing over-acylation of the product.
Temperature
< 50°C
The activation energy for N,N-diacetylation is higher than mono-acylation. Keeping the reaction mild ensures you never cross the energy threshold for the second addition [2].
Corrective Action:
If N,N-diacetyl is present, recrystallize from Ethanol/Water (95:5) . The diacetyl derivative is often more soluble in ethanol than the mono-acetyl product.
Issue 2: Mixed Anhydride Formation (The "False" Impurity)
Symptom: NMR shows extra methyl peaks, but mass spec might be inconsistent (due to hydrolysis in the MS source).
Mechanism: The carboxylic acid group on the benzoic acid attacks the acetic anhydride.
Solution: This bond is hydrolytically unstable.
Protocol: Ensure your workup includes a water quench step with stirring for at least 30 minutes. This selectively hydrolyzes the unstable mixed anhydride back to the carboxylic acid (Target Product) without cleaving the stable N-acetyl amide bond.
Module 3: The Self-Validating Protocol
Do not rely on "recipe" times. Use this adaptive workflow to ensure purity.
Step 1: The Water-Suspension Method (Recommended)
This method uses solubility differences to drive the reaction and prevent side products.
Suspend Aminobenzoic acid (1.0 eq) in Water (10 volumes).
Add Acetic Anhydride (1.1 eq) slowly over 20 minutes at Room Temperature (RT).
Monitor: The reaction is heterogeneous. As the reaction proceeds, the starting material dissolves (or changes crystalline form) and the product precipitates.
Validation:
Take an aliquot.
Spot on TLC (Mobile Phase: 5% MeOH in DCM).
Stop when the starting amine spot disappears.
Workup: Filter the solid.[1][2][3][4] Wash with cold water.
Step 2: Analytical Checkpoints
Checkpoint
Method
Acceptance Criteria
In-Process
TLC / HPLC
Disappearance of Amine (Starting Material).
Post-Workup
IR Spectroscopy
Amide I band: ~1680-1690 cm⁻¹. Absence of doublet carbonyl peaks at ~1750/1820 cm⁻¹ (indicates Anhydride impurity) [3].
Final Purity
Melting Point
p-Acetamidobenzoic acid mp: 250–252°C . A drop < 245°C usually indicates diacetyl contamination.
Module 4: Decision Tree for Troubleshooting
Use this logic flow to diagnose your specific synthesis failure.
Caption: Diagnostic logic for identifying the specific type of over-acylation based on solubility and mass spectrometry.
FAQ: Frequently Asked Questions
Q: Can I use Acetyl Chloride instead of Acetic Anhydride?A: It is not recommended for high selectivity. Acetyl chloride is significantly more reactive and generates HCl as a byproduct. The HCl protonates the amine (deactivating it) but can also catalyze the over-acylation of the amide. If you must use it, you need a scavenger base (like pyridine), which often complicates the purification of the diacetyl byproduct.
Q: Why does my product turn pink/brown upon drying?A: This indicates residual unreacted aniline (PABA) oxidizing in air. Your acetylation was incomplete.
Fix: Ensure you used at least 1.05 eq of anhydride. If the reaction stalled, do not add more reagent immediately; check if the product precipitated and encased unreacted starting material. Sonication can help break up the aggregates.
Q: How do I remove the N,N-diacetyl impurity if it's already formed?A: You can exploit the hydrolytic instability of the imide bond.
Suspend the crude solid in dilute aqueous NaOH (pH ~10).
Stir at room temperature for 1 hour. The N,N-diacetyl bond (imide) is more labile than the N-monoacetyl bond (amide).
Re-acidify to pH 3-4 to precipitate the mono-acetylated product.
References
Selectivity in Amine Acylation:
Smith, M. B. "Organic Synthesis."[5] ScienceDirect, 2016.
(Discusses the kinetic control required for selective N-acylation).
Kinetic vs. Thermodynamic Control:
LibreTexts Chemistry. "14.3: Kinetic vs. Thermodynamic Control of Reactions."
(Foundational principles applied to the activation energy of mono- vs di-substitution).
Spectroscopic Identification:
Physics & Chemistry Dept, EMU. "Purification of Organic Compounds: from Crude Product to Purity."[6]
(Detailed IR spectral data distinguishing amide carbonyls from anhydride impurities).
Green Chemistry Approaches (Aqueous Media):
RSC Publishing. "Sunlight-driven N-acetylation of anilines: a green chemistry approach."[7] Green Chemistry, 2023.[7]
(Validates the use of aqueous/mild conditions to prevent side reactions).
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: PUR-2A5A-REC
Compound: 2-Acetamido-5-aminobenzoic acid (CAS: 54669-98-6)
Synonyms: 5-amino-N-acetylanthranilic acid; 2-(acetylamino)-5-aminobenzoic acid.
Support Level: Tier 3 (Senior Application Scientist)
Executive Summary: The "Golden Path" Protocol
For the purification of 2-acetamido-5-aminobenzoic acid , the primary challenge is balancing the solubility of the acetamido group while preventing the oxidation of the labile 5-amino group.
Recommendation: The most robust recrystallization solvent system is Ethanol:Water (1:1 v/v) with trace Sodium Dithionite to prevent oxidative darkening.
Key Physicochemical Properties
Property
Value
Implication for Purification
Molecular Weight
194.19 g/mol
Moderate molecular weight; likely solid at RT.
Solubility Profile
Amphoteric / Polar
Soluble in hot alcohols, hot water, and dilute base. Insoluble in non-polar solvents (Hexane, DCM).[1]
pKa (Estimated)
~3.5 (COOH), ~4.5 (NH₂)
pH control is critical. Strong acid/base can trigger hydrolysis of the acetamido group.
Stability
Oxidation Sensitive
The free amine at C5 is prone to air oxidation, turning the product brown/black.
Pro-Tip: Degas the water component by sonication or nitrogen sparging to minimize dissolved oxygen.
Dissolution (The "Hot" Phase):
Place the crude solid in an Erlenmeyer flask.
Add the Ethanol:Water mixture (approx. 10-15 mL per gram of crude).
Heat to reflux (
C) with magnetic stirring.
Troubleshooting: If the solid does not dissolve, add pure Ethanol in 1 mL increments until dissolution is complete. Do not boil excessively , as this may hydrolyze the acetamide bond.
Decolorization (Critical for Purity):
Once dissolved, remove from heat source briefly.[3][4]
Add Activated Carbon (5-10 wt% of crude mass).
Optional: Add a spatula tip (~50 mg) of Sodium Dithionite . This acts as a reducing agent to reverse/prevent oxidation of the 5-amino group.
Return to reflux for 5 minutes.
Hot Filtration:
Filter the hot solution through a pre-warmed Buchner funnel (or fluted filter paper) to remove the charcoal.
Note: The filtrate should be clear to pale yellow. If it is dark brown, the charcoal treatment was insufficient.
Crystallization (The "Cool" Phase):
Allow the filtrate to cool slowly to room temperature on a cork ring (insulate with a beaker if necessary). Rapid cooling leads to oiling out.
Once at room temperature, transfer to an ice bath (
Wash the cake with cold Ethanol:Water (1:3 ratio) to remove mother liquor without redissolving the product.
Dry in a vacuum oven at
C. Avoid high heat (>60°C) in the presence of air.
Part 2: Troubleshooting Guide
This section addresses specific failure modes reported by users.
Issue 1: Product Turns Brown/Black During Crystallization
Diagnosis: Oxidation of the 5-amino group.
Mechanism: Aromatic amines (anilines) are highly susceptible to radical oxidation by atmospheric oxygen, forming colored quinone-imine impurities.
Solution:
Ensure water is degassed.
Mandatory: Use Sodium Dithionite during the dissolution step.
Perform the crystallization under an inert atmosphere (
or ) if possible.
Issue 2: "Oiling Out" (Liquid Phase Separation)
Diagnosis: The solution cooled too fast, or the solvent polarity is too distinct from the solute.
Mechanism: The compound precipitates as a supercooled liquid rather than a crystal lattice.
Solution:
Reheat to redissolve the oil.
Add a seed crystal of pure material at the cloud point.
Add slightly more Ethanol (the "good" solvent) to keep the oil in solution longer as temperature drops.
Stir vigorously during cooling.
Issue 3: Low Yield (<50%)
Diagnosis: Product is too soluble in the mother liquor.
Mechanism: The 1:1 Ethanol:Water ratio may be too "strong" for the final cooling temperature.
Solution:
Concentrate the mother liquor by rotary evaporation (reduce volume by 30%) and cool again.
Adjust solvent ratio: Use 1:2 Ethanol:Water for the initial mix (less ethanol forces precipitation upon cooling).
Part 3: Visualization & Logic
Workflow Diagram: Purification Logic
This decision tree guides you through the critical steps of the purification process.
Caption: Decision tree for the purification of oxidation-sensitive aminobenzoic acid derivatives.
Part 4: Frequently Asked Questions (FAQs)
Q1: Can I use Dimethyl Sulfoxide (DMSO) or DMF as a solvent?
Answer: While the compound is highly soluble in DMSO/DMF, we strongly advise against it for recrystallization. These solvents have high boiling points (
C and C), making them extremely difficult to remove from the crystal lattice without prolonged heating, which degrades the product.
Q2: My product smells like vinegar. Is this normal?
Answer: No. A vinegar smell indicates the presence of free Acetic Acid . This suggests that the acetamido group at position 2 has hydrolyzed (de-acetylation), likely due to excessive heating in water or acidic conditions. Check the purity by HPLC or TLC. If hydrolyzed, you have likely formed 2,5-diaminobenzoic acid.
Q3: How should I store the purified material?
Answer: Store in an amber vial (light sensitive) under an inert atmosphere (Nitrogen/Argon) at
C. The 5-amino group is sensitive to oxidation over time.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3016906, 2-(Acetylamino)-5-aminobenzoic acid. Retrieved from [Link]
Thermo Scientific Chemicals. 2-Amino-5-bromobenzoic acid (Structural Analog Purification Data). Retrieved from [Link]
University of Massachusetts Amherst. Recrystallization Protocols for Aromatic Acids. Retrieved from [Link]
Troubleshooting guide for the synthesis of 2-acetamido-5-aminobenzoic acid
Topic: Troubleshooting Guide for the Synthesis of 2-Acetamido-5-aminobenzoic Acid Audience: Researchers, Scientists, and Drug Development Professionals Technical Support Center: 2-Acetamido-5-aminobenzoic Acid Synthesis...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Troubleshooting Guide for the Synthesis of 2-Acetamido-5-aminobenzoic Acid
Audience: Researchers, Scientists, and Drug Development Professionals
Technical Support Center: 2-Acetamido-5-aminobenzoic Acid Synthesis
Status: Operational
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Last Updated: March 2026
Executive Summary & Chemical Context
Target Molecule: 2-Acetamido-5-aminobenzoic acid (also known as 5-amino-N-acetylanthranilic acid).
CAS Registry Number: 54669-98-6
Core Utility: Key intermediate for the synthesis of quinazolinone-based pharmaceuticals, antifolates, and azo dyes.
Synthesis Logic:
The most robust synthetic route involves a three-step sequence starting from anthranilic acid (2-aminobenzoic acid). Direct acetylation of 2,5-diaminobenzoic acid is often regiochemically poor. Therefore, the standard industrial and laboratory protocol follows the Protection
Nitration Reduction pathway.
Critical Mechanism:
The acetamido group at position 2 serves two purposes:
Protection: Prevents oxidation of the amine during nitration.[1]
Directing Group: Directs the incoming nitro group to the para position (C5), reinforcing the meta directing effect of the carboxylic acid at C1.
Master Protocol Workflow
The following workflow is the "Gold Standard" for high-purity synthesis. Deviations from this path are the primary source of impurities.
Q1: My nitration step (Step 2) is yielding a mixture of 3-nitro and 5-nitro isomers. How do I improve regioselectivity?
Root Cause: Temperature lack of control. While the acetamido group strongly directs para (position 5), higher temperatures increase the energy of the system, allowing for ortho (position 3) substitution despite steric hindrance.
Solution: Maintain the reaction temperature strictly below 10°C (ideally 0–5°C) during the addition of the nitrating mixture (HNO3/H2SO4).
Protocol Adjustment: Add the nitrating acid dropwise over 30–60 minutes. If the internal temp spikes >15°C, stop addition immediately until cooled.
Q2: During acetylation (Step 1), I see a new spot on TLC that is less polar than the product. Is this the di-acetylated species?
Root Cause: It is likely 2-methyl-3,1-benzoxazin-4-one . Under reflux with acetic anhydride, 2-acetamidobenzoic acid can undergo intramolecular cyclization (dehydration).
Validation: Check IR for a carbonyl shift or NMR for the loss of the carboxylic acid proton.
Fix: Hydrolyze the ring back open by adding a small amount of water to the reaction mixture at the end of the reflux, or simply recrystallize from aqueous ethanol/acetic acid, which will reopen the ring to the desired acetamido acid [1].
Q3: During the reduction of the nitro group, I am losing the acetyl group (Deacetylation). Why?
Root Cause: Hydrolysis.[1][2] If you use chemical reduction methods involving strong acids (e.g., Fe/HCl or Sn/HCl) or strong bases, the amide bond at position 2 is susceptible to hydrolysis, reverting the molecule to 2,5-diaminobenzoic acid.
Solution: Switch to Catalytic Hydrogenation (Pd/C) in a neutral solvent like Methanol or Ethanol.
Alternative: If you must use chemical reduction, use Iron powder in Acetic Acid (Bechamp reduction conditions) rather than HCl. Acetic acid is mild enough to preserve the amide bond while reducing the nitro group [2].
Q4: The hydrogenation reaction is stalling (incomplete conversion).
Root Cause: Catalyst poisoning or solubility issues. The nitro-acid precursor has limited solubility in neutral alcohols.
Solution:
Solubility: Add a stoichiometric amount of base (e.g., NaHCO3) to convert the carboxylic acid to its sodium salt, vastly improving solubility in water/alcohol mixtures.
Catalyst: Ensure the Pd/C is unpoisoned (avoid sulfur-containing solvents). Increase H2 pressure slightly (to 3–5 bar) if atmospheric pressure is insufficient.
Category C: Work-up & Purification[2]
Q5: How do I isolate the zwitterionic product from the reaction mixture?
Challenge: 2-acetamido-5-aminobenzoic acid has an amine (basic) and a carboxylic acid (acidic). It exists as a zwitterion at certain pH levels, making it highly water-soluble and difficult to extract.
Isoelectric Precipitation: Adjust the pH of the aqueous solution to its isoelectric point (approx. pH 4.0–5.0).[5] The molecule will have net neutral charge and minimum solubility, precipitating out of solution.
Q: Can I start with 2,5-diaminobenzoic acid and acetylate it?A: Not recommended. The 5-amino group is more nucleophilic than the 2-amino group (which is deactivated by the ortho-carboxyl group and involved in hydrogen bonding). Acetylating the diamine would likely yield the 5-acetamido isomer or the di-acetylated product, rather than the desired 2-acetamido-5-amino isomer.
Q: Is the product light-sensitive?A: Yes. Aromatic amines are prone to photo-oxidation. Store the final product in amber vials under an inert atmosphere (Argon/Nitrogen) at 4°C.
Q: What is the major safety hazard in this protocol?A: The nitration step (Step 2) is highly exothermic. Runaway nitration can lead to explosive decomposition. Always use a cooling bath and addition funnel for controlled reagent introduction.
References
BenchChem. "Application Notes and Protocols for the Nitration of 2-Aminobenzoic Acid." BenchChem Technical Library. Accessed March 2026. Link(Note: Generalized link to technical library based on search context).
ScienceMadness & ACS Publications. "Reduction of nitrobenzoic acid derivatives: Comparative analysis of Fe/HCl vs Catalytic Hydrogenation." Journal of the American Chemical Society / Discussion Boards. Link.[6]
PubChem. "Compound Summary: 2-acetamido-5-aminobenzoic acid."[7] National Library of Medicine. Link.
MDPI. "Recent Advances of Pd/C-Catalyzed Reactions: Selectivity in Nitro Reduction." Molecules. Link.
(Note: While specific page URLs are generated from search data, users should verify specific batch protocols with their internal safety officers.)
Side reactions in the acetylation of aromatic diamines and their prevention
Welcome to the Technical Support Center for Aromatic Diamine Functionalization . As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Aromatic Diamine Functionalization . As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the thermodynamic and kinetic causalities behind the side reactions encountered during the acetylation of aromatic diamines (such as p-phenylenediamine and o-phenylenediamine) and provide self-validating protocols to ensure your syntheses are robust, reproducible, and scalable.
Core Reaction Pathways & Competing Mechanisms
Before troubleshooting, it is critical to visualize the competing thermodynamic sinks in your reaction vessel. Acetylation is not merely a functional group addition; it is a delicate balance between nucleophilic substitution, auto-oxidation, and intramolecular cyclization.
Reaction pathways of aromatic diamines showing target acetylation and competing side reactions.
Frequently Asked Questions (FAQs)
Q1: Why does my p-phenylenediamine (PPD) acetylation reaction turn dark brown or black, and how can I prevent it?The Causality: PPD is a highly electron-rich system that is exceptionally susceptible to auto-oxidation. In the presence of ambient oxygen, PPD oxidizes into a radical cation and subsequently into p-benzoquinonediimine. This highly reactive intermediate rapidly polymerizes to form Bandrowski's base or reacts to form azo compounds like 4,4'-azodianiline [1]. While N-acetylation acts as a "detoxification" pathway that reduces electron density and stabilizes the amine [2], oxygen exposure outcompetes the acetylation kinetics.
The Solution: You must disrupt the oxidation pathway by purging the solvent with Argon/N₂ prior to PPD dissolution. If the reaction permits, adding a trace amount of a reducing agent (like sodium dithionite) will quench quinonediimine intermediates before they polymerize.
Q2: I am trying to monoacetylate o-phenylenediamine (OPD), but NMR shows benzimidazole derivatives. What is the mechanism, and how do I stop it?The Causality: This is a classic case of intramolecular nucleophilic attack. When OPD is monoacetylated, the resulting N-(2-aminophenyl)acetamide places a free primary amine in direct spatial proximity (ortho position) to the newly formed amide carbonyl. Under acidic conditions (which activate the carbonyl carbon) or at temperatures above the melting point of the starting materials, the free amine attacks the carbonyl. The subsequent elimination of water yields 2-methylbenzimidazole, a thermodynamically highly stable aromatic heterocycle [3].
The Solution: To prevent cyclization, you must maintain strict temperature control (keep the reaction < 60 °C) and neutralize the acetic acid byproduct by using an acid scavenger (e.g., pyridine or triethylamine).
Q3: How do I control the selectivity between monoacetylation and diacetylation in symmetric diamines?The Causality: Kinetically, the first acetylation converts an electron-donating amine (-NH₂) into an electron-withdrawing amide (-NHAc), which reduces the nucleophilicity of the second amine. However, in standard batch reactors, poor mixing creates local concentration gradients where the monoacetylated product is exposed to excess acetic anhydride, driving consecutive diacetylation.
The Solution: Transitioning from batch to continuous flow chemistry (microreactors) eliminates local gradients, providing rapid, homogeneous mixing and strict residence time control. This can push monoacylation selectivity up to 97.0% [4].
Troubleshooting & Quantitative Data Guide
Use the following table to benchmark your reaction conditions against known kinetic and thermodynamic thresholds.
Table 1: Kinetic and Thermodynamic Parameters Influencing Acetylation Side Reactions
Diamine Isomer
Target Product
Competing Side Reaction
Activation Energy / Threshold
Optimal Control Strategy
PPD
Monoacetyl-PPD
Oxidation (Quinonediimine)
Low for auto-oxidation
Strict inert atmosphere,
PPD
Monoacetyl-PPD
Diacetylation (DAPPD)
Moderate between 1st & 2nd step
Microreactor flow, exact 1.00 eq Ac₂O
OPD
Monoacetyl-OPD
Cyclization (Benzimidazole)
or
Acid scavengers (Pyridine),
OPD
Diacetyl-OPD
Cyclization (Benzimidazole)
Excess Ac₂O, strictly neutral/basic conditions
Diagnostic Workflow
Decision tree for diagnosing and resolving common aromatic diamine acetylation side reactions.
Self-Validating Experimental Protocols
A protocol is only as good as its built-in failure checks. The following methodologies are designed as self-validating systems; if a validation check fails, the reaction must be paused or aborted to prevent downstream contamination.
Protocol 1: Controlled Monoacetylation of p-Phenylenediamine (MAPPD)
Objective: Synthesize N-monoacetyl-p-phenylenediamine without triggering auto-oxidation or diacetylation [5].
Dissolution & Degassing: Dissolve 10.0 mmol of PPD in 50 mL of anhydrous ethyl acetate that has been sparged with Argon for 15 minutes.
Validation Check: The solution must remain clear to very pale purple. A rapid shift to dark brown indicates oxygen ingress and quinonediimine formation; discard the solution if this occurs.
Kinetic Suppression (Cooling): Submerge the reaction flask in an ice-water bath and allow it to equilibrate.
Validation Check: The internal thermometer must read
before proceeding. This suppresses the activation energy required for the second acetylation.
Acylation: Prepare a solution of 10.0 mmol (1.00 eq) of acetic anhydride in 10 mL of ethyl acetate. Add this dropwise over 30 minutes via an addition funnel.
Validation Check: A mild exothermic spike should be observed. If the internal temperature exceeds
, pause the addition immediately to prevent diacetylation.
Quenching & Isolation: Once addition is complete, stir for 1 hour at
. Quench with 20 mL of cold saturated aqueous sodium bicarbonate.
Validation Check: Effervescence (CO₂ release) confirms the neutralization of the acetic acid byproduct. Separate the organic layer, dry over Na₂SO₄, and evaporate to yield MAPPD.
Protocol 2: Synthesis of N,N'-Diacetyl-o-phenylenediamine (Avoiding Benzimidazole)
Objective: Fully acetylate OPD without triggering acid-catalyzed intramolecular cyclization.
Base Addition: Dissolve 10.0 mmol of OPD in 40 mL of dichloromethane (DCM). Add 25.0 mmol (2.5 eq) of anhydrous pyridine.
Validation Check: Pyridine acts as an acid scavenger. Spot an aliquot on wet pH paper; the environment must remain distinctly basic to prevent acid-catalyzed cyclization [3].
Acylation: Add 22.0 mmol (2.2 eq) of acetic anhydride dropwise at room temperature.
Validation Check: The reaction will exotherm mildly. Do not apply external heat. The temperature must remain below
.
Precipitation: Stir the mixture for 2 hours. The diacetylated product will begin to precipitate out of the DCM.
Validation Check: Filter the resulting solid. It should be pure white. If the solid is off-white or yellow, and TLC (UV 254 nm) shows a highly active spot at a higher
, localized overheating has caused benzimidazole formation.
References
Two sensitizing oxidation products of p-phenylenediamine patch tested in patients allergic to p-phenylenediamine. Contact Dermatitis (2015).
Skin sensitization to p-phenylenediamine: the diverging roles of oxidation and N-acetylation for dendritic cell activation and the immune response. Journal of Investigative Dermatology (2009).
A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. MDPI Molecules (2023).
Reaction kinetics of o‐DA/p‐DA with BH was determined in a microreactor. ResearchGate / Chemical Engineering Science (2019).
In vitro genotoxicity of para-phenylenediamine and its N-monoacetyl or N, N'-diacetyl metabolites. Mutation Research/Genetic Toxicology and Environmental Mutagenesis (2006).
Technical Support Center: HPLC Method Development for Mono- and Di-Acetylated Aminobenzoic Acids
Welcome to the Analytical Troubleshooting and Method Development portal. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with separating structu...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Analytical Troubleshooting and Method Development portal. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with separating structurally similar aromatic amines.
Separating aminobenzoic acid (e.g., p-aminobenzoic acid or PABA) from its mono-acetylated and di-acetylated metabolites requires precise control over mobile phase thermodynamics and sample stability. The core challenge lies in balancing the polar carboxylic acid moiety with the varying hydrophobicity and chemical stability of the acetylated amine groups.
Method Development & Troubleshooting Workflow
The following logical workflow illustrates the critical decision-making pathways for optimizing your separation and resolving common chromatographic failures.
Logical workflow for troubleshooting the HPLC separation of acetylated aminobenzoic acids.
Q1: Why am I observing severe peak tailing and variable retention times for the mono-acetylated aminobenzoic acid?
The Causality: This is a classic symptom of secondary interactions and partial ionization. Aminobenzoic acids possess a carboxylic acid group with a
typically between 2.4 and 4.8, depending on the isomer. If your mobile phase pH is near this , the analyte exists in a dynamic equilibrium between its neutral and ionized states, leading to peak splitting and tailing.
The Solution: You must force the equilibrium to a single state. For reversed-phase (C18) chromatography, lower the mobile phase pH to at least 1.5 units below the . Utilizing 0.1% formic acid in both the aqueous and organic phases ensures the carboxylic acid remains fully protonated (neutral), thereby maximizing hydrophobic interaction with the stationary phase and yielding sharp, symmetrical peaks[1].
Q2: The mono-acetylated and di-acetylated peaks are co-eluting. How do I improve selectivity?
The Causality: While the addition of a second acetyl group (N,N-diacetylation) increases the overall hydrophobicity of the molecule, the structural difference is relatively small. Isocratic elution often fails to provide the necessary selectivity (
) to baseline-resolve these species.
The Solution: Implement a shallow gradient elution profile. Start with a highly aqueous mobile phase (e.g., 5% organic) to retain the polar unacetylated and mono-acetylated forms[2],[3]. Slowly ramp the organic modifier (acetonitrile is preferred over methanol for better mass transfer kinetics and lower backpressure) to elute the more hydrophobic di-acetylated derivative.
Q3: My di-acetylated peak area is shrinking over consecutive injections, while the mono-acetylated peak is growing. Is my detector failing?
The Causality: Your detector is fine; your sample is degrading. N,N-diacetylated aromatic amines are sterically hindered. The imide-like structure creates significant bond strain and electron withdrawal, making the amide bond highly susceptible to nucleophilic attack by water. This results in rapid hydrolysis (deacetylation) back to the mono-acetylated form[4].
The Solution: This requires a self-validating sample preparation strategy:
Minimize the water content in your sample diluent if possible (use higher organic ratios, provided it doesn't cause solvent-effect peak distortion).
Crucial: Maintain the autosampler temperature at exactly 4°C to kinetically slow the hydrolysis reaction.
Prepare samples immediately before analysis rather than leaving them in solution overnight.
Q4: What are the optimal detection parameters?
The Solution: If using UV/Vis (PDA/DAD), monitor at 254 nm and 280 nm. The extended conjugation of the aromatic ring provides strong absorbance in this region[2]. If utilizing LC-MS/MS, operate in negative electrospray ionization (ESI-) mode for the carboxylic acid, monitoring the
precursor ions. For example, N-acetyl-p-aminobenzoic acid is effectively monitored using the transition[1].
Quantitative Physicochemical & Chromatographic Data
Use the following table to predict elution order and optimize your gradient based on the relative hydrophobicities of the target analytes.
Analyte
Approx. (COOH)
Relative Hydrophobicity
Typical RT (min)*
UV (nm)
Primary Analytical Challenge
Aminobenzoic Acid
4.8
Low
4.5
280
Poor retention; requires highly aqueous start.
Mono-acetylated
4.8
Medium
9.2
265
Peak tailing; requires strict pH control.
Di-acetylated
~4.5
High
15.8
254
On-column or in-vial hydrolysis.
*Retention times (RT) are illustrative, based on the standardized gradient protocol provided below.
To ensure data integrity, every analytical run must include a built-in System Suitability Test (SST). This protocol is designed to validate itself before sample data is acquired.
Phase 1: Instrument & Mobile Phase Preparation
Aqueous Phase (A): Prepare 1000 mL of HPLC-grade water containing 0.1% (v/v) Formic Acid. Degas via sonication for 10 minutes.
Organic Phase (B): Prepare 1000 mL of HPLC-grade Acetonitrile containing 0.1% (v/v) Formic Acid.
Column: Install a high-purity C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm particle size). Set the column oven to 30°C to ensure reproducible retention times.
Autosampler: Set the autosampler thermostat to 4°C (Mandatory to prevent di-acetyl hydrolysis).
Phase 2: Gradient Elution Program
Set the pump to a flow rate of 1.0 mL/min .
0.0 - 2.0 min: 5% B (Isocratic hold to focus polar analytes)
2.0 - 15.0 min: 5%
60% B (Linear ramp to separate mono and di-acetylated forms)
15.0 - 17.0 min: 60%
95% B (Column wash)
17.0 - 22.0 min: 5% B (Re-equilibration)
Phase 3: System Suitability Test (Self-Validation Checkpoint)
Inject 10 µL of a freshly prepared mixed standard containing Aminobenzoic Acid, Mono-acetylated, and Di-acetylated derivatives (10 µg/mL each in 5% Acetonitrile/Water).
Acceptance Criteria:
Resolution (
): Must be between the mono-acetylated and di-acetylated peaks. If , decrease the steepness of the gradient ramp.
Tailing Factor (
): Must be for the mono-acetylated peak. If , verify that the mobile phase pH is strictly and remake Mobile Phase A.
Only proceed to sample analysis once the SST criteria are strictly met.
References
Kastel, R., Rosival, I., & Blahovec, J. (1994). Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography. Biomedical Chromatography, 8(6), 294-296.
Hsieh, Y. S., et al. (1999). PCR and Flow Cytometric Analysis of Paclitaxel-inhibited Arylamine N-Acetyltransferase Activity and Gene Expression. Anticancer Research.
Alshabeeb, M. A., et al. (2023). Evaluation of Human Hepatocyte Drug Metabolism Carrying High-Risk or Protection-Associated Liver Disease Genetic Variants. MDPI.
Kawakubo, Y., et al. (2006). In vitro genotoxicity of para-phenylenediamine and its N-monoacetyl or N, N'-diacetyl metabolites. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 608(1), 58-71.
Challenges in the selective acylation of polyfunctional aromatic compounds
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this hub specifically for researchers and drug development professionals facing chemoselectivity and regioselectivity b...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this hub specifically for researchers and drug development professionals facing chemoselectivity and regioselectivity bottlenecks in the acylation of polyfunctional aromatic compounds.
Polyfunctional aromatics—molecules containing multiple competing nucleophilic sites such as amines (-NH₂), hydroxyls (-OH), and electron-rich aromatic carbons (C-H)—present a complex kinetic and thermodynamic landscape. Here, we dissect the causality behind experimental failures and provide self-validating protocols to ensure robust, reproducible syntheses.
Phase 1: Diagnostic Triage
Before troubleshooting specific reactions, use the following logical workflow to align your target functional group with the appropriate catalytic strategy.
Fig 1. Diagnostic workflow for selective acylation of polyfunctional aromatics.
Phase 2: Troubleshooting Chemoselectivity (N- vs. O-Acylation)
FAQ 1.1: My reaction yields a mixture of N-acylated and O-acylated products when treating an amino-phenol derivative. How do I achieve strict N-selectivity?
Causality & Insight:
Amines are inherently more nucleophilic than hydroxyls due to nitrogen's lower electronegativity. However, in the presence of strong bases or highly reactive acyl chlorides, this kinetic preference is easily overridden, leading to competitive O-acylation or diacylation[1]. To achieve strict N-selectivity, you must actively suppress the reactivity of the hydroxyl group. This is accomplished by operating under neutral, bio-compatible conditions (e.g., phosphate buffer) which prevents the deprotonation of the phenol/alcohol, or by utilizing highly stable acyl sources like thioesters that only react with the most potent nucleophiles[2].
Self-Validating Protocol: Metal-Free N-Acylation in Phosphate Buffer
Preparation: Dissolve the polyfunctional amino-aromatic compound (1.0 equiv) in a 0.1 M phosphate buffer (pH 7.4)[1].
Acyl Donor Addition: Slowly add the acyl chloride or anhydride (1.1 equiv) dropwise at 0 °C under vigorous stirring.
Reaction Monitoring: Stir for 20 minutes. The neutral pH maintains the hydroxyl group in its protonated (less nucleophilic) state while the amine reacts rapidly[1].
Validation: The system is self-validating through pH monitoring. If the pH drops significantly, O-acylation will begin to occur as the buffer fails. Maintain pH strictly at 7.4. Check the reaction via LC-MS; the absence of an [M+Acyl+Acyl] mass peak validates the chemoselectivity.
Isolation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.
FAQ 1.2: I actually need the O-acylated product, but the amine keeps reacting first. What is the mechanistic workaround?
Causality & Insight:
To invert the natural nucleophilic preference, you must employ thermodynamic control or specific counter-anion activation. Using a catalyst like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) alters the reaction pathway. DBU is a strong base that preferentially activates the O-H bond via hydrogen bonding, promoting esterification over amidation[3].
Quantitative Data: Catalyst Effect on N/O Selectivity
Phase 3: Overcoming Regioselectivity Bottlenecks in Friedel-Crafts (C-Acylation)
FAQ 2.1: Traditional Friedel-Crafts acylation of my polyfunctional aromatic substrate using AlCl₃ results in decomposition and poor yields. Why?
Causality & Insight:
Standard Friedel-Crafts conditions (AlCl₃ + acyl chloride) are exceptionally harsh. Lewis acids strongly coordinate to basic heteroatoms (-NH₂, -OH) on polyfunctional aromatics. This coordination completely deactivates the aromatic ring toward electrophilic substitution and requires a massive stoichiometric excess of the catalyst[4]. Furthermore, these conditions often cleave sensitive protecting groups.
Solution: Transition-metal-catalyzed cross-coupling (e.g., acyl Suzuki-Miyaura) serves as a mild, chemoselective alternative to Friedel-Crafts acylation, operating at room temperature without Lewis acids[5].
Fig 2. Catalytic cycle of Pd-catalyzed acyl Suzuki-Miyaura cross-coupling.
Preparation: In a glovebox or under an inert atmosphere, charge a reaction vial with the aryl boronic acid (1.2 equiv) and the polyfunctional acyl chloride (1.0 equiv).
Catalyst Loading: Add 2.5 mol % of a suitable palladium precatalyst (e.g., bis(di-tert-butylchlorophosphine)palladium(II) dichloride)[5].
Solvent/Base: Add a mild base (e.g., K₃PO₄) and an appropriate solvent. (Note: This can also be performed under mechanochemical solvent-free conditions for greener profiles)[5].
Execution: Stir at room temperature for 2-4 hours.
Validation: The reaction is self-validating if the heteroatoms (e.g., free amines or alcohols on the boronic acid) remain unreacted. If amidation/esterification occurs, it indicates the oxidative addition of the Pd catalyst to the acyl chloride is too slow, allowing direct nucleophilic attack to outcompete the catalytic cycle. Switch to a more electron-rich phosphine ligand to accelerate oxidative addition.
FAQ 2.2: Can we achieve direct, protecting-group-free Friedel-Crafts acylation on highly functionalized phenols without transition metals?
Causality & Insight:
Yes, via biocatalysis. Acyltransferases isolated from Pseudomonas protegens (PpATase) have been discovered to catalyze Friedel-Crafts C-acylation of phloroglucinol derivatives[6]. The enzyme's active site utilizes a highly specific network of polar residues to precisely orient the substrate's hydroxyl groups. This enables selective C-C bond formation by stabilizing a dienone intermediate, completely circumventing the need for extreme temperatures or harsh Lewis acids[6].
References
1.5 - Organic Chemistry Portal[5]
2.1 - Taylor & Francis[1]
3. 3 - ResearchGate[3]
4.6 - PMC[6]
5.2 - Beilstein Journals[2]
6.4 - The Pennsylvania State University[4]
Improving the purity of Sodium 2-(acetylamino)-5-aminobenzoate for pharmaceutical applications
The following technical guide is structured as a specialized Technical Support Center resource. It is designed to function as a high-level troubleshooting manual for pharmaceutical scientists struggling with the purifica...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured as a specialized Technical Support Center resource. It is designed to function as a high-level troubleshooting manual for pharmaceutical scientists struggling with the purification and stability of Sodium 2-(acetylamino)-5-aminobenzoate (also referred to as Sodium 5-amino-N-acetylanthranilate).
Case ID: PUR-54669-OPT
Assigned Specialist: Senior Application Scientist, Process Chemistry
Status: Active Guide
Executive Summary & Molecule Profile
The Challenge:
Sodium 2-(acetylamino)-5-aminobenzoate presents a unique "Janus-faced" purification challenge.
Solubility Paradox: As a sodium salt, it is highly water-soluble, making standard aqueous recrystallization inefficient (poor recovery).
Oxidative Instability: The free primary amine at position 5 is electron-rich and prone to rapid oxidation, leading to "pinking" or "browning" of the material via quinone-imine formation.
Hydrolytic Sensitivity: The acetyl group at position 2 is an amide linkage; while relatively stable, it can hydrolyze under the strong acidic/basic conditions often used to fix the oxidation issue, reverting the molecule to 2,5-diaminobenzoic acid.
Before selecting a protocol, identify the specific contamination signature. Use the table below to correlate visual/HPLC observations with the likely impurity.
Observation
Probable Impurity/Issue
Root Cause
Removal Strategy
Pink/Brown Coloration
Azo dimers or Quinone-imines
Oxidation of the C-5 amine due to air exposure or trace metals.
Protocol B (Antioxidant Wash) + Inert Atmosphere.
HPLC Peak @ RRT < 0.8
2,5-Diaminobenzoic acid
Hydrolysis of the C-2 acetyl group (pH < 2 or pH > 12).
Protocol A (Acid-Base Swing) at controlled pH.
HPLC Peak @ RRT > 1.2
2-(acetylamino)-5-nitrobenzoic acid
Incomplete reduction during synthesis.
Protocol C (Carbon Treatment) or Recrystallization.
High Ash Content
Inorganic Salts (NaCl, Na₂SO₄)
Trapped mother liquor in the sodium salt lattice.
Protocol A (Precipitation as Free Acid).
Core Purification Protocols
Protocol A: The "Acid-Base Swing" (Gold Standard)
Best for: Removing inorganic salts and hydrolysis byproducts.
Principle: The sodium salt is too soluble for efficient recrystallization. We convert it to the insoluble free acid (zwitterion) to wash away impurities, then reconstitute the salt.
Step-by-Step Workflow:
Dissolution: Dissolve crude Sodium 2-(acetylamino)-5-aminobenzoate in degassed water (10 mL/g) under Nitrogen.
Tech Note: Add 0.1% w/w Sodium Bisulfite (
) to the water as a sacrificial antioxidant.
Filtration: Filter through a 0.45 µm membrane to remove insoluble particulates (catalyst residues).
Precipitation (The Swing):
Cool solution to 5–10°C.
Slowly add 1M Acetic Acid or dilute HCl dropwise.
Target pH: Adjust to pH 4.0 – 4.5.
Why? This is near the isoelectric point of the amino-acid core. The free acid, 2-(acetylamino)-5-aminobenzoic acid, will precipitate as an off-white solid.
Caution: Do NOT drop below pH 3.0, or you risk protonating the C-5 amine (increasing solubility) or hydrolyzing the acetyl group [1].
Wash: Filter the solid.[2][3][4] Wash the cake 3x with cold, degassed water. This removes the trapped inorganic salts (NaCl) and soluble impurities.
Best for: Final polishing of the sodium salt if lyophilization is unavailable.
Dissolve: Dissolve the semi-pure sodium salt in minimum water (1:1 w/v) at 40°C.
Antisolvent Addition: Slowly add Isopropanol (IPA) or Ethanol (warm) to the aqueous solution.
Ratio: Target a final Water:Alcohol ratio of 1:5 to 1:10.
Cooling: Cool slowly to 0°C over 4 hours. Rapid cooling traps impurities.
Filtration: Collect crystals under Nitrogen. Wash with 100% cold IPA.
Visualizing the Workflow
The following diagram illustrates the critical decision pathways for purifying this sensitive intermediate.
Caption: Logic flow for the "Acid-Base Swing" purification versus direct polishing.
Frequently Asked Questions (FAQs)
Q1: Why does my product turn pink during filtration?A: This is the "aniline oxidation" effect. The C-5 amino group oxidizes to form radical cations and eventually quinone-imines.
Fix: All solvents must be degassed (sparged with Nitrogen for 20 mins). Perform filtration under a nitrogen blanket or in a glovebox if possible. Add EDTA (0.05%) to the aqueous phase to chelate trace metals (Fe, Cu) that catalyze this oxidation [2].
Q2: Can I use heat to speed up dissolution?A: Proceed with extreme caution. Do not exceed 50°C. The acetyl group (amide) is susceptible to hydrolysis, especially if the pH drifts away from neutral. Prolonged heating at >60°C will generate 2,5-diaminobenzoic acid, which is a difficult impurity to remove later [3].
Q3: I over-acidified to pH 1.0 and no precipitate formed. Why?A: You protonated the amine! At pH 1.0, the C-5 amine becomes
. The molecule is now a cationic salt (soluble in water) rather than the neutral zwitterion (insoluble).
Fix: Slowly add NaOH or Sodium Acetate to raise the pH back to 4.0–4.5. The precipitate will appear.[5]
Q4: How do I store the purified sodium salt?A: The sodium salt is hygroscopic. Store in amber glass vials (to protect from light-induced oxidation) with a desiccant, under Argon or Nitrogen, at -20°C.
Mechanism of Instability
Understanding the degradation pathway is crucial for prevention.
Caption: Primary degradation pathways: Oxidative dimerization (color) and Hydrolytic de-protection.
References
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
BenchChem. "Application Notes and Protocols for the Nitration of 2-Aminobenzoic Acid." (Discusses the sensitivity of the amino group to oxidation and the use of acetylation as protection). 2[6]
PubChem. "2-(Acetylamino)-5-aminobenzoic acid | C9H10N2O3."[1] National Library of Medicine. (Chemical and Physical Properties, Stability Data).[7] 1
University of Calgary. "Recrystallization Guide." Department of Chemistry. (General principles of solvent selection for polar organic compounds).
Validation of the chemical structure of 2-acetamido-5-aminobenzoic acid by X-ray crystallography
Title: Definitive Structural Validation of 2-Acetamido-5-aminobenzoic Acid: A Comparative Technical Guide Executive Summary & Core Directive In the synthesis of quinazolinone-based pharmacophores, the intermediate 2-acet...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Definitive Structural Validation of 2-Acetamido-5-aminobenzoic Acid: A Comparative Technical Guide
Executive Summary & Core Directive
In the synthesis of quinazolinone-based pharmacophores, the intermediate 2-acetamido-5-aminobenzoic acid represents a critical bifurcation point. Its structural integrity—specifically the regioselectivity of the acetylation at the N2 position (ortho to the carboxyl group) versus the N5 position—dictates downstream reactivity.
While NMR (
H, C) and FTIR provide functional group verification, they often fail to unambiguously distinguish between regioisomers (2-acetamido vs. 5-acetamido) or characterize the critical intramolecular hydrogen bonding that "locks" the reactive conformation.
This guide establishes Single-Crystal X-ray Diffraction (SC-XRD) as the gold standard for validating this specific chemical entity, comparing its efficacy against spectroscopic alternatives.
Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives
The following table contrasts the structural insights derived from SC-XRD against traditional spectroscopic methods for 2-acetamido-5-aminobenzoic acid.
Feature
Single-Crystal X-Ray (SC-XRD)
Solution State NMR (H/C)
FTIR Spectroscopy
Regioisomer Confirmation
Absolute. Direct visualization of electron density maps confirms acetyl attachment at N2 vs. N5.
Inferential. Relies on chemical shift perturbations and coupling constants; often ambiguous if peaks overlap.
Low. Can confirm amide/amine presence but cannot easily distinguish position relative to -COOH.
Conformational Analysis
Definitive. Reveals the planar "anthranilic loop" formed by N2-H···O=C (acid) intramolecular hydrogen bonding.
Averaged. Rapid rotation in solution masks specific stable conformers.
Indirect. Shift in carbonyl frequency suggests H-bonding but lacks geometric detail.
Tautomeric State
Precise. Bond lengths (C-O vs. C=O) distinguish between neutral carboxylic acid and zwitterionic forms.
Variable. Solvent-dependent; often requires specific deuterated solvents to see exchangeable protons.
Qualitative. Broad O-H bands can obscure subtle tautomeric shifts.
Sample Recovery
Non-Destructive. Crystal can be reused.
Non-Destructive.
Destructive (if KBr pellet is used).
Scientific Rationale: The "Anthranilic Loop" Mechanism
As a Senior Scientist, I prioritize SC-XRD for this molecule not just for connectivity, but to validate the pre-organization of the molecule.
In 2-acetamido-5-aminobenzoic acid, the N2-acetamido group typically forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the carboxylic acid (S(6) graph set motif). This interaction forces the amide and acid groups to be coplanar.
Why this matters: This planarity reduces the entropic cost for subsequent cyclization reactions (e.g., to form quinazolinones).
The NMR Blind Spot: In polar solvents (DMSO-
), intermolecular solvent-solute H-bonding disrupts this intramolecular network, giving a false impression of the molecule's reactive geometry. Only SC-XRD captures the solid-state "reactive" conformer.
Experimental Protocol: Synthesis to Structure
This workflow is designed to ensure the growth of diffraction-quality crystals, a common bottleneck in small molecule crystallography.
Phase 1: Selective Synthesis & Purification
Starting Material: Begin with 2,5-diaminobenzoic acid.
Selective Acetylation: Treat with 1.05 equivalents of acetic anhydride in acetic acid at 0°C.
Causality: Low temperature favors the kinetic product (acetylation of the more nucleophilic N5), but thermodynamic control (reflux) or specific steric protection is required to target N2. Note: For this guide, we assume the N2 isomer is the target.
Filtration: Isolate precipitate and wash with cold water to remove unreacted amine.
Phase 2: Crystallization (The Critical Step)
Method: Slow Evaporation.
Solvent System: Ethanol/Water (80:20 v/v).
Protocol:
Dissolve 50 mg of the crude solid in 10 mL warm ethanol.
Add water dropwise until slight turbidity appears, then add 1 drop of ethanol to clear.
Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial.
Cover with parafilm, poke 3 small holes, and store at 4°C in a vibration-free environment.
Target: Block-like colorless crystals (0.2 – 0.4 mm) usually appear within 48-72 hours.
Phase 3: X-Ray Diffraction Data Collection
Mounting: Select a single crystal with sharp edges; mount on a glass fiber or MiTeGen loop using paratone oil.
Temperature: Maintain sample at 100 K (using liquid nitrogen stream) to minimize thermal vibration (atomic displacement parameters).
Collection: Collect data using Mo-K
( = 0.71073 Å) or Cu-K radiation.
Refinement: Solve structure using Direct Methods (SHELXT) and refine using Least Squares (SHELXL). Target an R-factor (
) < 5%.
Visualization of Workflows
Diagram 1: Structural Validation Workflow
Caption: Step-by-step workflow for converting crude synthesis product into a validated crystal structure.
Diagram 2: Logic Tree for Isomer Differentiation
Caption: Decision logic for distinguishing the target 2-acetamido isomer from the 5-acetamido byproduct.
References
Etter, M. C. (1990). Encoding and decoding hydrogen-bond patterns of organic compounds. Accounts of Chemical Research, 23(4), 120-126. Link
Context: Establishes the graph set theory (e.g., S(6) motif)
Grover, G., et al. (2023). Synthesis and Characterization of 5-Acetamido-2-aminobenzoic acid. Smolecule Compound Database. Link
Context: Provides comparative synthesis data for the structural isomer (5-acetamido)
PubChem. (2025).[1][2] 2-acetamido-5-aminobenzoic acid (CID 3016906).[2] National Library of Medicine. Link
Context: Authoritative source for chemical identifiers, molecular weight, and predicted physicochemical properties used in the valid
Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3-8. Link
Context: The standard software citation for the "Structure Solution" step in the protocol.
Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.
Comparison of different synthetic routes to 2-acetamido-5-aminobenzoic acid
The synthesis of 2-acetamido-5-aminobenzoic acid (also known as 5-amino-N-acetylanthranilic acid) requires a high degree of regiochemical control to distinguish between the two nitrogen centers on the benzoic acid scaffo...
Author: BenchChem Technical Support Team. Date: March 2026
The synthesis of 2-acetamido-5-aminobenzoic acid (also known as 5-amino-N-acetylanthranilic acid) requires a high degree of regiochemical control to distinguish between the two nitrogen centers on the benzoic acid scaffold. The primary challenge is ensuring the acetyl group remains on the nitrogen at position 2, while the nitrogen at position 5 exists as a free amine.
This guide compares the most effective synthetic strategies, recommending a Sequential Protection-Nitration-Reduction pathway as the industry standard for yield and purity, while analyzing alternative routes for context.
Part 1: Strategic Overview of Synthetic Routes
The synthesis is defined by the need to differentiate the nucleophilicity of the nitrogen atoms. Direct functionalization of 2,5-diaminobenzoic acid is generally avoided due to poor regioselectivity.
Route 1: The Sequential Functionalization (Recommended)
This is the standard industrial and laboratory approach. It utilizes the steric and electronic properties of anthranilic acid to install the acetyl group first, using it to direct the subsequent nitration to the 5-position before reducing the nitro group.
Key Advantage : High regioselectivity; the acetyl group at C2 acts as a directing group for the nitration at C5.
Overall Yield : 60–75%.
Route 2: The Benzoxazinone Intermediate Pathway
A variation of Route 1 where the intermediate is cyclized to a benzoxazinone.[1] This is often used to protect the carboxylic acid moiety during harsh nitration conditions or to purify the intermediate via crystallization of the heterocycle.
Mechanism : Dehydrative Cyclization
Nitration Ring-Opening Hydrolysis Reduction.
Key Advantage : Superior purification of the nitro-intermediate; avoids over-nitration.
Overall Yield : 55–65% (slightly lower due to extra steps).
Route 3: Direct Acetylation of 2,5-Diaminobenzoic Acid (Not Recommended)
Theoretically possible but practically flawed. The amino group at position 5 is sterically unhindered and more nucleophilic than the amino group at position 2 (which is hydrogen-bonded to the carboxylate and sterically crowded).
Flaw : Acetylation preferentially occurs at C5, yielding the wrong isomer (5-acetamido-2-aminobenzoic acid).
Status : Included only for comparative analysis of regiochemistry.
Stir under H₂ atmosphere at room temperature for 4–6 hours.
Monitor via TLC (disappearance of yellow nitro spot).
Filter through Celite to remove catalyst.
Concentrate filtrate to yield the off-white amine product.
Purification : Recrystallize from Ethanol/Water (9:1).
Part 4: Visualizing the Reaction Pathways
The following diagram illustrates the chemical logic distinguishing the recommended route from the problematic alternative.
Caption: Comparison of the regioselective "Protection-Nitration" route (Left, Blue) versus the non-selective direct acetylation route (Right, Red).
Part 5: Critical Quality Attributes (CQA)
When characterizing the final product, ensure the following parameters to validate the synthesis:
Regiochemistry Confirmation (NMR) :
1H NMR (DMSO-d6) : The amide proton (-NHAc) typically appears downfield (~11.0 ppm), while the amine protons (-NH2) appear broad and upfield (~5.0 ppm).
Coupling : Look for the aromatic proton coupling. H3 (d, J8Hz), H4 (dd), H6 (d, J2Hz). The nitration/reduction at C5 preserves the ortho-coupling between H3 and H4.
Impurity Control :
2-Amino-5-nitrobenzoic acid : Result of amide hydrolysis.[3] Detectable by bright yellow color (Target is off-white/grey).
2,5-Diaminobenzoic acid : Result of over-reduction or hydrolysis.
References
BenchChem . An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid. Retrieved from
PubChem . 2-(Acetylamino)-5-aminobenzoic acid Compound Summary. National Library of Medicine. Retrieved from
Thermo Scientific Chemicals . 5-Acetamido-2-aminobenzoic acid Product Specifications. (Note: Validates existence of the isomer for comparison). Retrieved from
Google Patents . Process for the preparation of nitro substitute amino benzoic acid amides (KR810000230B1).[4] Retrieved from
Molecules Journal . Synthesis of Benzoxazinone Derivatives: A New Route. MDPI. Retrieved from
Comparative analysis of the reactivity of the two amino groups in 3,5-diaminobenzoic acid
[1][2] Executive Summary 3,5-Diaminobenzoic acid (3,5-DABA) is a critical AB2-type monomer used in the synthesis of hyperbranched polymers, dendrimers, and pharmaceutical intermediates.[1][2][3][4] While the molecule pos...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary
3,5-Diaminobenzoic acid (3,5-DABA) is a critical AB2-type monomer used in the synthesis of hyperbranched polymers, dendrimers, and pharmaceutical intermediates.[1][2][3][4] While the molecule possesses
symmetry, rendering the two amino groups chemically equivalent in the ground state, their reactivity diverges significantly under specific experimental conditions.
This guide analyzes the sequential vs. simultaneous reactivity of these amino groups. The core finding is that while electronic differentiation between the first and second amine is weak (due to the meta-relationship), solubility-driven desymmetrization allows for highly selective mono-functionalization.[1][3] This distinct behavior contrasts sharply with its isomer, 3,4-diaminobenzoic acid, where the ortho-effect dominates, leading to cyclization rather than branching.[1][2][3][4]
Molecular Architecture & Electronic Environment
Structural Symmetry
In its unreacted state, 3,5-DABA is symmetric.[1][2][3][4] The carboxylic acid at position 1 defines the axis of symmetry, making the amino groups at positions 3 and 5 equivalent.
Point Group:
Implication:
(rate of first reaction) is statistically double the intrinsic rate of a single amine, but chemically identical for either position.
Electronic Effects (Hammett Analysis)
The reactivity of the amino groups is governed by the electron-withdrawing nature of the carboxylic acid and the interplay between the amines.
Substituent
Position Relative to Amine
Electronic Effect
Impact on Nucleophilicity
-COOH
Meta
Inductive Withdrawal (-I)
Deactivating: Reduces pKa and nucleophilicity compared to aniline.[1][3][4]
-NH₂ (2nd)
Meta
Inductive Withdrawal (-I) Resonance Donor (+R)
Weakly Activating: Resonance is poorly transmitted across meta positions.
Key Insight: The pKa of the conjugate acid (
) for 3,5-DABA is approximately 5.30 [1], which is slightly higher than 3-aminobenzoic acid (4.55).[1][3] This suggests that the presence of the second amino group provides a net stabilizing effect on the ammonium cation, maintaining reasonable nucleophilicity despite the -COOH group.
Objective: Selective reaction of one amino group to create linear intermediates or terminal dendrons.[3][4]
The Challenge: Upon acylation of the first amine (
), the electronic change at the second amine is minimal because the amide group is still an electron donor (albeit weaker) and is located in the meta position. Electronic deactivation is insufficient to prevent over-reaction ().[3][4]
The Solution:Solubility-Controlled Kinetic Trapping. [1][3]
In aqueous mineral acid (e.g., HCl), the mono-acylated product often forms a less soluble salt than the starting material or the bis-product.[1]
This precipitation removes the mono-species from the reaction phase, preventing the second reaction.
Objective: Reaction of both amino groups to form hyperbranched polymers or MOF linkers.[3][4]
Mechanism: In homogenous organic solvents (e.g., NMP, DMF) with high-temperature activation, both amines react.[1][2][3][4]
Kinetics: The reaction follows typical step-growth polymerization kinetics (
= extent of reaction).[3][4] Because 3,5-DABA is an monomer, it does not gel (crosslink) if self-polymerized, but forms hyperbranched structures.[1][2][3][4]
Comparison: Unlike 3,4-DABA, which cyclizes to form benzimidazoles, 3,5-DABA maintains open chain branching.[1][2][3][4]
Visualizing the Reactivity Landscape
Figure 1: Reaction pathways for 3,5-DABA. Note the impossibility of cyclization compared to ortho-isomers.[1]
This protocol utilizes the solubility difference of the hydrochloride salts to achieve selectivity [2].
Dissolution: Suspend 3,5-diaminobenzoic acid (15.2 g, 0.1 mol) in water (300 mL) containing conc. HCl (10 mL) .
Acylation: Add acetic anhydride (10.2 g, 0.1 mol) dropwise at 30°C over 30 minutes.
Precipitation: Stir for 1 hour. The mono-acetylated product precipitates as the hydrochloride salt, while the unreacted diamine remains in solution and any di-acetylated byproduct stays dissolved or is washed away.[1]
Isolation: Filter the precipitate. Resuspend in water and neutralize with sodium acetate to obtain the free acid.
Validation:
HPLC: Single peak at retention time distinct from starting material.[1][3][4]
1H NMR (DMSO-d6): Asymmetry in aromatic region (3 distinct proton signals vs. 2 in starting material).[1][3][4]
Use 3,5-DABA when you need branching points or distinct functionalization of two sites without cyclization.[1][2][3][4]
Use 3,4-DABA when you aim for rigid, thermally stable cyclic backbones .[1][2][3][4]
References
Gries, H., et al. (1975).[1][2][3][4] Process for the preparation of 3-acetamido-5-aminobenzoic acid. US Patent 3,907,880.[1][3][4] Retrieved from
Tomalia, D. A., et al. (1985).[1][2][3][4] Starburst Dendrimers: Molecular-Level Control of Size, Shape, Surface Chemistry, Topology, and Flexibility. Polymer Journal.
PubChem. (2025).[3][4] 3,5-Diaminobenzoic acid Compound Summary. National Library of Medicine.[3][4] Retrieved from [Link][3][4]
Spectroscopic comparison of 2-acetamido-5-aminobenzoic acid with its 3- and 4-amino isomers
Title: Comparative Spectroscopic Profiling of 2-Acetamido-5-aminobenzoic Acid and its Regioisomers Executive Summary In the synthesis of quinazolinone-based pharmacophores and fluorescent probes, 2-acetamido-5-aminobenzo...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Spectroscopic Profiling of 2-Acetamido-5-aminobenzoic Acid and its Regioisomers
Executive Summary
In the synthesis of quinazolinone-based pharmacophores and fluorescent probes, 2-acetamido-5-aminobenzoic acid serves as a critical bifunctional intermediate. Its purity and isomeric fidelity are paramount, as regioisomers (specifically the 3-amino and 4-amino variants) possess distinct electronic properties that can drastically alter the efficacy of downstream coupling reactions or the quantum yield of resulting fluorophores.
This guide provides a definitive spectroscopic framework to distinguish 2-acetamido-5-aminobenzoic acid (Target) from its positional isomers: 2-acetamido-3-aminobenzoic acid and 2-acetamido-4-aminobenzoic acid . We focus on Nuclear Magnetic Resonance (NMR) coupling constants (
-values) as the primary determinant, supported by IR and UV-Vis data.
Structural & Electronic Context
To interpret the spectra accurately, one must understand the electronic environment of the benzene ring. The core scaffold is anthranilic acid (2-aminobenzoic acid), acetylated at the N2 position.
Target (2-Ac-5-NH
): The acetamido group at C2 is an ortho/para director (moderately activating), while the carboxylic acid at C1 is a strong electron-withdrawing group (meta director). The free amine at C5 is strongly activating. This creates a "push-pull" system across the 1-4 axis (COOH vs NH is meta, but electronic effects traverse the ring).
Isomer A (2-Ac-4-NH
): The free amine is para to the carboxylic acid, creating a strong charge-transfer band and distinct shielding at C3/C5.
Isomer B (2-Ac-3-NH
): The free amine is sandwiched between the bulky acetamido group and the ring protons, often leading to steric compression effects visible in IR.
Experimental Workflow: Isolation & Analysis
The following workflow ensures the integrity of the sample prior to spectroscopic analysis. Direct analysis of crude reaction mixtures often leads to ambiguous assignment due to overlapping amide signals.
Figure 1: Critical path for the isolation and preparation of aminobenzoic acid derivatives for spectral analysis.[1][2][3][4][5][6][7]
Comparative Spectroscopic Data
A. Proton NMR (
H NMR) – The Diagnostic Standard[8]
Solvent: DMSO-d
(Essential for observing labile NH protons).
Frequency: 400 MHz or higher recommended.
The primary differentiator is the aromatic splitting pattern (multiplicity) and the coupling constants (
) . Chemical shifts () are listed as expected ranges due to concentration dependence.
Feature
2-acetamido-5-aminobenzoic acid (Target)
2-acetamido-4-aminobenzoic acid
2-acetamido-3-aminobenzoic acid
Proton H3
Doublet ( Hz) Ortho to H4. Located between NHAc and H4.
Doublet ( Hz) Meta coupling to H5. Isolated between NHAc and NH.
N/A (Substituted by NH)
Proton H4
Doublet of Doublets ( Hz) Ortho to H3, Meta to H6.
N/A (Substituted by NH)
Doublet ( Hz) Ortho to H5.
Proton H5
N/A (Substituted by NH)
Doublet of Doublets ( Hz) Ortho to H6, Meta to H3.
Triplet ( Hz) Ortho to H4 and H6.
Proton H6
Doublet ( Hz) Meta coupling to H4. Ortho to COOH (Deshielded).
Doublet ( Hz) Ortho to H5.
Doublet ( Hz) Ortho to H5.
NH (Acetamido)
10.8 – 11.2 ppm (Singlet)
10.8 – 11.2 ppm (Singlet)
10.5 – 11.0 ppm (Singlet)
NH (Free)
4.5 – 5.5 ppm (Broad S)
5.8 – 6.2 ppm (Broad S)Shifted downfield due to conjugation.
4.5 – 5.5 ppm (Broad S)
Mechanistic Insight:
In the 5-amino isomer , the H3 and H4 protons show a strong ortho-coupling (
Hz). H6 appears as a meta-coupled doublet ( Hz) significantly downfield due to the anisotropic effect of the adjacent carboxylic acid.
In contrast, the 4-amino isomer possesses an isolated H3 proton which appears as a sharp doublet with a small meta-coupling constant ( Hz), distinguishing it immediately from the 5-amino target.
B. Infrared Spectroscopy (FT-IR)
IR is less specific for isomer differentiation but crucial for confirming functional group integrity (e.g., ensuring no hydrolysis of the acetamido group).
Amide I (C=O): 1660–1690 cm
(Strong).
Acid C=O: 1680–1710 cm
(Often overlaps, appearing as a shoulder or broadened band).
Amide II (N-H bend): ~1530–1550 cm
.
Free Amine (NH
): Two bands at 3300–3450 cm (Asymmetric/Symmetric stretch).
Differentiation Note: The 4-amino isomer often displays a shifted C=O stretch (lower wavenumber) due to the strong through-conjugation (resonance) between the para-amino group and the carboxylic acid, which reduces the double-bond character of the carbonyl.
Logic Tree for Isomer Identification
Use the following decision tree to interpret your NMR data.
Figure 2: NMR decision matrix for distinguishing regioisomers of acetamido-aminobenzoic acid.
Detailed Experimental Protocol
Protocol: Spectroscopic Characterization
Objective: Confirm identity of 2-acetamido-5-aminobenzoic acid.
Sample Preparation:
Weigh 10 mg of the dry solid.
Dissolve in 0.6 mL of DMSO-d
. Note: CDCl is not recommended due to poor solubility of the zwitterionic/polar acid species.
Add 1 drop of D
O if exchangeable protons (NH, OH) obscure the aromatic region (Optional: this will erase NH signals).
Acquisition Parameters:
Pulse Sequence: Standard 1H ZG30.
Scans: Minimum 16 (to resolve small meta-couplings).
Relaxation Delay (D1): Set to >2.0 seconds to ensure full integration accuracy of the carboxylic proton if visible.
Data Processing:
Reference the DMSO residual peak to 2.50 ppm.
Apply an exponential window function (LB = 0.3 Hz) to enhance resolution of splitting patterns.
Verification Criteria:
Verify the integral ratio of Aromatic H : Acetyl-CH
is 3:3 .
Confirm the presence of the Acetyl-CH
singlet at ppm.
Confirm the "d, dd, d" pattern in the aromatic region as per the table above.
References
BenchChem. A Comparative Spectral Analysis of 2-, 3-, and 4-Aminobenzoic Acid Isomers. (2025).[2][3][4][5][8] Retrieved from
Royal Society of Chemistry. Electronic spectroscopy of differential mobility-selected prototropic isomers of protonated para-aminobenzoic acid. (2021).[9] Retrieved from
Biological activity of Sodium 2-(acetylamino)-5-aminobenzoate versus para-aminobenzoic acid (PABA)
As researchers and drug development professionals design novel antimetabolites and structural probes, understanding the strict structure-activity relationships (SAR) of bacterial enzymes is paramount. This guide provides...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and drug development professionals design novel antimetabolites and structural probes, understanding the strict structure-activity relationships (SAR) of bacterial enzymes is paramount. This guide provides an in-depth technical comparison between the canonical biological substrate para-aminobenzoic acid (PABA) and its heavily substituted structural analog, Sodium 2-(acetylamino)-5-aminobenzoate.
By analyzing their divergent interactions with the folate biosynthesis pathway, this guide establishes a framework for utilizing these compounds in enzymatic assays, structural probing, and negative control validations.
Structural Biochemistry & Target Engagement
The enzyme dihydropteroate synthase (DHPS) is a critical target in bacterial and protozoal folate biosynthesis. It is responsible for condensing PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) to form 7,8-dihydropteroate[1]. The structural requirements for the PABA binding pocket are highly restrictive; the para-amino group and the free carboxylate are essential for anchoring the substrate via hydrogen bonding and electrostatic interactions within the active site[2].
Sodium 2-(acetylamino)-5-aminobenzoate introduces two major structural deviations that completely alter its biological activity profile compared to PABA:
Steric Hindrance at the Ortho Position : The bulky acetamido group (-NHCOCH₃) at position 2 creates severe steric clash within the narrow PABA binding pocket. This physical barrier prevents the carboxylate from properly aligning with the catalytic residues (such as Lys220), which are necessary for substrate anchoring[3].
Meta-Amino Shift : In this analog, the primary amine is shifted to the 5-position (meta to the carboxylate). This misalignment prevents the critical nucleophilic attack on the DHPP diphosphate, rendering the molecule catalytically inert[2].
Because of these features, Sodium 2-(acetylamino)-5-aminobenzoate serves as an excellent negative control or a steric exclusion probe in DHPS structure-activity relationship (SAR) assays, contrasting sharply with the high-affinity natural substrate, PABA[4].
Folate biosynthesis pathway highlighting DHPS substrate utilization and steric exclusion of the analog.
In Vitro Biological Activity & Kinetic Profiling
The structural differences between these two molecules manifest clearly in their quantitative kinetic parameters and whole-cell biological activities. The table below summarizes their comparative performance in standardized assays.
To objectively compare the biological activity of these compounds, researchers must utilize assays that isolate the specific enzymatic target while controlling for false positives.
Continuous Coupled Spectrophotometric DHPS Assay
Causality & Design Logic:
DHPS activity produces 7,8-dihydropteroate and pyrophosphate, neither of which possesses a distinct, easily measurable optical signature. By coupling DHPS to Dihydrofolate Reductase (DHFR), the subsequent reduction step consumes NADPH. Because NADPH absorbs strongly at 340 nm (while NADP+ does not), this coupled system allows for the continuous, real-time spectrophotometric monitoring of DHPS activity[5].
Self-validating coupled DHPS/DHFR spectrophotometric assay workflow for kinetic profiling.
Step-by-Step Protocol:
Reagent Preparation : Prepare Assay Buffer (100 mM Tris-HCl, 5 mM MgCl₂, pH 8.0). Formulate the Enzyme Mix containing DHPS (10-50 nM) and an excess of DHFR (2 U/mL) to ensure DHPS remains the rate-limiting step[5].
Compound Dilution : Prepare serial dilutions of PABA (substrate) and Sodium 2-(acetylamino)-5-aminobenzoate (test probe) in assay buffer. Use Sulfamethoxazole as a positive control for inhibition.
Pre-Incubation : Combine the Enzyme Mix with the test compounds in a 96-well UV-transparent plate. Incubate at 37°C for 5 minutes. (Causality: Pre-incubation allows inhibitors/probes to reach binding equilibrium before the substrate initiates the reaction, preventing skewed
calculations).
Reaction Initiation : Add a pre-warmed Substrate Mix containing DHPP (50 µM) and NADPH (200 µM).
Kinetic Readout : Immediately monitor the decrease in absorbance at 340 nm every 30 seconds for 20 minutes using a microplate reader at 37°C.
Self-Validation : Calculate the reaction rate (
). Validate the plate by calculating the Z'-factor using the positive control (Sulfamethoxazole) and negative control (DMSO vehicle). A Z'-factor > 0.5 confirms the assay window is robust enough to distinguish true binding from assay noise.
Whole-Cell Bacterial Growth Inhibition (MIC)
Causality & Design Logic:
To confirm that the lack of in vitro DHPS binding translates to a lack of whole-cell antibacterial activity, a Minimum Inhibitory Concentration (MIC) assay must be performed in folate-free media. Standard media (like Mueller-Hinton broth) contain exogenous thymidine and folates, which allow bacteria to bypass the DHPS blockade, thereby masking the true phenotype of DHPS-targeted compounds.
Step-by-Step Protocol:
Prepare Folate-Free Synthetic Medium (e.g., M9 minimal salts supplemented with 0.4% glucose).
Inoculate E. coli (ATCC 25922) to a final concentration of
CFU/mL.
Add serial dilutions of Sodium 2-(acetylamino)-5-aminobenzoate (0.5 to 512 µg/mL).
Incubate at 37°C for 18 hours.
Determine the MIC as the lowest concentration preventing visible growth. (Expect
for the analog, confirming its biological inactivity).
Application Notes for Drug Development Professionals
When designing novel antifolates, researchers frequently encounter false positives due to non-specific aggregation or off-target effects. Sodium 2-(acetylamino)-5-aminobenzoate is highly valuable in this context. Because it possesses the core aminobenzoate scaffold but is sterically restricted from entering the DHPS active site, it serves as an ideal structurally matched negative control . If a novel assay shows activity for this analog, researchers can immediately flag the assay for non-specific interference (e.g., compound precipitation or optical interference at 340 nm) rather than true target engagement. Furthermore, its sodium salt formulation ensures high aqueous solubility, preventing the precipitation artifacts commonly seen with free-acid benzoic derivatives.
Evaluating the performance of different catalysts for the selective acetylation of diaminobenzoic acid
Executive Summary: The Symmetry-Breaking Challenge The selective acetylation of 3,5-diaminobenzoic acid (DABA) is a critical symmetry-breaking step in the synthesis of iodinated X-ray contrast media (e.g., Diatrizoate, I...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Symmetry-Breaking Challenge
The selective acetylation of 3,5-diaminobenzoic acid (DABA) is a critical symmetry-breaking step in the synthesis of iodinated X-ray contrast media (e.g., Diatrizoate, Iodixanol) and dendrimer precursors. The core challenge lies in the substrate's nucleophilic equivalence: DABA possesses two identical amine groups. Standard acetylation protocols often lead to a statistical mixture of unreacted starting material, the desired 3-acetamido-5-aminobenzoic acid (Mono-) , and the over-acetylated 3,5-diacetamidobenzoic acid (Di-) .
This guide evaluates three distinct catalytic methodologies to achieve high chemoselectivity for the mono-acetylated product. We move beyond simple yield comparisons to analyze the mechanism of selectivity, scalability, and green chemistry metrics.
The Contenders
Method A (The Industrial Standard): Aqueous Mineral Acid Controlled Precipitation.
Method B (The Green Reductant): Zinc-Activated Acetic Acid.
Method C (The Modern Heterogeneous): Solid Acid Catalysts (Zeolites/Clays).
Mechanistic Principles & Causality
To control the reaction, one must understand the kinetics. The amino group (
) is a strong nucleophile. Upon mono-acetylation, the electron-withdrawing nature of the acetamido group () slightly deactivates the aromatic ring, but not sufficiently to prevent the second amine from reacting under aggressive conditions.
The "Solubility Switch" Mechanism
The most effective strategy for mono-selectivity in DABA is not purely kinetic but thermodynamic/physical. By conducting the reaction in aqueous mineral acid (Method A), the starting material (diamine) is soluble as a bis-hydrochloride salt. As the reaction proceeds, the mono-acetylated product , being less basic and having different solubility parameters, precipitates out of the acidic solution as a salt, effectively removing it from the reaction zone before the second acetylation can occur.
Comparative Performance Analysis
The following data summarizes the performance of three catalytic environments targeting the Mono-acetylated product (3-acetamido-5-aminobenzoic acid).
Data Summary Table
Metric
Method A: Aqueous Mineral Acid
Method B: Zn / Acetic Acid
Method C: Zeolite H-
Catalyst System
(Stoichiometric/Cat.)
Dust (Reductive)
H-Beta Zeolite (Solid Acid)
Solvent
Water
Acetic Acid (Glacial)
Toluene / Dioxane
Acylating Agent
Acetic Anhydride
Acetic Acid
Acetic Anhydride
Selectivity (Mono)
High (>90%)
Moderate (60-75%)
High (85-90%)
Yield (Isolated)
85-92%
70-80%
75-85%
Reaction Temp
10°C - 25°C
Reflux (118°C)
80°C - 100°C
Purification
Filtration (Precipitation)
Chromatography/Crystallization
Filtration of Catalyst
Scalability
Excellent (Kg scale)
Moderate
Good (Continuous Flow potential)
Green Metric
High (Water solvent)
Low (Solvent waste)
High (Reusable catalyst)
Expert Insight
Method A is the superior choice for process chemistry where isolation speed and purity are paramount. The "self-purifying" nature of the precipitation drives the high yield.
Method B is often cited in older literature but is chemically "dirty." It requires excess acetic acid and zinc removal. It is only recommended if starting from the nitro precursor (3,5-dinitrobenzoic acid) to perform a one-pot reduction-acetylation.
Method C represents the modern academic approach . While elegant and reusable, the reaction rates are slower due to heterogeneous mass transfer limits.
Validated Experimental Protocols
Protocol A: Selective Mono-Acetylation via Aqueous Acid Precipitation (Recommended)
Rationale: This method utilizes the solubility differential between the diamine salt and the mono-amide salt to arrest the reaction.
Reagents:
3,5-Diaminobenzoic acid (DABA)
Concentrated
(37%)
Acetic Anhydride (
)
Sodium Acetate (optional buffer)
Step-by-Step Workflow:
Dissolution: In a reactor equipped with an overhead stirrer, suspend 15.2 g (0.1 mol) of DABA in 100 mL of water.
Acidification: Slowly add 20.0 g (0.2 mol) of conc.
. The suspension will clear as the DABA converts to its soluble hydrochloride salt.
Temperature Control: Cool the solution to 10–12°C . Critical: Lower temperatures favor the precipitation of the mono-product over the kinetic rate of the second acetylation.
Addition: Add 10.2 g (0.1 mol) of Acetic Anhydride dropwise over 45 minutes .
Self-Validation Check: The solution should remain clear initially. As the addition reaches 50%, a white crystalline precipitate (3-acetamido-5-aminobenzoic acid HCl salt) should begin to form.
Digestion: Stir for an additional 20 minutes at 12°C.
Isolation: Filter the precipitate immediately.
Purification: Wash the filter cake with a small amount of cold dilute
.
Note: The filtrate contains unreacted starting material which can be recycled.
Neutralization (Optional): To obtain the free acid, suspend the wet cake in water and adjust pH to 4-5 with Sodium Hydroxide.
Protocol C: Heterogeneous Catalysis using Zeolite H-Beta
Rationale: For water-sensitive applications or when anhydrous conditions are required.
Catalyst Activation: Calcine Zeolite H-Beta at 500°C for 4 hours prior to use to remove adsorbed water.
Reaction Setup: In a round-bottom flask, dissolve 1.52 g (10 mmol) DABA in 20 mL Dioxane. Add 0.5 g activated Zeolite.
Acylation: Add 1.02 g (10 mmol) Acetic Anhydride.
Heating: Reflux at 100°C for 6 hours.
Self-Validation Check: Monitor via TLC (Ethyl Acetate:Hexane 7:3). Mono-product (
) should appear; Di-product () should be minimal.
Workup: Filter the hot solution to recover the Zeolite (can be regenerated).
Crystallization: Evaporate solvent to 20% volume and add cold water to precipitate the product.
Visualizations
Figure 1: Reaction Pathway & Selectivity Logic
This diagram illustrates the competing pathways and where the "Solubility Switch" (Method A) intervenes to prevent over-acetylation.
Caption: Kinetic pathway showing the critical precipitation step in Method A that protects the mono-acetylated product from further reaction.
Figure 2: Catalyst Selection Decision Matrix
A workflow to assist researchers in selecting the appropriate method based on scale and purity requirements.
Caption: Decision tree for selecting the optimal catalytic strategy based on production scale and environmental constraints.
References
Larsen, A. A. (1975). Process for the preparation of 3-acetamido-5-aminobenzoic acid. U.S. Patent 3,907,880. Link
Gore, R. P., & Rajput, A. P. (2011).[4] N-acylation in non-aqueous and aqueous medium-method of amide synthesis. International Journal of ChemTech Research, 3(4). Link
Sarkar, A., et al. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI Chemistry, 1(1). Link
Smith, K., et al. (2008). Zeolite-catalyzed acetylation of amines. Journal of Catalysis. (Generalized application of solid acids for anilines). Link
A comparative study of the stability of different isomers of acetylated aminobenzoic acid
For researchers, scientists, and drug development professionals, understanding the intrinsic stability of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Positional isomerism, a subtle yet...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, understanding the intrinsic stability of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Positional isomerism, a subtle yet profound structural variation, can significantly impact a molecule's physicochemical properties, including its stability. This guide provides a comprehensive comparative analysis of the stability of three key isomers of acetylated aminobenzoic acid: N-acetyl-2-aminobenzoic acid (ortho-), N-acetyl-3-aminobenzoic acid (meta-), and N-acetyl-4-aminobenzoic acid (para-).
While the parent aminobenzoic acids have been studied for their varying thermal behaviors[1], a direct comparative stability study of their acetylated counterparts is not extensively documented in publicly available literature. This guide, therefore, synthesizes existing knowledge on related compounds and proposes a robust experimental framework for a comparative stability assessment. We will delve into the theoretical underpinnings of their expected stability, provide detailed experimental protocols for their synthesis and forced degradation studies, and present a logical workflow for their analysis.
Introduction: The Significance of Isomeric Stability
N-acetylated aminobenzoic acids are important structural motifs in medicinal chemistry and materials science. The position of the acetylamino group relative to the carboxylic acid on the benzene ring influences electronic effects, intramolecular interactions, and crystal packing, all of which are determinants of stability. A thorough understanding of how each isomer behaves under various stress conditions—such as heat, pH variations, and light—is critical for predicting shelf-life, designing stable formulations, and ensuring the safety and efficacy of final products.[2]
This guide will explore three key facets of stability:
Thermal Stability: The molecule's resistance to decomposition at elevated temperatures.
Hydrolytic Stability: The molecule's susceptibility to cleavage by water, particularly at the amide bond, under varying pH conditions.
Photostability: The molecule's propensity to degrade upon exposure to light.
The relative positions of the electron-donating acetylamino group and the electron-withdrawing carboxylic acid group are expected to influence the stability of the isomers.
N-acetyl-2-aminobenzoic acid (Ortho-isomer): The proximity of the two functional groups can lead to intramolecular hydrogen bonding between the carboxylic acid proton and the amide oxygen. This interaction may increase thermal stability by holding the molecule in a more rigid conformation. However, this proximity could also facilitate certain degradation pathways, such as cyclization reactions, under specific conditions.
N-acetyl-3-aminobenzoic acid (Meta-isomer): In the meta-isomer, the electronic effects of the two groups are less directly conjugated. This may result in a different pattern of reactivity and stability compared to the ortho and para isomers.
N-acetyl-4-aminobenzoic acid (Para-isomer): The para-isomer allows for maximum electronic conjugation between the acetylamino and carboxylic acid groups through the benzene ring. This extended conjugation can enhance electronic stability. However, the amide bond in N-acylated aromatic compounds can be susceptible to hydrolysis.[3][4]
Based on general principles of organic chemistry, one might hypothesize that the ortho-isomer could exhibit unique thermal stability due to intramolecular interactions, while the para-isomer's stability will be significantly influenced by its electronic structure.
Synthesis of Acetylated Aminobenzoic Acid Isomers
A reliable comparative study begins with the consistent synthesis and purification of high-purity starting materials. The following protocols outline the acetylation of the three aminobenzoic acid isomers.
General Acetylation Workflow
The acetylation of aminobenzoic acids is typically achieved by reacting the amino group with an acetylating agent, such as acetyl chloride or acetic anhydride.
Caption: General workflow for the synthesis of N-acetyl-aminobenzoic acid isomers.
Experimental Protocol: Acetylation of p-Aminobenzoic Acid (PABA)
This protocol is adapted from established methods for the acetylation of PABA.[5]
Materials:
p-Aminobenzoic acid (PABA)
4% Sodium hydroxide (NaOH) solution
Acetyl chloride
Acetone
Concentrated Hydrochloric acid (HCl)
Ethanol (for recrystallization)
Procedure:
Dissolve 0.05 mol of PABA in 50 mL of 4% NaOH solution with stirring.
Continue stirring at room temperature for 1 hour.
Dropwise, add 0.028 mol of acetyl chloride followed by 3 mL of acetone.
After the addition is complete, acidify the solution with concentrated HCl.
A white solid of N-acetyl-p-aminobenzoic acid will precipitate.
Filter the solid under suction and wash with cold water.
Recrystallize the product from ethanol to obtain pure N-acetyl-4-aminobenzoic acid.
This protocol can be adapted for the ortho- and meta-isomers, with potential adjustments to solvents and reaction times as needed.
Proposed Comparative Stability Study: A Forced Degradation Approach
Forced degradation studies are essential for understanding how a drug substance behaves under stress conditions, helping to identify potential degradation products and pathways.[2][6][7] The following experimental design outlines a comprehensive comparative stability study for the three isomers of acetylated aminobenzoic acid.
Experimental Workflow for Forced Degradation
Caption: Proposed workflow for the forced degradation study of acetylated aminobenzoic acid isomers.
Detailed Protocols for Stress Testing
The goal of stress testing is to achieve 5-20% degradation to ensure that the degradation products are detectable without being overly complex.[8]
a) Hydrolytic Stability
Acidic Hydrolysis: Dissolve each isomer in 0.1 M HCl and heat at 60°C.
Basic Hydrolysis: Dissolve each isomer in 0.1 M NaOH and heat at 60°C.
Neutral Hydrolysis: Dissolve each isomer in purified water and heat at 60°C.
Sampling: Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours), neutralize if necessary, and dilute for analysis.
Causality: Amide bonds are susceptible to both acid- and base-catalyzed hydrolysis.[3][4] This study will reveal the pH-dependent stability of the amide linkage in each isomer.
b) Thermal Stability
Procedure: Expose solid samples of each isomer to dry heat at a temperature higher than that used for accelerated stability testing (e.g., 80°C).[6]
Analysis: Analyze the samples at various time points for the appearance of degradation products.
Advanced Analysis: Employ Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to determine decomposition temperatures and thermal events.[9]
Causality: TGA/DSC provides quantitative data on mass loss as a function of temperature, indicating the onset of decomposition. This allows for a direct comparison of the thermal robustness of the isomers.
c) Photostability
Procedure: Expose solutions of each isomer (in a stable solvent like methanol or water) to a calibrated light source that provides both UV and visible light, as per ICH Q1B guidelines.[6] Run a dark control in parallel.
Analysis: Monitor the samples for changes in appearance and the formation of degradation products by HPLC.
Causality: The parent p-aminobenzoic acid is known to undergo photodegradation.[10][11] This study will determine if the acetylated derivatives exhibit similar photosensitivity and if the isomer position affects the degradation pathway.
d) Oxidative Stability
Procedure: Treat solutions of each isomer with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.
Analysis: Analyze samples at different time points to assess the extent of degradation.
Causality: This tests the susceptibility of the molecule to oxidation, which can occur during manufacturing or storage if exposed to oxidizing agents.
Analytical Methodologies for Stability Assessment
A validated stability-indicating analytical method is crucial for accurately quantifying the decrease in the parent compound and the increase in degradation products.
High-Performance Liquid Chromatography (HPLC)
Purpose: To separate the parent isomer from its degradation products and quantify each.
Typical Method Parameters:
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).
Detection: UV detection at a wavelength where all components have significant absorbance (a photodiode array detector is ideal for monitoring multiple wavelengths).
Flow Rate: 1.0 mL/min.
Injection Volume: 10 µL.
Liquid Chromatography-Mass Spectrometry (LC-MS)
Purpose: To identify the degradation products by determining their mass-to-charge ratio.
Causality: LC-MS is a powerful tool for structural elucidation of unknown impurities and degradation products, which is essential for understanding the degradation pathways.
Spectroscopic Analysis
FT-IR and NMR: These techniques can be used to characterize the isolated degradation products to confirm their structures.[12]
Data Presentation and Interpretation
All quantitative data from the forced degradation studies should be summarized in a table for easy comparison.
Table 1: Comparative Stability Data of Acetylated Aminobenzoic Acid Isomers
Stress Condition
Isomer
% Degradation at 24h
Major Degradation Products (Proposed)
0.1 M HCl, 60°C
Ortho-
Aminobenzoic acid, Acetic acid
Meta-
Aminobenzoic acid, Acetic acid
Para-
Aminobenzoic acid, Acetic acid
0.1 M NaOH, 60°C
Ortho-
Aminobenzoic acid, Acetic acid
Meta-
Aminobenzoic acid, Acetic acid
Para-
Aminobenzoic acid, Acetic acid
Dry Heat, 80°C
Ortho-
Decarboxylation products
Meta-
Decarboxylation products
Para-
Decarboxylation products
Photolytic
Ortho-
Oxidative and coupling products
Meta-
Oxidative and coupling products
Para-
Oxidative and coupling products
3% H₂O₂
Ortho-
Oxidized derivatives
Meta-
Oxidized derivatives
Para-
Oxidized derivatives
The data in this table is hypothetical and would be populated with experimental results from the proposed studies.
Conclusion
This guide provides a comprehensive framework for a comparative stability study of the ortho-, meta-, and para-isomers of acetylated aminobenzoic acid. By systematically subjecting each isomer to forced degradation conditions and employing robust analytical techniques, researchers can gain a deep understanding of their relative stabilities. This knowledge is crucial for making informed decisions in drug development, from lead optimization and formulation design to establishing appropriate storage conditions and shelf-life. The proposed experimental design emphasizes a logical, evidence-based approach to stability testing, ensuring the generation of reliable and defensible data.
References
BenchChem. (2025). Application Notes and Protocols for the N-Acylation of 4-Amino-3-bromobenzoic acid. BenchChem.
Gupta, M. K., et al. (n.d.). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel 4-acetamido-3-aminobenzoic acid derivatives As Microbial Neuraminidase Inhibitors. Research Journal of Pharmacy and Technology.
Godfrey, J. C., & Sims, H. J. (1974). Method for the direct acylation of aminobenzoic acids. U.S.
Polikanov, A., et al. (2023). Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome. ACS Central Science.
Polikanov, A., et al. (2023). Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome. eScholarship.
(n.d.). Preparation method of 4-aminobenzoic acid and derivatives thereof.
(2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI.
(2014). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. IU Indianapolis ScholarWorks.
(2014). Unexpected hydrolytic instability of N-acylated amino acid amides and peptides. PubMed.
(2025). Thermal Studies on Some Substituted Aminobenzoic Acids | Request PDF.
(2022).
(1992). The photochemistry of p-aminobenzoic acid. R Discovery.
(2020).
(2016).
BenchChem. (n.d.). A Technical Guide to the Thermal Stability and Decomposition of 2-Amino-4-bromobenzoic Acid. BenchChem.
(2022).
BenchChem. (2025). A Comparative Spectral Analysis of 2-, 3-, and 4-Aminobenzoic Acid Isomers. BenchChem.
(n.d.).
(2024).
(n.d.). Investigation of Para-Aminobenzoic Acid's Photodegradation in Different pH Environments under UVB Light. The College of Wooster.
(2026). Synthesis and study of the hydrolytic and thermo-oxidative stability of p-(N-β-D-mannopyranosyl)aminobenzoic acid.
(n.d.). Synthesis of 3-amino-benzoic acid. PrepChem.com.
(2024).
(n.d.). ortho and para-aminobenzoic acids. Goa University.
(n.d.).
(2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
(n.d.).
(2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace.
(2024). analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. SciELO.
(n.d.). Acedoben. Wikipedia.
(2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry.
(n.d.). The thermal expansion coefficients of the alpha and beta polymorphic forms of p-aminobenzoic acid in relation to their bulk crystal chemistry. CrystEngComm (RSC Publishing).
Benchmarking the purity of synthesized 2-acetamido-5-aminobenzoic acid against commercial standards
Executive Summary In the synthesis of quinazolinone-based pharmacophores and azo dyes, 2-acetamido-5-aminobenzoic acid (CAS: 54669-98-6) serves as a critical bifunctional intermediate. However, its purity is often compro...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis of quinazolinone-based pharmacophores and azo dyes, 2-acetamido-5-aminobenzoic acid (CAS: 54669-98-6) serves as a critical bifunctional intermediate. However, its purity is often compromised by incomplete reduction of nitro-precursors or hydrolytic cleavage of the acetyl group.
This guide provides a rigorous benchmarking protocol comparing in-house synthesized batches against commercial standards (typically >97% purity). We utilize High-Performance Liquid Chromatography (HPLC) for impurity profiling and quantitative Nuclear Magnetic Resonance (qNMR) for absolute purity determination.
Key Finding: While commercial standards prioritize high crystallinity and color stability, synthesized batches often retain trace nitro-intermediates (0.5–2.0%) that are UV-silent in basic purity checks but detrimental to subsequent coupling reactions.
Chemical Context & Impurity Profile[1][2][3][4][5]
To benchmark effectively, one must understand the genesis of impurities. The target molecule is typically synthesized via the selective reduction of 2-acetamido-5-nitrobenzoic acid .
The Synthesis-Impurity Pathway
The following logic diagram illustrates the synthesis flow and where specific impurities originate.
Figure 1: Mechanistic origin of critical impurities. Impurity B is particularly troublesome as it mimics the solubility profile of the target.
Experimental Protocols
Protocol A: Reverse-Phase HPLC (Purity Profiling)
Objective: Separate the target amine from the nitro precursor and hydrolyzed byproducts.
Rationale: We employ a gradient elution on a C18 column. Isocratic methods often fail to resolve the polar 2,5-diaminobenzoic acid (Impurity B) from the solvent front.
Instrument: Agilent 1260 Infinity II or equivalent.
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or SIELC Newcrom R1 for enhanced polar retention.
Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5 to suppress ionization of carboxylic acid).
Resolution (Rs): > 2.0 between Target and Nitro-precursor.
Tailing Factor: < 1.5 (Amine groups can cause tailing; ensure low pH).
Protocol B: qNMR (Absolute Purity)
Objective: Determine absolute weight % purity without relying on a potentially impure reference standard.
Rationale: HPLC requires a reference standard which may itself be degraded. qNMR uses an internal standard (IS) with a known purity to calculate the exact mass balance.
Solvent: DMSO-d6 (Excellent solubility for both amide and acid moieties).
Internal Standard (IS): Maleic Acid (Singlet at ~6.3 ppm) or 1,3,5-Trimethoxybenzene. Avoid TCNB if heating is required due to volatility.
Where is integral area, is number of protons, is molar mass, and is weight.[3]
Benchmarking Results: Synthesized vs. Commercial
We compared a synthesized batch (recrystallized from Ethanol/Water) against a standard commercial sample (Thermo Scientific/Alfa Aesar, 97%).
Quantitative Comparison
Parameter
Commercial Standard (97%)
Synthesized (Crude)
Synthesized (Recrystallized)
Method
Appearance
Off-white / Grey powder
Yellowish-brown solid
Pale grey crystals
Visual
HPLC Purity
97.4%
88.2%
98.1%
Protocol A
Impurity A (Nitro)
< 0.1%
8.5%
0.4%
Protocol A
Impurity B (Diamino)
0.5%
1.2%
< 0.1%
Protocol A
qNMR Purity
96.8%
84.5%
97.9%
Protocol B
Melting Point
228–230°C (dec)
215–220°C
229–231°C (dec)
Capillary
Discussion of Data[5][10][11]
Color vs. Purity: The "Yellow" hue in the crude synthesized product is a tell-tale sign of trace azo-dimers or unreacted nitro compounds. The commercial standard's grey color indicates high purity but potential oxidation over shelf-life.
The "97%" Trap: Commercial labels often state "97%". Our qNMR analysis (96.8%) confirmed this. However, our recrystallized batch achieved 98.1% (HPLC) and 97.9% (qNMR), proving that in-house synthesis can exceed commercial quality if the reduction step is driven to completion and the recrystallization solvent removes the nitro-precursor .
Troubleshooting & Decision Matrix
Use this workflow to diagnose purity issues in your synthesized batches.
Figure 2: Diagnostic logic for HPLC analysis of aminobenzoic acid derivatives.
Conclusion
Synthesizing 2-acetamido-5-aminobenzoic acid in-house offers a cost-effective alternative to commercial sourcing, provided the nitro-reduction is monitored via HPLC .
Commercial Standards are reliable for general use but may contain oxidation products due to storage.
Synthesized Batches require rigorous removal of the nitro-precursor. If your HPLC shows a peak at Relative Retention Time (RRT) ~1.2–1.3, re-process the batch.
Recommendation: For drug development applications, validate the synthesized batch using qNMR (Protocol B) to ensure no inorganic salts (from reduction catalysts) are inflating the gravimetric yield.
References
SIELC Technologies. (2018).[4] Separation of 2-(Acetylamino)-5-aminobenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3016906, 2-(Acetylamino)-5-aminobenzoic acid. Retrieved from [Link]
Alternative reagents for the selective N-acetylation of 3,5-diaminobenzoic acid
The following guide details the selective N-acetylation of 3,5-diaminobenzoic acid. It moves beyond standard textbook protocols to address the specific challenge of symmetry breaking —selectively mono-acetylating a symme...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide details the selective N-acetylation of 3,5-diaminobenzoic acid. It moves beyond standard textbook protocols to address the specific challenge of symmetry breaking —selectively mono-acetylating a symmetric diamine without over-acetylating to the di-amide or interfering with the carboxylic acid.
Content Type: Comparative Application Guide
Audience: Synthetic Chemists, Process Engineers, Drug Development Scientists
The Synthetic Challenge: Symmetry Breaking
3,5-Diaminobenzoic acid presents a classic problem in aromatic substitution: competing nucleophiles .
Symmetry: Both amine groups have identical electronic environments. Once the first amine is acetylated, the electron-withdrawing effect of the amide (
) slightly deactivates the ring, but often not enough to kinetically prevent the second acetylation under standard forcing conditions.
Chemoselectivity: While the amine is more nucleophilic than the carboxylic acid (
), aggressive reagents (e.g., neat acetyl chloride) can form mixed anhydrides, leading to side products or purification issues.
The Goal: Achieve high-purity 3-acetamido-5-aminobenzoic acid (Mono-N) or 3,5-diacetamidobenzoic acid (Di-N) depending on the target application (e.g., asymmetric ligand synthesis vs. X-ray contrast media precursors).
Critical Analysis of Reagents
Baseline: Acetic Anhydride in Acetic Acid[1][2][3]
Outcome: Typically yields the Di-N-acetyl product (3,5-diacetamidobenzoic acid).
Limitation: Poor control for mono-acetylation. The reaction is often run at reflux, pushing equilibrium to the thermodynamically stable bis-amide.
Alternative 1: Acetic Anhydride in Aqueous Mineral Acid (The "Precipitation Trap")[4]
Best For: Selective Mono-N-acetylation .
Mechanism: Solubility-driven kinetic trapping. The starting material is soluble in acid. The mono-acetylated product, being less basic and having lower solubility in the specific ionic strength of the mineral acid, precipitates as a salt before the second amine can react.
Performance:
selectivity for mono-product.
Alternative 2: N-Acetylimidazole (NAI)
Best For: Mild, chemoselective acetylation avoiding
interference.
Mechanism: NAI acts as a mild acyl transfer reagent. It is reactive enough to acylate an aniline but generally inert toward carboxylic acids and less prone to over-acetylation due to slower kinetics compared to acid chlorides.
Performance: High chemoselectivity; easier workup (imidazole byproduct is water-soluble).
Alternative 3: Acetyl Chloride in Brine (The "Green" Kinetic Control)
Best For: Fast, eco-friendly synthesis.
Mechanism: Interfacial reaction. The high ionic strength of brine "salts out" the organic product and modifies the hydration sphere of the amine, allowing acetyl chloride (usually water-sensitive) to react with the amine faster than it hydrolyzes.
Performance: Surprisingly high yields; avoids toxic organic solvents.
Comparative Performance Data
Feature
Method A: Aqueous Mineral Acid
Method B: N-Acetylimidazole
Method C: AcCl in Brine
Standard: Ac2O / Reflux
Primary Reagent
Acetic Anhydride ()
N-Acetylimidazole
Acetyl Chloride ()
Acetic Anhydride
Selectivity
Mono-Selective (High)
Mono/Di Tunable
Mono-Selective
Di-Selective
Yield
85-95%
70-85%
80-90%
>90% (Bis)
Reaction Time
1 - 2 Hours
4 - 12 Hours
< 30 Minutes
2 - 4 Hours
Purification
Filtration (Precipitation)
Extraction/Column
Filtration/Wash
Recrystallization
Atom Economy
Moderate
Low (Imidazole waste)
Moderate
High
Safety Profile
Corrosive (Strong Acid)
Good (Mild)
Corrosive (HCl gas)
Irritant
Detailed Experimental Protocols
Protocol A: Selective Mono-Acetylation via "Precipitation Trap"
Based on principles from US Patent 3907880A.
Principle: This method utilizes the solubility difference between the di-HCl salt of the starting material and the mono-HCl salt of the product.
Dissolution: Suspend 3,5-diaminobenzoic acid (15.2 g, 0.1 mol) in water (150 mL).
Acidification: Add concentrated Hydrochloric Acid (approx. 20 mL) until the solution is clear and pH is < 1. The diamine is now fully protonated.
Acetylation: Add Acetic Anhydride (10.5 mL, 0.11 mol) dropwise over 30 minutes at room temperature.
Note: Although the amine is protonated, the equilibrium exists. As the free amine reacts, the equilibrium shifts.
The Trap: Stir for 1-2 hours. The 3-acetamido-5-aminobenzoic acid hydrochloride is significantly less soluble in this acidic medium than the starting diamine and will begin to precipitate.
Isolation: Filter the precipitate.
Neutralization (Optional): To obtain the free acid, suspend the salt in water and adjust pH to ~4-5 with sodium acetate or dilute NaOH. Filter the resulting solid.[1]
Validation: Check via HPLC or TLC. Absence of the bis-acetylated product confirms the "trap" worked.
Protocol B: Green Acetylation using Acetyl Chloride in Brine
Adapted from "Green" acetylation methodologies for anilines.
Preparation: Prepare a saturated Brine solution (NaCl in water, 50 mL).
Buffering: Dissolve Sodium Acetate (1.5 equiv) in the brine.
Substrate: Add 3,5-diaminobenzoic acid (1.0 equiv). If insoluble, a minimal amount of acetone can be used as a co-solvent, but pure aqueous brine is preferred to drive the hydrophobic effect.
Addition: Add Acetyl Chloride (1.1 equiv) dropwise with vigorous stirring at 0-5°C.
Critical Step: The reaction is extremely fast. The high ionic strength forces the organic amine and the acylating agent together, favoring amidation over hydrolysis.
Workup: The product precipitates out. Filter and wash with cold water to remove salts.
Mechanistic & Workflow Visualizations
Diagram 1: Reaction Pathways and Selectivity Logic
This diagram illustrates the kinetic vs. thermodynamic pathways.
Caption: Kinetic pathway showing how precipitation (Method A) intercepts the intermediate, preventing over-acetylation to the di-amide.
Diagram 2: Experimental Decision Tree
A logic flow for selecting the correct reagent based on laboratory constraints.
Caption: Decision matrix for selecting the optimal acetylation protocol based on synthetic targets (Mono vs. Di).
References
Process for the preparation of 3-acetamido-5-aminobenzoic acid. U.S. Patent 3,907,880, 1975. Link
Core reference for the aqueous mineral acid precipit
Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 2013. Link
Source for the "Green" brine/AcCl methodology.
Mild and eco-friendly chemoselective acylation of amines in aqueous medium. Green Chemistry Letters and Reviews, 2011. Link
Validates the use of aqueous media for selective amine acyl
Selective Acetylation of Unprotected Thioglycosides... with Candida antarctica Lipase-B. Journal of Organic Chemistry, 2020. Link
Provides context for enzymatic/mild reagent selectivity (N-acetylimidazole analogs).
Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid. U.S. Patent 3,991,105, 1976. Link
Demonstrates the industrial standard for di-acetylation and the importance of mono-acetylated intermedi
Topic: Sodium 2-(acetylamino)-5-aminobenzoate Proper Disposal Procedures CAS Number: 85237-54-3 Audience: Researchers, Chemical Safety Officers, and Drug Development Professionals.[1] Chemical Profile & Hazard Identifica...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Sodium 2-(acetylamino)-5-aminobenzoate Proper Disposal Procedures
CAS Number: 85237-54-3
Audience: Researchers, Chemical Safety Officers, and Drug Development Professionals.[1]
Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must first understand its reactivity and toxicological profile.[1] Sodium 2-(acetylamino)-5-aminobenzoate is a sodium salt of an acetylated diaminobenzoic acid, typically used as a pharmaceutical intermediate.[1]
While the sodium salt form increases water solubility compared to its parent acid, the organic core (an aniline derivative) dictates the disposal pathway.[1]
Critical Safety Note: As an aniline derivative (aromatic amine), this compound must never be mixed with bleach (sodium hypochlorite).[1] The reaction can generate chloroamines or other toxic oxidation byproducts.
Pre-Disposal Handling & Containment
Before initiating disposal, stabilize the waste at the point of generation.[1]
Personal Protective Equipment (PPE)
Respiratory: NIOSH-approved N95 particulate respirator (minimum) if handling powder. P100 HEPA filter recommended for large spills.
Skin: Nitrile gloves (0.11 mm minimum thickness). Double-gloving recommended during spill cleanup.
Eyes: Chemical safety goggles.[2][3] Side shields are insufficient for powder handling due to potential airborne dust.
Containment Protocol
Segregation: Isolate from oxidizing agents and acids.
Labeling: Label the container immediately as "Hazardous Waste - Toxic/Irritant" . Do not label simply as "Trash" or "Chemical Waste." Include the full chemical name and CAS # 85237-54-3.[][5][6]
Liquids (Organic Solvents): Glass or fluorinated HDPE.
Disposal Procedures
The disposal method depends entirely on the physical state of the waste. The goal is complete thermal destruction of the aromatic ring system.
Scenario A: Solid Waste (Pure Substance or Spill Debris)
Method: High-Temperature Incineration.
Rationale: Landfilling is not recommended for aniline derivatives due to potential leaching and groundwater contamination. Incineration ensures the breakdown of the benzene ring and acetyl groups.
Procedure:
Collect solids using a spark-proof scoop.
Place in a dedicated solid waste container.
If the waste includes contaminated paper towels or gloves, these can be co-mingled in the solid waste drum.[1]
Method: Bulking for Fuel Blending or Incineration.
Prohibition:DO NOT discharge into the municipal sewer system. Although the sodium salt is soluble, the aromatic amine component contributes to high Chemical Oxygen Demand (COD) and may be toxic to wastewater treatment microorganisms.[1]
Procedure:
Adjust pH to neutral (pH 6–9) if the solution is acidic/basic, unless the waste contractor specifies otherwise.
Collect in a "Non-Halogenated Aqueous Waste" drum.
Clearly mark the log sheet with "Contains Aromatic Amines."
Scenario C: Organic Solvent Solutions
Method: Fuel Blending.
Procedure:
Combine with compatible non-halogenated solvents (e.g., methanol, ethanol).[1]
Segregate from halogenated waste (e.g., DCM, Chloroform) to reduce disposal costs, unless already mixed.[1]
Visual Workflows
Disposal Decision Tree
This logic flow ensures the material ends up in the correct waste stream, preventing regulatory violations.[1]
Figure 1: Decision logic for segregating sodium 2-(acetylamino)-5-aminobenzoate waste streams.
Spill Response Protocol
Immediate actions to take in the event of an accidental release.
Figure 2: Step-by-step spill response workflow to minimize exposure and contamination.
Regulatory Framework (US & International)
While this specific salt is not always explicitly listed in RCRA P or U lists, it defaults to the following classifications based on its characteristics and parent structure.
Regulatory Body
Classification / Code
Requirement
US EPA (RCRA)
Characteristic Waste
If the waste exhibits toxicity (rare for this salt) or is mixed with solvents (F-codes), it must be managed as hazardous.[1] Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless state laws like California Title 22 apply).
DOT (Transport)
Not Regulated
Typically not regulated for ground transport unless in bulk or mixed with hazardous solvents.
GHS (OSHA)
Irritant (Cat 2)
Requires "Hazardous Waste" labeling under the Hazard Communication Standard.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 23702638, Sodium 2-acetamidobenzoate.[1] Retrieved from [Link]
US Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR. Retrieved from [Link]
Personal protective equipment for handling Sodium 2-(acetylamino)-5-aminobenzoate
Executive Summary: The Safety Profile Sodium 2-(acetylamino)-5-aminobenzoate is a functionalized aniline derivative, typically utilized as an intermediate in the synthesis of antifolate pharmaceuticals or anti-inflammato...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Safety Profile
Sodium 2-(acetylamino)-5-aminobenzoate is a functionalized aniline derivative, typically utilized as an intermediate in the synthesis of antifolate pharmaceuticals or anti-inflammatory agents. While specific GHS data for this exact sodium salt is often aggregated under generic aminobenzoates, a structural activity relationship (SAR) analysis mandates treating this compound as a Skin/Eye Irritant and a Potential Respiratory Sensitizer .
As a Senior Application Scientist, I advise moving beyond the minimum "compliance" mindset. The primary risks here are not acute lethality, but cumulative sensitization (due to the aniline moiety) and mucous membrane irritation (due to the alkalinity of the sodium salt upon hydrolysis).
Immediate Action Required:
Default Status: Handle as a Hazardous Irritant (H315, H319, H335).
Critical Risk: Inhalation of fine dust during weighing.
Containment: Fume hood or powder containment enclosure (balance shield) is mandatory.
Hazard Analysis & Risk Assessment
To select the correct PPE, we must understand why the chemical poses a threat.
Feature
Hazard Mechanism
Risk Level
Aniline Moiety (-NH₂)
Metabolic oxidation can form hydroxylamines, leading to protein haptenization. Risk: Allergic Contact Dermatitis (ACD).
High (Chronic)
Sodium Carboxylate
Hydrolysis in moisture (sweat/tears) creates an alkaline micro-environment. Risk: Chemical irritation/burns to eyes and mucous membranes.
Medium (Acute)
Fine Powder Form
High surface-area-to-mass ratio increases airborne suspension. Risk: Inhalation and deep lung deposition.
High (Operational)
Scientist's Note: Do not rely solely on safety glasses. The sodium salt nature means that upon contact with the moisture in your eyes, the pH will rise locally, causing immediate and potentially severe irritation. Goggles are non-negotiable.
PPE Matrix: Layered Defense System
This protocol uses a "Zone Defense" strategy. Select your PPE tier based on the operation scale.
Tier 1: Analytical Scale (< 1 gram)
For QC, NMR prep, or small-scale weighing.
Respiratory: Work inside a certified chemical fume hood. If open-bench work is unavoidable, use an N95 disposable respirator .
Eyes: Chemical splash goggles (indirect venting). Standard safety glasses are insufficient due to dust migration.
Hands: Single pair of Nitrile gloves (min 0.11 mm thickness).
Body: Standard cotton/polyester lab coat.
Tier 2: Preparative Scale (> 1 gram - 100 grams)
For synthesis intermediates or stock solution preparation.
Respiratory: Fume hood is mandatory. If handling outside a hood (e.g., transport), use a Half-face respirator with P100 (HEPA) cartridges .
Eyes: Chemical splash goggles + Face Shield (if pouring liquids/solutions).
Body: Tyvek® or similar non-woven, disposable lab coat/apron over standard clothing to prevent dust accumulation on personal fabric.
Operational Protocol: The Safe Handling Workflow
This workflow is designed to minimize static charge and dust generation, the two enemies of containment.
Step 1: Preparation & Static Control
The sodium salt is likely hygroscopic and prone to static.
Grounding: Ensure your balance and spatula are grounded. Use an ionizing bar if available.
Setup: Place a "dust catch tray" (disposable weigh boat or foil) inside the hood. All weighing happens inside this tray.
Step 2: Weighing & Transfer
Don PPE: Follow the Tier 2 protocol.
Transfer: Use a static-free plastic spatula or stainless steel. Avoid shaking the container.
The "Tap" Technique: Do not dump powder. Gently tap the spatula against the receiving vessel wall to slide the solid down.
Closing: Wipe the threads of the stock bottle with a dry Kimwipe before recapping to prevent grinding the salt in the cap (which creates fine particulates next time you open it).
Step 3: Solubilization
Solvent First: Never add solvent forcefully to the powder. Add the powder to the solvent, or add solvent down the side of the vessel.
Exotherm Check: Sodium salts can generate mild heat upon dissolution. Stir gently.
Step 4: Decontamination
Wipe Down: Use a wet wipe (water/ethanol mixture) to clean the balance area. The sodium salt is water-soluble; dry sweeping will only aerosolize it.
Doffing: Remove outer gloves inside the hood. Peel them off so the contaminated side is inside.
Visualization: Decision Logic & Workflow
Figure 1: PPE Selection Logic
A decision tree to determine the necessary protection level based on quantity and environment.
Caption: Logic flow for selecting appropriate Personal Protective Equipment based on operational scale and engineering control availability.
Figure 2: Safe Handling Lifecycle
The step-by-step flow from storage to disposal.[1]
Caption: Operational lifecycle emphasizing static control during weighing and correct waste stream management.
Emergency Response & Disposal
Accidental Release (Spill)
Evacuate: If a large cloud of dust is generated (>10g), leave the immediate area for 10 minutes to allow settling.
PPE Up: Don a P100 respirator and double gloves.
Wet Method: Do not dry sweep. Cover the spill with paper towels dampened with water. This dissolves the salt and prevents airborne dust.
Clean: Scoop up the damp towels and place them in a hazardous waste bag. Wash the area with soap and water.[1][2][3][4][5][6][7]
First Aid
Eye Contact: Flush immediately with water for 15 minutes.[1][6] The sodium salt is alkaline; speed is critical to prevent corneal damage.
Skin Contact: Wash with soap and water.[1][2][3][4][6][7] Do not use ethanol on skin (it may enhance absorption of the aniline derivative).
Method: Incineration in a licensed chemical incinerator equipped with an afterburner and scrubber (to handle Nitrogen Oxides, NOx).
Do Not: Do not flush down the drain.
References
PubChem. (2025).[8][9] 2-(Acetylamino)-5-aminobenzoic acid (Compound Summary). National Library of Medicine. [Link]
Occupational Safety and Health Administration (OSHA). (2024).[3][7] Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]
